N-nitroso-timolol

Core Science & Biosynthesis

N-Nitroso-Timolol in Timolol Drug Products: A Technical Guide to Formation, Analysis, and Mitigation

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The emergence of N-nitrosamine impurities in pharmaceutical products has become a critical concern for patient safety and regulatory compliance. N-nitroso-timolol, a nitrosamine (B1359907) drug substance-related impurity (NDSRI), can form in timolol-containing drug products through the reaction of the secondary amine moiety of the timolol (B1209231) molecule with nitrosating agents. This technical guide provides an in-depth overview of the formation mechanism of N-nitroso-timolol, detailed analytical methodologies for its detection and quantification, potential sources of precursors, and effective mitigation strategies. The information presented herein is intended to support researchers, scientists, and drug development professionals in understanding and controlling this impurity in timolol products.

The Formation Mechanism of N-Nitroso-Timolol

N-nitroso-timolol is formed from the nitrosation of the secondary amine group present in the timolol molecule.[1] This reaction typically involves a nitrosating agent, most commonly derived from nitrite (B80452) salts (such as sodium nitrite) under acidic conditions.[2][3]

The generally accepted mechanism for the formation of N-nitrosamines from a secondary amine and nitrite involves the following key steps:

• Formation of the Nitrosating Agent: In an acidic environment, nitrite ions (NO₂⁻) are protonated to form nitrous acid (HNO₂).[4] Two molecules of nitrous acid can then dehydrate to form the more potent nitrosating agent, dinitrogen trioxide (N₂O₃).

• Nucleophilic Attack: The secondary amine in the timolol molecule acts as a nucleophile and attacks the electrophilic nitrogen atom of the nitrosating agent (e.g., N₂O₃).

• Formation of the N-nitrosamine: Following the nucleophilic attack and subsequent loss of a proton and a leaving group, the stable N-nitroso-timolol is formed.

Several factors can influence the rate of N-nitroso-timolol formation, including:

• pH: The reaction is favored under acidic conditions which facilitate the formation of the active nitrosating species.[5]

• Temperature: Elevated temperatures can increase the rate of the nitrosation reaction.[5][6]

• Concentration of Precursors: Higher concentrations of both timolol (the secondary amine) and the nitrosating agent (e.g., nitrite) will lead to a higher rate of N-nitroso-timolol formation.

• Presence of Catalysts or Inhibitors: The reaction can be influenced by other components in the drug product formulation.

dot

Caption: General reaction pathway for the formation of N-nitroso-timolol.

Analytical Methodologies for N-Nitroso-Timolol Quantification

The detection and quantification of N-nitroso-timolol at trace levels require highly sensitive and specific analytical methods. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the most widely adopted technique for this purpose.[2][7][8]

Experimental Protocols

Below are summaries of validated LC-MS/MS methods for the quantification of N-nitroso-timolol.

Table 1: LC-MS/MS Method Parameters for N-Nitroso-Timolol Analysis

Parameter	Method 1[2][9]	Method 2[7]
Chromatography System	Agilent 1290 Infinity II LC	Waters Acquity UPLC
Mass Spectrometer	Agilent 6495D Triple Quadrupole	Triple Quadrupole Mass Detector
Analytical Column	Agilent InfinityLab Poroshell Phenyl-Hexyl (150 x 3.0 mm, 2.7 µm)	Waters Acquity HSS T3 C18
Mobile Phase A	1 mM ammonium (B1175870) trifluoroacetate (B77799) with 0.05% formic acid in water	0.01 mol/L ammonium formate (B1220265) in water
Mobile Phase B	0.1% formic acid in methanol	0.1% formic acid in methanol
Flow Rate	0.4 mL/min	0.25 mL/min
Column Temperature	40 °C	Not Specified
Injection Volume	7 µL	Not Specified
Ionization Mode	Positive Electrospray Ionization (AJS-ESI)	Electrospray Ionization (ESI)
Detection Mode	Multiple Reaction Monitoring (MRM)	Multiple Reaction Monitoring (MRM)
MRM Transitions	m/z 346.2 → 128, 346.2 → 144, 346.2 → 130	Not Specified
Limit of Quantification (LOQ)	5 pg/mL (0.5 ppb)	0.02 ppm
**Linearity (R²) **	> 0.9990	> 0.9994

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References

• 1. veeprho.com [veeprho.com]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. Formation of N-nitroso compounds: chemistry, kinetics, and in vivo occurrence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Formation and inhibition of N-nitrosodiethanolamine in cosmetics under pH, temperature, and fluorescent, ultraviolet, and visual light - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Temperature-Dependent Formation of N-Nitrosodimethylamine during the Storage of Ranitidine Reagent Powders and Tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ejbps.com [ejbps.com]
• 8. ijpsjournal.com [ijpsjournal.com]
• 9. lcms.labrulez.com [lcms.labrulez.com]

N-Nitroso-Timolol: A Comprehensive Technical Review of its Chemical Structure, Properties, and Analytical Considerations

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso-timolol is a nitrosamine (B1359907) impurity of Timolol, a beta-adrenergic blocker widely used in the treatment of glaucoma and hypertension.[1] Nitrosamines are a class of compounds that have raised significant concern in the pharmaceutical industry due to their potential as potent mutagenic and carcinogenic agents.[2] The formation of N-nitroso-timolol can occur during the synthesis, storage, or even formulation of the Timolol drug product, particularly in the presence of nitrosating agents under acidic conditions, heat, or moisture.[1][3] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict limits for nitrosamine impurities in pharmaceutical products, necessitating the development of highly sensitive analytical methods for their detection and quantification.[1] This technical guide provides an in-depth overview of the chemical structure, physicochemical properties, formation, and analytical methodologies for N-nitroso-timolol. Furthermore, it elucidates the probable metabolic pathway leading to its genotoxic effects, a critical aspect for risk assessment in drug development.

Chemical Structure and Physicochemical Properties

N-Nitroso-timolol is formally named (S)-N-(Tert-butyl)-N-(2-hydroxy-3-((4-morpholino-1,2,5-thiadiazol-3-yl)oxy)propyl)nitrous amide.[4][5] Its chemical structure is characterized by the addition of a nitroso group to the secondary amine of the Timolol molecule.

Table 1: Chemical and Physicochemical Properties of N-Nitroso-Timolol

Property	Value	Source
IUPAC Name	(S)-N-(Tert-butyl)-N-(2-hydroxy-3-((4-morpholino-1,2,5-thiadiazol-3-yl)oxy)propyl)nitrous amide	[4][5]
Molecular Formula	C13H23N5O4S	[6][7]
Molecular Weight	345.42 g/mol	[6][7]
Appearance	Yellow Color Oil	[8]
Solubility	Soluble in Acetonitrile	[9]
XLogP3	2.2	[6]
SMILES	CC(C)(C)N(CC(COC1=NSN=C1N2CCOCC2)O)N=O	[6]
InChI	InChI=1S/C13H23N5O4S/c1-13(2,3)18(16-20)8-10(19)9-22-12-11(14-23-15-12)17-4-6-21-7-5-17/h10,19H,4-9H2,1-3H3/t10-/m0/s1	[5]

Formation of N-Nitroso-Timolol

N-nitroso-timolol is not an intrinsic component of the Timolol drug substance but rather a potential impurity that can form under specific conditions. The primary mechanism of its formation is the nitrosation of the secondary amine present in the Timolol structure.[2]

This reaction is typically facilitated by the presence of nitrosating agents, such as nitrite (B80452) salts (e.g., sodium nitrite), in an acidic environment.[8] The reaction can be accelerated by elevated temperatures and the presence of moisture.[1] Therefore, careful control of the manufacturing process, storage conditions, and excipient quality is crucial to minimize the formation of this impurity.

Figure 1: Formation of N-Nitroso-Timolol from Timolol.

Analytical Methodologies for Quantification

Due to the low acceptable intake limits for nitrosamine impurities, highly sensitive and specific analytical methods are required for their detection and quantification in active pharmaceutical ingredients (APIs) and drug products. A robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method has been developed for this purpose.[2][9]

Experimental Protocol: LC-MS/MS Quantification of N-Nitroso-Timolol

1. Instrumentation:

• Agilent 1290 Infinity II LC system coupled with an Agilent 6495D Triple Quadrupole LC/MS system.[2]

2. Chromatographic Conditions:

• Column: Agilent InfinityLab Poroshell Phenyl-Hexyl (3.0 x 150 mm, 2.7 µm).[9]

• Mobile Phase A: 1 mM ammonium (B1175870) trifluoroacetate (B77799) with 0.05% formic acid in water.[9]

• Mobile Phase B: 0.1% formic acid in methanol.[9]

• Gradient: A 20-minute gradient elution.

• Flow Rate: 0.4 mL/min.[9]

• Column Temperature: 40 °C.[9]

• Injection Volume: 7 µL.[3]

3. Mass Spectrometric Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).[9]

• Multiple Reaction Monitoring (MRM) Transitions:

  • m/z 346.2 → 128.0 (Quantifier)[9]

  • m/z 346.2 → 144.0 (Qualifier)[9]

  • m/z 346.2 → 130.0 (Qualifier)[9]

4. Method Performance:

• Linearity: 5 to 1500 pg/mL (R² > 0.9990).[9]

• Limit of Detection (LOD): 2 pg/mL.[9]

• Limit of Quantification (LOQ): 5 pg/mL.[9]

• Recovery: 98.5% in API matrix.[9]

Figure 2: Analytical workflow for the quantification of N-Nitroso-Timolol.

Genotoxicity and Proposed Metabolic Pathway

While direct experimental studies on the genotoxicity of N-nitroso-timolol are not widely published, the genotoxic potential of N-nitrosamines as a class is well-established.[2] The mechanism of toxicity involves metabolic activation, primarily by Cytochrome P450 (CYP) enzymes in the liver.[1][2]

The proposed bioactivation pathway for N-nitroso-timolol, by analogy with other N-nitrosamines, involves the following key steps:

• α-Hydroxylation: The initial and rate-limiting step is the enzymatic hydroxylation of the carbon atom alpha to the nitroso group. This reaction is catalyzed by CYP enzymes. For other N-nitroso beta-blocker derivatives like N-nitroso-propranolol, CYP2C19 has been identified as a key enzyme in its bioactivation.[7][10]

• Formation of an Unstable Intermediate: The resulting α-hydroxy-nitrosamine is an unstable intermediate that spontaneously rearranges.

• Generation of a Diazonium Ion: The rearrangement leads to the formation of a highly reactive diazonium ion.

• DNA Adduct Formation: The electrophilic diazonium ion can then react with nucleophilic sites on DNA bases, forming DNA adducts. These adducts, if not repaired, can lead to mutations during DNA replication and initiate the process of carcinogenesis.

References

• 1. hesiglobal.org [hesiglobal.org]
• 2. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. Developing Structure-Activity Relationships for N-Nitrosamine Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Mechanisms of Nitrosamine Mutagenicity and Their Relationship to Rodent Carcinogenic Potency – Lhasa Limited [lhasalimited.org]
• 7. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Formation of the N-nitroso derivatives of six beta-adrenergic-blocking agents and their genotoxic effects in rat and human hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. N-Nitroso Timolol - Daicel Pharma Standards [daicelpharmastandards.com]
• 10. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Synthesis and Characterization of (S)-N-(Tert-butyl)-N-(2-hydroxy-3-((4-morpholino-1,2,5-thiadiazol-3-yl)oxy)propyl)nitrous amide (N-Nitroso-Timolol)

Abstract

This technical guide provides a comprehensive overview of (S)-N-(Tert-butyl)-N-(2-hydroxy-3-((4-morpholino-1,2,5-thiadiazol-3-yl)oxy)propyl)nitrous amide, an N-nitroso derivative of the beta-adrenergic antagonist, Timolol. Commonly known as N-Nitroso-Timolol, this compound is a significant Nitrosamine (B1359907) Drug Substance-Related Impurity (NDSRI) that can form during the manufacturing or storage of Timolol.[1][2] Due to the classification of most nitrosamines as potential human carcinogens, regulatory bodies such as the FDA and EMA require strict control and monitoring of these impurities.[1][2][3] This document outlines a representative laboratory-scale synthesis protocol for N-Nitroso-Timolol, intended for the preparation of analytical reference standards. It includes a detailed reaction workflow, physicochemical data, and a discussion of the biological context of its parent compound, Timolol.

Introduction and Regulatory Context

(S)-1-(tert-butylamino)-3-[(4-morpholino-1,2,5-thiadiazol-3-yl)oxy]propan-2-ol, or Timolol, is a non-selective beta-blocker widely used in the treatment of glaucoma and hypertension.[4][5] The secondary amine moiety in the Timolol structure is susceptible to nitrosation by various nitrosating agents (e.g., nitrous acid formed from nitrite (B80452) salts under acidic conditions).[2] This reaction yields the N-nitroso derivative, N-Nitroso-Timolol.

The formation of such NDSRIs is a major concern in the pharmaceutical industry.[6] Consequently, the synthesis of N-Nitroso-Timolol is not for therapeutic purposes but is crucial for its use as a certified reference standard.[7][8] These standards are essential for developing and validating sensitive analytical methods (e.g., LC-MS/MS) to detect and quantify trace levels of this impurity in Timolol active pharmaceutical ingredients (APIs) and finished drug products.[2][7]

Physicochemical Properties

The key properties of N-Nitroso-Timolol are summarized below.

Property	Value	Source
Chemical Name	(S)-N-(Tert-butyl)-N-(2-hydroxy-3-((4-morpholino-1,2,5-thiadiazol-3-yl)oxy)propyl)nitrous amide	[1][9][10]
Synonyms	N-Nitroso-Timolol, Timolol Impurity 23	[1][11]
Molecular Formula	C₁₃H₂₃N₅O₄S	[10][11][12]
Molecular Weight	345.42 g/mol	[10][11][12]
Appearance	Pale yellow gummy liquid	[10]
Storage Conditions	2–8°C, protected from light	[10]

Synthesis Pathway and Mechanism

The synthesis of N-Nitroso-Timolol is a direct N-nitrosation of the secondary amine of the parent drug, Timolol. The reaction typically proceeds by treating Timolol with a source of the nitrosonium ion (NO⁺), which is generated in situ from a nitrite salt, such as sodium nitrite (NaNO₂), in an acidic aqueous medium. The secondary amine acts as a nucleophile, attacking the nitrosonium ion to form the N-nitrosamine product.

Synthesis Workflow Diagram

The logical flow of the synthesis is depicted below, from starting materials to the final, purified product.

Caption: A diagram illustrating the laboratory synthesis workflow for N-Nitroso-Timolol.

Representative Experimental Protocol

Disclaimer: This protocol is a representative method adapted from standard nitrosation procedures and published study conditions.[13] It is intended for the preparation of small-scale analytical standards. N-Nitrosamines are potent carcinogens and must be handled with extreme caution using appropriate personal protective equipment (PPE) in a designated fume hood.

Materials and Reagents

• (S)-Timolol (free base)

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl), 1 M

• Ammonium (B1175870) Sulfamate (B1201201) (NH₄SO₃NH₂)

• Dichloromethane (B109758) (DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica (B1680970) Gel for column chromatography

• Ethyl Acetate (B1210297)/Hexane (B92381) solvent system

Reaction Procedure

• Dissolution: Dissolve (S)-Timolol (1.0 eq) in deionized water.

• Acidification: Cool the solution in an ice bath (0–5°C) and slowly add 1 M HCl dropwise with stirring until the pH of the solution is approximately 3.0–3.5.

• Nitrosating Agent Addition: Prepare a solution of sodium nitrite (4.0 eq) in a minimal amount of deionized water. Add this solution dropwise to the stirred, acidified Timolol solution while maintaining the temperature at 0–5°C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to 37°C and stir for 4 hours.[13] Monitor the reaction progress by an appropriate method (e.g., TLC or LC-MS).

• Quenching: After the reaction is deemed complete, cool the mixture back to 0–5°C. Cautiously add a solution of ammonium sulfamate (excess) to quench and destroy any remaining nitrosating agent. Stir for 30 minutes.

• Extraction: Adjust the pH of the solution to ~7.5 with saturated NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3x volumes).

• Washing & Drying: Combine the organic layers and wash sequentially with water and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product.

• Purification: Purify the crude N-Nitroso-Timolol by flash column chromatography on silica gel, using a suitable gradient of ethyl acetate in hexane to yield the final product as a pale yellow oil or gummy solid.[10]

Summary of Reaction Conditions

Parameter	Condition	Rationale
Stoichiometry (Timolol:Nitrite)	1 : 4	A molar excess of nitrite drives the reaction to completion.[13]
Temperature	37°C	Condition cited in genotoxicity studies for nitrosamine formation.[13]
pH	3.0–3.5	Mildly acidic conditions are optimal for the formation of the active nitrosating agent, N₂O₃.
Reaction Time	4 hours	Adequate time for the reaction to proceed to completion.[13]
Quenching Agent	Ammonium Sulfamate	Safely neutralizes excess nitrous acid to prevent uncontrolled reactions.

Biological Context: Timolol Signaling Pathway

To understand the significance of Timolol, it is essential to understand its mechanism of action. Timolol is a non-selective β-adrenergic receptor antagonist. In the eye, it targets β₂ receptors on the ciliary epithelium. The normal signaling pathway involves the binding of epinephrine, which activates a G-protein (Gs), leading to the activation of adenylyl cyclase, an increase in intracellular cAMP, and subsequent production of aqueous humor. Timolol competitively blocks this pathway, leading to reduced aqueous humor production and a decrease in intraocular pressure.

Caption: Simplified signaling pathway of the β-adrenergic receptor and its inhibition by Timolol.

Safety and Handling

CRITICAL SAFETY WARNING: N-Nitrosamines, including N-Nitroso-Timolol, are considered potent mutagens and potential human carcinogens.[2] All handling of this compound, both in solid and solution form, must be performed in a certified chemical fume hood. Personnel must wear appropriate PPE, including double gloves, a lab coat, and safety glasses. All contaminated waste must be disposed of according to institutional guidelines for carcinogenic materials.

Conclusion

The synthesis of N-Nitroso-Timolol is a critical process for supporting the safety and quality control of Timolol-containing pharmaceuticals. While the compound itself is an undesirable impurity, the availability of a pure reference standard is indispensable for the development of analytical methods required by global regulatory agencies. This guide provides a foundational, representative protocol for this synthesis, emphasizing the workflow, reaction conditions, and paramount safety precautions necessary for handling such compounds.

References

• 1. N-Nitroso Timolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. researchgate.net [researchgate.net]
• 4. or.niscpr.res.in [or.niscpr.res.in]
• 5. (+-)-Timolol | C13H24N4O3S | CID 5478 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. veeprho.com [veeprho.com]
• 8. synthinkchemicals.com [synthinkchemicals.com]
• 9. N-Nitroso Timolol | | SynZeal [synzeal.com]
• 10. N-Nitroso Timolol - Analytica Chemie [analyticachemie.in]
• 11. N-Nitroso Timolol | C13H23N5O4S | CID 171379114 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. pharmaffiliates.com [pharmaffiliates.com]
• 13. researchgate.net [researchgate.net]

N-Nitroso-Timolol: A Technical Guide on Potential Carcinogenicity and Genotoxicity

Affiliation: Google Research

Abstract

This technical guide provides an in-depth analysis of the potential carcinogenicity and genotoxicity of N-nitroso-timolol, a nitrosamine (B1359907) impurity of the beta-blocker timolol. In the absence of direct experimental data for N-nitroso-timolol, this document employs a read-across approach, primarily utilizing data from the structurally related N-nitroso-propranolol (NNP). This guide summarizes the current understanding of nitrosamine-induced genotoxicity, details relevant experimental protocols, and presents quantitative data from surrogate compounds to inform a comprehensive risk assessment. The content is intended for researchers, scientists, and drug development professionals.

Introduction

Nitrosamine impurities in pharmaceutical products are a significant concern for regulatory agencies and manufacturers due to their potential carcinogenic properties.[1] N-nitroso-timolol is a nitrosamine drug substance-related impurity (NDSRI) that can form during the synthesis or storage of timolol.[2] Timolol is a non-selective beta-adrenergic blocker used in the treatment of glaucoma and hypertension.[1] The United States Food and Drug Administration (FDA) has set an acceptable intake (AI) limit of 1500 ng/day for N-nitroso-timolol, classifying it as a FDA Potency Category 5 NDSRI.[3]

Most nitrosamines are potent mutagens in animal models and are considered potential human carcinogens.[1] Their genotoxic effects are typically mediated through metabolic activation by cytochrome P450 (CYP) enzymes, leading to the formation of reactive electrophilic species that can form DNA adducts.[4][5] This guide will explore the potential for N-nitroso-timolol to induce such effects, drawing parallels from the well-studied N-nitroso-propranolol (NNP).

Read-Across Rationale for N-Nitroso-Timolol

Due to the lack of publicly available carcinogenicity and genotoxicity data for N-nitroso-timolol, a read-across approach is necessary to estimate its potential hazard. This approach uses data from structurally similar compounds to predict the toxicological properties of a substance with limited data.[6] N-nitroso-propranolol (NNP) is an appropriate surrogate for this assessment as it is also an N-nitroso derivative of a beta-blocker and shares key structural features with N-nitroso-timolol.

However, it is crucial to consider the structural differences that may influence potency. N-nitroso-timolol possesses a tert-butyl group, which can sterically hinder metabolic activation at the alpha-carbon, potentially reducing or negating genotoxicity.[7] Additionally, the presence of a β-hydroxyl group in the side chain of many beta-blocker derived nitrosamines is considered a factor that may reduce carcinogenic potency.[7]

Potential Genotoxicity of N-Nitroso-Timolol (Based on NNP Data)

Based on studies of NNP, it is plausible that N-nitroso-timolol could be mutagenic and genotoxic following metabolic activation.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used in vitro assay to assess the mutagenic potential of a chemical. Studies on NNP have shown that it can induce concentration-dependent mutations in various Salmonella typhimurium strains.[8][9]

Table 1: Summary of Ames Test Results for N-Nitroso-Propranolol (NNP)

Test Strain	Metabolic Activation	Concentration Range	Result
TA100	Hamster Liver S9	1 - 100 µ g/plate	Positive
TA1535	Hamster Liver S9	1 - 100 µ g/plate	Positive
TA98	Hamster Liver S9	1 - 100 µ g/plate	Positive
TA100	Rat Liver S9	1 - 100 µ g/plate	Positive (less potent than with hamster S9)

Data extrapolated from studies on N-nitroso-propranolol.[8][9]

• Bacterial Strains: Salmonella typhimurium strains TA98, TA100, and TA1535 are used.

• Metabolic Activation: An S9 fraction from the livers of Aroclor 1254-induced hamsters or rats is prepared. The S9 mix contains the S9 fraction, buffer, and cofactors (NADP and glucose-6-phosphate).

• Test Compound Preparation: NNP is dissolved in a suitable solvent (e.g., DMSO).

• Assay Procedure:

  • 0.1 mL of the bacterial culture, 0.5 mL of the S9 mix (or buffer for non-activation conditions), and 0.1 mL of the test compound solution are added to a sterile tube.

  • The mixture is pre-incubated at 37°C for 20-30 minutes with shaking.

  • 2 mL of molten top agar (B569324) (at 45°C) is added to the tube, vortexed, and poured onto a minimal glucose agar plate.

  • The plates are incubated at 37°C for 48-72 hours.

• Data Analysis: The number of revertant colonies per plate is counted. A positive response is defined as a dose-related increase in the number of revertants to at least twice the solvent control value.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. N-Nitroso Timolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 3. veeprho.com [veeprho.com]
• 4. researchgate.net [researchgate.net]
• 5. Mutagenesis by N-nitroso compounds: relationships to DNA adducts, DNA repair, and mutational efficiencies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. efpia.eu [efpia.eu]
• 8. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Stability of N-nitroso-timolol: A Technical Guide to Storage and Analysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-timolol is a nitrosamine (B1359907) impurity that can form in drug products containing timolol (B1209231), a beta-adrenergic blocker widely used in the treatment of glaucoma and hypertension.[1][2] The presence of nitrosamine impurities in pharmaceuticals is a significant concern for regulatory agencies and manufacturers due to their potential carcinogenic properties.[2][3] Consequently, understanding the stability of N-nitroso-timolol under various storage conditions is paramount to ensuring the safety and quality of timolol-containing medications.

This technical guide provides a comprehensive overview of the factors influencing the stability of N-nitroso-timolol, methodologies for its analysis, and regulatory considerations for its control. Due to the limited availability of direct quantitative stability studies on N-nitroso-timolol in the public domain, this guide also draws upon data from forced degradation studies of the parent drug, timolol, to infer potential degradation pathways and stress conditions relevant to its N-nitroso derivative.

Factors Influencing the Formation and Stability of N-nitroso-timolol

The formation of N-nitroso-timolol is a chemical process that can occur during the synthesis, formulation, or storage of timolol-containing products.[1] Key factors that can influence its formation and subsequent stability include:

• Presence of Nitrosating Agents: The interaction of timolol with nitrosating agents is a prerequisite for the formation of N-nitroso-timolol. These agents can be present as impurities in raw materials or excipients.

• pH: Acidic conditions can facilitate the formation of nitrosamines.[1] Therefore, the pH of the drug formulation can significantly impact the potential for N-nitroso-timolol formation.

• Temperature: Elevated temperatures can accelerate the rate of chemical reactions, including the formation and degradation of N-nitroso-timolol.[1]

• Light: Exposure to light, particularly UV radiation, can lead to the photodegradation of both the parent drug and its impurities.[4]

• Moisture: The presence of moisture can also contribute to the degradation of drug substances and the formation of impurities.[1]

Management of these factors through controlled storage conditions is crucial for minimizing the presence of N-nitroso-timolol in pharmaceutical products.[1]

Analytical Methodologies for the Quantification of N-nitroso-timolol

Several highly sensitive and specific analytical methods have been developed for the detection and quantification of nitrosamine impurities in drug substances and products. The choice of method often depends on the specific requirements of the analysis, including the desired limit of quantification (LOQ) and the complexity of the sample matrix.

Table 1: Summary of Analytical Techniques for N-nitroso-timolol Quantification

Analytical Technique	Key Features	Reference
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	High sensitivity and selectivity, enabling the detection of trace levels of N-nitroso-timolol. It is a widely used and regulatory-accepted method for nitrosamine analysis.	[2][5]
High-Performance Liquid Chromatography (HPLC) with UV detection	A common technique in pharmaceutical analysis, though it may lack the sensitivity required for detecting very low levels of nitrosamine impurities without specialized methods.	[6][7]
Gas Chromatography-Mass Spectrometry (GC-MS)	Another sensitive technique suitable for the analysis of volatile nitrosamines. However, derivatization may be required for non-volatile compounds like N-nitroso-timolol.

Experimental Protocols

General Stability Study Protocol for a Nitrosamine Impurity

• Objective: To evaluate the stability of the nitrosamine impurity in the drug product under various environmental conditions over a predetermined period.

• Materials:

  • Drug product batches for stability testing.

  • Reference standard for the nitrosamine impurity (e.g., N-nitroso-timolol).

  • Validated stability-indicating analytical method.

  • Calibrated stability chambers.

• Storage Conditions:

  • Long-term: 25°C ± 2°C / 60% RH ± 5% RH

  • Intermediate (if applicable): 30°C ± 2°C / 65% RH ± 5% RH

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

  • Photostability: As per ICH Q1B guidelines.

• Testing Frequency:

  • Long-term: 0, 3, 6, 9, 12, 18, 24, 36 months.

  • Accelerated: 0, 3, 6 months.

• Analytical Procedure:

  • At each time point, samples are withdrawn from the stability chambers.

  • The concentration of the nitrosamine impurity is determined using a validated analytical method (e.g., LC-MS/MS).

  • Other stability parameters of the drug product (e.g., appearance, assay of the active pharmaceutical ingredient, degradation products) are also assessed.

• Data Analysis:

  • The results are tabulated and plotted to determine the rate of change of the nitrosamine impurity concentration over time.

  • The shelf-life of the drug product is established based on the stability data.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the stability assessment of a nitrosamine impurity in a pharmaceutical product.

Caption: Workflow for Nitrosamine Stability Testing.

Inferred Stability Profile from Forced Degradation Studies of Timolol

Forced degradation studies on timolol maleate (B1232345) provide insights into its degradation pathways and can help infer the potential instability of N-nitroso-timolol under similar stress conditions. For instance, studies have shown that timolol degrades under hydrolytic (acidic and alkaline), oxidative, and photolytic stress.[8] It is reasonable to hypothesize that N-nitroso-timolol would also be susceptible to degradation under these conditions.

Table 2: Summary of Forced Degradation Conditions for Timolol and Potential Implications for N-nitroso-timolol Stability

Stress Condition	Description	Potential Impact on N-nitroso-timolol
Acidic Hydrolysis	Treatment with a strong acid (e.g., HCl) at elevated temperatures.	N-nitroso compounds can be unstable in acidic conditions, potentially leading to denitrosation.
Alkaline Hydrolysis	Treatment with a strong base (e.g., NaOH) at elevated temperatures.	May lead to hydrolysis of the N-nitroso-timolol molecule at susceptible functional groups.
Oxidative Degradation	Exposure to an oxidizing agent (e.g., H₂O₂).	The nitroso group and other parts of the molecule may be susceptible to oxidation.
Thermal Degradation	Exposure to high temperatures.	Can accelerate various degradation pathways.
Photodegradation	Exposure to UV or visible light.	The N-NO bond can be susceptible to photolytic cleavage.

Regulatory Landscape and Recommendations

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and Health Canada have issued guidance documents on the control of nitrosamine impurities in pharmaceuticals.[9][10][11] These guidelines emphasize the need for manufacturers to conduct risk assessments to identify the potential for nitrosamine formation and to implement appropriate control strategies.

Key recommendations include:

• Risk Assessment: A thorough risk assessment of the manufacturing process and the drug product formulation to identify potential sources of nitrosamines and nitrosating agents.

• Confirmatory Testing: If a risk is identified, confirmatory testing of the drug product should be performed using a validated, sensitive analytical method.

• Stability Studies: Stability testing of the drug product should be conducted to evaluate the potential for nitrosamine formation or degradation over its shelf life.[11][12]

Conclusion

The stability of N-nitroso-timolol is a critical quality attribute for timolol-containing drug products. While direct quantitative stability data is limited, an understanding of the factors influencing its formation and potential degradation pathways allows for the implementation of effective control strategies. The use of highly sensitive analytical methods is essential for the accurate quantification of this impurity. Adherence to regulatory guidelines on the control of nitrosamine impurities is imperative to ensure the safety and efficacy of pharmaceutical products. Further research into the specific stability profile of N-nitroso-timolol under various storage conditions is warranted to provide a more complete understanding of its behavior in drug products.

References

• 1. N-Nitroso Timolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. The Study on Timolol and Its Potential Phototoxicity Using Chemical, In Silico and In Vitro Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 7. sphinxsai.com [sphinxsai.com]
• 8. Proposal of degradation pathway with toxicity prediction for hydrolytic and photolytic degradation products of timolol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. gmp-compliance.org [gmp-compliance.org]
• 10. fda.gov [fda.gov]
• 11. canada.ca [canada.ca]
• 12. edaegypt.gov.eg [edaegypt.gov.eg]

A Comprehensive Guide to Forced Degradation Studies of Timolol: Understanding Impurity Formation

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the forced degradation of timolol (B1209231), a beta-adrenergic receptor blocker widely used in the treatment of glaucoma and hypertension. Understanding the degradation pathways and the formation of impurities under various stress conditions is crucial for ensuring the safety, efficacy, and stability of timolol drug products. This document outlines detailed experimental protocols for forced degradation studies, summarizes quantitative data on impurity formation, and provides visual representations of degradation pathways and experimental workflows.

Introduction to Forced Degradation Studies

Forced degradation, or stress testing, is a critical component of the drug development process, as mandated by regulatory bodies such as the International Council for Harmonisation (ICH). These studies involve subjecting the drug substance and drug product to conditions more severe than accelerated stability studies to elucidate the primary degradation pathways and identify potential degradation products. This information is instrumental in developing stability-indicating analytical methods, understanding the intrinsic stability of the molecule, and ensuring the quality of the final drug product.

Timolol maleate (B1232345) has been shown to be susceptible to degradation under various stress conditions, including acidic, alkaline, oxidative, thermal, and photolytic stress[1][2]. The primary degradation pathways often involve hydrolysis of the ester linkage and modification of the morpholino and thiadiazole rings[3][4].

Experimental Protocols for Forced Degradation of Timolol

Detailed and robust experimental protocols are essential for obtaining meaningful and reproducible forced degradation data. The following protocols are based on established methodologies and scientific literature.

Acidic Degradation

• Objective: To investigate the susceptibility of timolol to acid-catalyzed hydrolysis.

• Protocol:

  • Accurately weigh and dissolve a known amount of timolol maleate in a suitable solvent (e.g., methanol (B129727) or a mixture of methanol and water).

  • Add 1N hydrochloric acid (HCl) to the solution to achieve a final concentration of approximately 1 mg/mL of timolol.

  • Reflux the solution at 80°C for a specified period (e.g., 2 to 12 hours)[1].

  • At predetermined time points, withdraw aliquots of the solution.

  • Neutralize the samples with an equivalent amount of 1N sodium hydroxide (B78521) (NaOH).

  • Dilute the neutralized samples with the mobile phase to a suitable concentration for analysis by a stability-indicating High-Performance Liquid Chromatography (HPLC) method.

Alkaline Degradation

• Objective: To assess the stability of timolol in a basic environment.

• Protocol:

  • Prepare a stock solution of timolol maleate as described in the acidic degradation protocol.

  • Add 0.1N sodium hydroxide (NaOH) to the solution to a final timolol concentration of approximately 1 mg/mL.

  • Maintain the solution at room temperature or heat to a specific temperature (e.g., 80°C) for a defined duration.

  • Withdraw samples at various time intervals.

  • Neutralize the samples with an equivalent amount of 0.1N hydrochloric acid (HCl).

  • Prepare the samples for HPLC analysis by diluting with the mobile phase.

Oxidative Degradation

• Objective: To evaluate the susceptibility of timolol to oxidation.

• Protocol:

  • Prepare a solution of timolol maleate in a suitable solvent.

  • Add a solution of 3% hydrogen peroxide (H₂O₂) to the timolol solution[5].

  • Keep the mixture at room temperature or a controlled elevated temperature for a specified time.

  • Monitor the degradation at different time points by withdrawing samples.

  • Dilute the samples directly with the mobile phase for HPLC analysis.

Thermal Degradation

• Objective: To determine the effect of heat on the stability of timolol in the solid state.

• Protocol:

  • Place a known quantity of solid timolol maleate in a thermostatically controlled oven.

  • Expose the sample to a high temperature, for example, 80°C for 48 hours[6][7].

  • After the exposure period, allow the sample to cool to room temperature.

  • Dissolve a known amount of the stressed solid sample in a suitable solvent.

  • Dilute the solution to an appropriate concentration for HPLC analysis.

Photolytic Degradation

• Objective: To investigate the photosensitivity of timolol.

• Protocol:

  • Prepare a solution of timolol maleate in a suitable solvent (e.g., water or methanol) at a known concentration.

  • Expose the solution to a light source that provides both UV and visible radiation, as specified in ICH guideline Q1B. A common approach is to use a photostability chamber with a calibrated light source.

  • Simultaneously, keep a control sample protected from light at the same temperature.

  • Expose the sample for a specific duration or until a significant amount of degradation has occurred[8][9].

  • At the end of the exposure, dilute the samples with the mobile phase for HPLC analysis.

Quantitative Data on Impurity Formation

The following tables summarize the quantitative data on the degradation of timolol and the formation of impurities under various stress conditions, as reported in the scientific literature. The results are typically expressed as the percentage of degradation of the parent drug or the percentage of a specific impurity formed.

Table 1: Summary of Forced Degradation of Timolol Maleate

Stress Condition	Reagent/Condition	Duration	Temperature	% Degradation of Timolol	Reference
Acidic	1N HCl	12 hours	80°C	~20%	[10]
Alkaline	0.1N NaOH	-	Room Temp	Significant	[2]
Alkaline	0.1N NaOH	12 hours	80°C	~40%	[10]
Oxidative	3% H₂O₂	6 hours	75°C	Complete	[10]
Thermal (Solid)	-	48 hours	80°C	-	[6][7]
Photolytic	UV/Vis Light	35 hours	-	82.38–98.13% (pH dependent)	[8][9]

Table 2: Major Degradation Products of Timolol Identified Under Stress Conditions

Impurity Name/Identifier	Stress Condition	Analytical Method	Reference
Timolol Impurity B	-	UPLC-Q/Orbitrap HRMS	[11]
Timolol Impurity C	-	UPLC-Q/Orbitrap HRMS	[11]
Timolol Impurity D	-	UPLC-Q/Orbitrap HRMS	[11]
Timolol Impurity E	-	UPLC-Q/Orbitrap HRMS	[11]
Oxidative Degradation Product	Oxidative (H₂O₂)	HPLC-PDA, TLC-Densitometry	[12]
Photodegradation Product 1 (PD1)	Photolytic	UPLC-HRMS/MS	[8][9]
Photodegradation Product 2 (PD2)	Photolytic	UPLC-HRMS/MS	[8][9]
Photodegradation Product 3 (PD3)	Photolytic	UPLC-HRMS/MS	[8][9]
Photodegradation Product 4 (PD4)	Photolytic	UPLC-HRMS/MS	[8][9]
Photodegradation Product 5 (PD5)	Photolytic (pH 13)	UPLC-HRMS/MS	[8][9]

Visualization of Workflows and Degradation Pathways

Visual diagrams are powerful tools for understanding complex processes. The following sections provide Graphviz (DOT language) scripts to generate diagrams for the experimental workflow of forced degradation studies and the proposed degradation pathways of timolol.

Experimental Workflow for Forced Degradation Studies

Figure 1: General experimental workflow for forced degradation studies of timolol.

Proposed Degradation Pathways of Timolol

The degradation of timolol can proceed through several pathways depending on the stress condition. The following diagram illustrates a simplified representation of some of the key degradation transformations.

Figure 2: Simplified proposed degradation pathways of timolol under different stress conditions.

Conclusion

Forced degradation studies are indispensable for characterizing the stability of timolol and ensuring the quality and safety of its pharmaceutical formulations. This guide has provided detailed experimental protocols, a summary of quantitative degradation data, and visual representations of the experimental workflow and degradation pathways. By applying these principles and methodologies, researchers and drug development professionals can gain a thorough understanding of the impurity profile of timolol, leading to the development of robust and stable drug products. It is crucial to employ validated, stability-indicating analytical methods to accurately quantify timolol and its degradation products. Further characterization of unknown impurities using techniques like mass spectrometry is essential for a complete understanding of the degradation profile.

References

• 1. sphinxsai.com [sphinxsai.com]
• 2. Full Factorial Design for Development and Validation of a Stability-Indicating RP-HPLC Method for the Estimation of Timolol Maleate in Surfactant-Based Elastic Nano-Vesicular Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Proposal of degradation pathway with toxicity prediction for hydrolytic and photolytic degradation products of timolol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Proposal of degradation pathway with toxicity prediction for hydrolytic and photolytic degradation products of timolol | Semantic Scholar [semanticscholar.org]
• 5. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 6. eprints.ugd.edu.mk [eprints.ugd.edu.mk]
• 7. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 8. The Study on Timolol and Its Potential Phototoxicity Using Chemical, In Silico and In Vitro Methods [mdpi.com]
• 9. The Study on Timolol and Its Potential Phototoxicity Using Chemical, In Silico and In Vitro Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. ywfx.nifdc.org.cn [ywfx.nifdc.org.cn]
• 12. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: Ultrasensitive Quantification of N-Nitroso-Timolol in Timolol Drug Substance Using LC-MS/MS

Abstract

This application note presents a highly sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of the N-nitroso-timolol impurity in timolol (B1209231) active pharmaceutical ingredient (API). The method is designed to meet the stringent regulatory requirements for the control of nitrosamine (B1359907) impurities in pharmaceutical products. This protocol provides detailed procedures for sample preparation, chromatographic separation, and mass spectrometric detection, along with performance characteristics demonstrating the method's suitability for trace-level analysis.

Introduction

N-nitrosamine impurities in pharmaceuticals are a significant concern due to their potential carcinogenic properties.[1] Regulatory bodies globally, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict limits on the presence of these impurities in drug products.[1][2] Timolol, a beta-blocker medication, contains a secondary amine functional group that can potentially form N-nitroso-timolol under certain conditions.[3][4] Therefore, a sensitive and specific analytical method is crucial for the accurate quantification of this potential impurity to ensure patient safety. The FDA has set an Acceptable Intake (AI) limit for N-nitroso-timolol of 1500 ng/day.[5] This method utilizes LC-MS/MS with multiple reaction monitoring (MRM) to achieve a low limit of quantification, ensuring compliance with regulatory standards.

Experimental

Materials and Reagents

• N-Nitroso-Timolol reference standard

• Timolol API

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Ammonium trifluoroacetate (B77799)

• Formic acid

Equipment

• High-Performance Liquid Chromatography (HPLC) system (e.g., Agilent 1290 Infinity II LC)

• Triple Quadrupole Mass Spectrometer (e.g., Agilent 6495D LC/TQ)

• Analytical column (e.g., Agilent InfinityLab Poroshell Phenyl-Hexyl, 3.0 x 150 mm, 2.7 µm)

• Analytical balance

• Vortex mixer

• Sonicator

• Centrifuge

• Syringe filters (0.22 µm PVDF)

Standard and Sample Preparation

Standard Stock Solution (1 µg/mL): Accurately weigh 1 mg of N-nitroso-timolol reference standard and dissolve in 100 mL of methanol. Further dilute to a final concentration of 1 µg/mL with methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the sample diluent (Methanol:Acetonitrile, 95:5 v/v) to create a calibration curve. A typical concentration range is 5 pg/mL to 1500 pg/mL.[3]

Sample Preparation (10 mg/mL Timolol API):

• Accurately weigh 50 mg of Timolol API into a 5 mL volumetric flask.

• Add the sample diluent to the mark.

• Vortex for 1 minute to dissolve the sample.

• Sonicate for 15 minutes.

• Filter the solution through a 0.22 µm PVDF syringe filter into an HPLC vial.

Analytical Method

Liquid Chromatography Conditions

A reversed-phase chromatographic separation is performed using the parameters outlined in the table below.[3][6]

Parameter	Value
Column	Agilent InfinityLab Poroshell Phenyl-Hexyl (3.0 x 150 mm, 2.7 µm)
Mobile Phase A	1 mM Ammonium trifluoroacetate with 0.05% formic acid in water
Mobile Phase B	0.1% Formic acid in methanol
Flow Rate	0.4 mL/min
Injection Volume	7 µL
Column Temperature	40 °C
Needle Wash	S1: Methanol:Water (80:20); S2: Water:Methanol (80:20)
Sample Diluent	Methanol:Acetonitrile (95:5, v/v)
Gradient Program	Time (min)
0
5
15
20
20.1
25

Mass Spectrometry Conditions

The analysis is performed using a triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM).[3]

Parameter	Value
Ion Source	Electrospray Ionization (ESI), Positive Mode
Gas Temperature	230 °C
Gas Flow	14 L/min
Nebulizer	45 psi
Sheath Gas Temp	350 °C
Sheath Gas Flow	11 L/min
Capillary Voltage	3500 V

MRM Transitions for N-Nitroso-Timolol

Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Fragmentor (V)	Collision Energy (V)	Role
346.2	273.1	50	130	15	Quantifier
346.2	57.1	50	130	25	Qualifier

Results and Discussion

The developed LC-MS/MS method demonstrates excellent performance for the quantification of N-nitroso-timolol.

Linearity, LOD, and LOQ

The method shows excellent linearity over the concentration range of 5 to 1500 pg/mL (equivalent to 0.5 to 150 ppb with respect to a 10 mg/mL API concentration).[3] The correlation coefficient (R²) was greater than 0.999.[7] The limit of detection (LOD) and limit of quantification (LOQ) were established based on signal-to-noise ratios of approximately 3 and 10, respectively.[3]

Parameter	Result
Linearity Range	5 - 1500 pg/mL
Correlation Coefficient (R²)	> 0.999
LOD (S/N ≈ 3)	~1.5 pg/mL
LOQ (S/N ≈ 10)	~5 pg/mL

Accuracy and Precision

The accuracy of the method was determined by spike-recovery experiments at three different concentration levels. The recovery was found to be within 80.0% to 120.0%.[7] The precision of the method was evaluated by replicate injections of a standard solution, and the relative standard deviation (%RSD) was found to be less than 15%.

Conclusion

This application note describes a validated LC-MS/MS method for the determination of N-nitroso-timolol in timolol API. The method is highly sensitive, specific, accurate, and precise, making it suitable for routine quality control testing to ensure that N-nitroso-timolol levels are below the regulatory acceptable intake limits.

Visualizations

Caption: Experimental workflow for the quantification of N-nitroso-timolol.

Caption: Formation pathway and associated risk of N-nitroso-timolol.

References

• 1. artixio.com [artixio.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. N-Nitroso Timolol | C13H23N5O4S | CID 171379114 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. veeprho.com [veeprho.com]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. ejbps.com [ejbps.com]

Application Note: Sensitive and Robust LC-MS/MS Method for the Determination of N-Nitroso-Timolol in Timolol Drug Substance

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a highly sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of the N-nitroso-timolol impurity in timolol (B1209231) active pharmaceutical ingredient (API). N-nitroso-timolol, a nitrosamine (B1359907) drug substance-related impurity (NDSRI), is a potential mutagen and carcinogen that requires strict control.[1] This method utilizes a reversed-phase chromatographic separation coupled with a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode to achieve low limits of detection and quantification, well below the acceptable intake (AI) limit of 1500 ng/day established by the U.S. Food and Drug Administration (FDA).[2] The method was developed and validated to meet the stringent requirements of regulatory bodies for the analysis of nitrosamine impurities in pharmaceutical products.

Introduction

Nitrosamine impurities in pharmaceutical products have become a significant concern for regulatory authorities and manufacturers due to their potential carcinogenic effects.[1] N-nitroso-timolol is an NDSRI that can form from the secondary amine present in the timolol molecule.[1][2] Timolol is a beta-blocker medication used to treat high blood pressure and other cardiovascular conditions.[1] The presence of N-nitroso-timolol, even at trace levels, can pose a safety risk to patients. Consequently, sensitive and reliable analytical methods are crucial for the accurate quantification of this impurity to ensure the quality and safety of timolol-containing drug products.

This application note presents a robust LC-MS/MS method for the determination of N-nitroso-timolol in timolol API. The method demonstrates excellent sensitivity, specificity, linearity, accuracy, and precision, making it suitable for routine quality control testing in the pharmaceutical industry.

Experimental

Instrumentation and Consumables

• Liquid Chromatograph: Agilent 1290 Infinity II LC System or equivalent.

• Mass Spectrometer: Agilent 6495D Triple Quadrupole LC/MS System or equivalent.

• Analytical Column: Agilent Poroshell Phenyl-Hexyl (3.0 x 150 mm, 2.7 µm) or Waters Acquity HSS T3 C18 (dimensions not specified).[3][4]

• Vials: Amber HPLC vials with caps.

• Solvents and Reagents:

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ammonium trifluoroacetate (B77799)

  • Ammonium formate (B1220265)

  • N-Nitroso-Timolol reference standard

  • Timolol API (for matrix-matched standards and recovery experiments)

Chromatographic Conditions

A summary of the liquid chromatography conditions is provided in the table below. Two potential sets of conditions are presented based on available literature.

Parameter	Method 1	Method 2
Analytical Column	Agilent Poroshell Phenyl-Hexyl (3.0 x 150 mm, 2.7 µm)[3]	Waters Acquity HSS T3 C18[4]
Mobile Phase A	1 mM Ammonium trifluoroacetate with 0.05% Formic acid in Water[3]	0.01 M Ammonium formate in Water[4]
Mobile Phase B	0.1% Formic acid in Methanol[3]	0.1% Formic acid in Methanol[4]
Flow Rate	0.4 mL/min[3]	0.25 mL/min[4]
Column Temperature	40 °C[3]	Not Specified
Injection Volume	7 µL[1]	Not Specified
Needle Wash	S1: MeOH:Water (80:20); S2: Water:MeOH (80:20)[1]	Not Specified
Autosampler Temp.	10 °C[1]	Not Specified

Mass Spectrometric Conditions

The mass spectrometer was operated in positive electrospray ionization (ESI) mode with the following optimized source parameters and MRM transitions for N-nitroso-timolol.

Parameter	Setting
Ionization Mode	Positive ESI[3]
Capillary Voltage	3000 V[3]
Gas Temperature	250 - 350 °C[3]
Gas Flow	12 L/min[3]
Precursor Ion (m/z)	346.2[3]
Product Ions (m/z)	128 (Quantifier), 144 (Qualifier), 130 (Qualifier)[3]
Collision Energy	Optimized for each transition[3]

Protocols

Standard Solution Preparation

• Primary Stock Solution (e.g., 100 µg/mL): Accurately weigh a suitable amount of N-nitroso-timolol reference standard and dissolve it in a known volume of diluent (e.g., Methanol:Acetonitrile, 95:5 v/v) to obtain a concentration of 100 µg/mL.

• Intermediate Stock Solution (e.g., 1 µg/mL): Dilute the primary stock solution with the diluent to obtain an intermediate stock solution of 1 µg/mL.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the intermediate stock solution with the diluent to cover the desired concentration range (e.g., 5 pg/mL to 1500 pg/mL).

Sample Preparation (Timolol API)

• Accurately weigh 10 mg of the Timolol API into a suitable volumetric flask.

• Add the diluent (e.g., Methanol:Acetonitrile, 95:5 v/v) to the flask to dissolve the API and bring it to the final volume to achieve a concentration of 10 mg/mL.

• Vortex the solution to ensure complete dissolution.

• If necessary, centrifuge the solution to remove any undissolved particulates.

• Transfer an aliquot of the supernatant into an amber HPLC vial for LC-MS/MS analysis.

Quantitative Data Summary

The following table summarizes the quantitative performance of the LC-MS/MS method for the analysis of N-nitroso-timolol.

Parameter	Result
Linearity Range	5 - 1500 pg/mL (0.5 to 150 ppb with respect to 10 mg/mL API)[1][3]
Correlation Coefficient (r²)	> 0.9990[1][3]
Limit of Detection (LOD)	2 pg/mL (0.2 ppb)[3]
Limit of Quantitation (LOQ)	5 pg/mL (0.5 ppb)[3]
Precision (%RSD)	< 5% for six replicate injections at LOD, LOQ, and mid-range concentrations[3]
Recovery	98.5% average recovery at a 50 pg/mL spike level in the API matrix[3]

Experimental Workflow

Caption: Experimental workflow for N-nitroso-timolol determination.

Signaling Pathway/Logical Relationship Diagram

Caption: Logical relationship of N-nitroso-timolol formation and control.

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and reliable approach for the quantification of N-nitroso-timolol in timolol API. The method's low detection and quantification limits, coupled with its demonstrated accuracy and precision, make it an invaluable tool for pharmaceutical manufacturers and regulatory bodies to monitor and control this potential genotoxic impurity, thereby ensuring the safety and quality of timolol-containing medicines.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. veeprho.com [veeprho.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. ejbps.com [ejbps.com]

Revealing Traces: A Guide to N-nitroso-timolol Impurity Profiling by High-Performance Liquid Chromatography

FOR IMMEDIATE RELEASE

[City, State] – [Date] – In the stringent landscape of pharmaceutical quality control, the detection and quantification of nitrosamine (B1359907) impurities remain a critical challenge. N-nitroso-timolol, a potential impurity in timolol (B1209231) drug substances, requires highly sensitive and robust analytical methods to ensure patient safety. To address this need, this document provides detailed application notes and protocols for the impurity profiling of N-nitroso-timolol using High-Performance Liquid Chromatography (HPLC), catering to researchers, scientists, and drug development professionals.

The following sections outline two primary methodologies: a highly sensitive Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method for trace-level quantification and a proposed High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection method suitable for routine quality control. These protocols are designed to be comprehensive, providing detailed experimental procedures and data presentation to facilitate implementation in analytical laboratories.

Introduction

Timolol is a non-selective beta-adrenergic blocker widely used in the treatment of glaucoma and hypertension.[1] Like other pharmaceutical compounds containing secondary or tertiary amine functionalities, timolol is susceptible to nitrosation, potentially forming N-nitroso-timolol under certain conditions.[1] Due to the classification of many nitrosamines as probable human carcinogens, regulatory agencies worldwide have set strict limits on their presence in pharmaceutical products. Consequently, the development and validation of reliable analytical methods for the detection of nitrosamine impurities are of paramount importance.[2]

This application note details robust HPLC-based methods for the separation and quantification of N-nitroso-timolol from the active pharmaceutical ingredient (API), timolol.

Experimental Protocols

Method 1: High-Sensitivity LC-MS/MS Analysis

This method is ideal for the trace-level detection and quantification of N-nitroso-timolol, offering high specificity and sensitivity. Two validated LC-MS/MS methods are presented below.

Protocol 1.1: LC-MS/MS Method A

• Instrumentation: Agilent 1290 Infinity II LC system coupled with an Agilent 6495D Triple Quadrupole LC/MS system.[1]

• Chromatographic Conditions:

  • Column: Agilent Poroshell PhenylHexyl, 3.0 x 150 mm, 2.7 µm.[1]

  • Mobile Phase A: Ammonium (B1175870) trifluoroacetate (B77799) and formic acid in water.[1]

  • Mobile Phase B: 0.1% Formic acid in Methanol (B129727).[1]

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 7 µL.[1]

  • Column Temperature: 40 °C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

• Sample Preparation:

  • Standard Solution: Prepare a stock solution of N-nitroso-timolol reference standard in a suitable solvent such as methanol or a mixture of methanol and acetonitrile (B52724) (95:5 v/v).[1] Perform serial dilutions to prepare calibration standards.

  • Sample Solution: Accurately weigh and dissolve the timolol drug substance in the sample diluent (e.g., Methanol:Acetonitrile 95:05, v/v) to achieve a final concentration of 10 mg/mL.[1]

Protocol 1.2: LC-MS/MS Method B

• Instrumentation: A liquid chromatography system coupled with a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: Waters Acquity HSS T3 C18.

  • Mobile Phase A: 0.01 mol/L ammonium formate (B1220265) in water.

  • Mobile Phase B: 0.1% formic acid in methanol.

  • Elution Mode: Gradient.

  • Flow Rate: 0.25 mL/min.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

• Sample Preparation:

  • Standard and Sample Solutions: Prepare as described in Protocol 1.1, adjusting the diluent and concentrations as necessary for the desired sensitivity.

Method 2: Proposed HPLC-UV Analysis

This method provides a more accessible approach for routine quality control where LC-MS/MS may not be available. This proposed method is based on established practices for the analysis of other nitrosamine impurities.[3][4][5][6]

• Instrumentation: A standard HPLC system with a UV or Photodiode Array (PDA) detector.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column, such as an Inertsil ODS 3V (250mm × 4.6mm, 5.0µm) or similar, is recommended.[4][5]

  • Mobile Phase: A mixture of water and methanol (e.g., 60:40 v/v) or a gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid can be used as a starting point.[4][6]

  • Flow Rate: 1.0 mL/min.[4][5]

  • Injection Volume: 20 µL.

  • Column Temperature: Ambient or controlled at 30 °C.

  • UV Detection Wavelength: 245 nm is a suitable starting wavelength for the detection of nitrosamines.[3]

• Sample Preparation:

  • Standard Solution: Prepare a stock solution of N-nitroso-timolol reference standard in methanol. Dilute with the mobile phase to prepare calibration standards.

  • Sample Solution: Accurately weigh and dissolve the timolol drug substance in the mobile phase. Filter the solution through a 0.45 µm syringe filter before injection.

Data Presentation

The following tables summarize the quantitative data obtained from the validated LC-MS/MS methods.

Table 1: Quantitative Data for LC-MS/MS Method A

Parameter	Value	Reference
Linearity Range	5 to 1500 pg/mL	[1]
Correlation Coefficient (R²)	0.9990	[1]
Limit of Detection (LOD)	2 pg/mL
Limit of Quantification (LOQ)	5 pg/mL
Recovery	98.5% average at 50 pg/mL spike

Table 2: Quantitative Data for LC-MS/MS Method B

Parameter	Value	Reference
Linearity Range	0.0061-0.0303 ppm
Correlation Coefficient (R²)	>0.9994
Limit of Quantification (LOQ)	200 ng/mL (0.02 ppm)
Recovery	80.0 - 120.0%

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the HPLC analysis of N-nitroso-timolol.

Caption: Experimental workflow for HPLC analysis of N-nitroso-timolol.

Conclusion

The presented HPLC methods provide robust and reliable approaches for the impurity profiling of N-nitroso-timolol in timolol drug substances. The high-sensitivity LC-MS/MS methods are suitable for trace-level quantification to meet stringent regulatory requirements. The proposed HPLC-UV method offers a practical alternative for routine quality control, although it requires in-house validation. By implementing these detailed protocols, pharmaceutical manufacturers and researchers can effectively monitor and control N-nitroso-timolol impurities, ensuring the quality and safety of timolol-containing products.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. waters.com [waters.com]
• 4. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 5. jopcr.com [jopcr.com]
• 6. Nitrosamine Impurity Assay with HPLC – Extended AppNote [mtc-usa.com]

Application Notes and Protocols for the Preparation and Characterization of N-nitroso-timolol Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-timolol is a nitrosamine (B1359907) impurity of Timolol, a beta-adrenergic blocker used in the treatment of glaucoma and hypertension. The presence of nitrosamine impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. Regulatory agencies worldwide have set stringent limits for these impurities in drug substances and finished products. Therefore, the availability of well-characterized reference standards for nitrosamine impurities, such as N-nitroso-timolol, is crucial for the development and validation of analytical methods to monitor and control their levels in pharmaceutical preparations.

This document provides detailed application notes and protocols for the preparation and characterization of the N-nitroso-timolol reference standard. It is intended to guide researchers, scientists, and drug development professionals in the synthesis, purification, and comprehensive characterization of this critical reference material.

Chemical and Physical Properties

Property	Value
Chemical Name	(S)-N-(tert-butyl)-N-(2-hydroxy-3-((4-morpholino-1,2,5-thiadiazol-3-yl)oxy)propyl)nitrous amide[1][2][3]
Molecular Formula	C₁₃H₂₃N₅O₄S[1][2][3]
Molecular Weight	345.42 g/mol [1][2][3]
Appearance	Pale yellow oil (representative)
Solubility	Soluble in Methanol, Acetonitrile, DMSO

Experimental Workflow

The overall workflow for the preparation and characterization of the N-nitroso-timolol reference standard is depicted below.

References

• 1. sciex.com [sciex.com]
• 2. phenomenex.com [phenomenex.com]
• 3. N-Nitroso Timolol | | SynZeal [synzeal.com]

Application Note: Mass Spectrometric Fragmentation Analysis of N-nitroso-timolol for Accurate Impurity Identification

[For Research Use Only]

Abstract

This application note provides a detailed mass spectrometric fragmentation analysis of N-nitroso-timolol, a nitrosamine (B1359907) impurity of the beta-blocker timolol (B1209231). Understanding the fragmentation pattern is crucial for the unambiguous identification and quantification of this potential mutagenic impurity in pharmaceutical formulations. This document outlines the key mass spectral characteristics, proposes a detailed fragmentation pathway, and provides an experimental protocol for its analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

N-nitroso-timolol is a nitrosamine drug substance-related impurity (NDSRI) that can form during the synthesis, formulation, or storage of timolol-containing products.[1] Due to the classification of many nitrosamines as probable human carcinogens, regulatory agencies worldwide have set stringent limits for their presence in pharmaceutical products. Mass spectrometry, particularly LC-MS/MS, is the preferred analytical technique for the trace-level detection and quantification of such impurities due to its high sensitivity and selectivity.[2] A thorough understanding of the fragmentation pattern of N-nitroso-timolol is essential for developing robust and reliable analytical methods.

Molecular Structure and Mass Spectrometry

N-nitroso-timolol has the chemical name (S)-N-(tert-butyl)-N-(2-hydroxy-3-((4-morpholino-1,2,5-thiadiazol-3-yl)oxy)propyl)nitrous amide.[2][3][4] Its molecular formula is C13H23N5O4S, with a monoisotopic mass of 345.1471 g/mol .[5][6] In positive ion electrospray ionization (ESI+), N-nitroso-timolol is readily protonated to form the precursor ion [M+H]+ at m/z 346.2.

Table 1: Key Mass Spectrometric Data for N-nitroso-timolol

Parameter	Value	Reference
Chemical Formula	C13H23N5O4S	[5][6]
Molecular Weight	345.42 g/mol	[5][6][7]
Precursor Ion [M+H]+	m/z 346.2	[8]
Major Fragment Ions	m/z 128, 144, 130	[8]

Proposed Fragmentation Pathway

Upon collision-induced dissociation (CID), the protonated N-nitroso-timolol molecule undergoes characteristic fragmentation. A key initial fragmentation step for N-nitrosamines is the neutral loss of the nitroso group radical (·NO), corresponding to a loss of 30 Da. However, the major observed fragments for N-nitroso-timolol suggest more complex fragmentation pathways. The proposed fragmentation pattern is depicted below:

Caption: Proposed fragmentation of N-nitroso-timolol.

The fragmentation of the N-nitroso-timolol precursor ion ([M+H]+ at m/z 346.2) leads to the formation of several key product ions. The fragmentation is proposed to occur primarily around the ether linkage and the amino-alcohol side chain.

• Formation of fragment m/z 128: This fragment likely results from the cleavage of the C-O bond of the ether linkage, followed by the loss of the morpholino-thiadiazole moiety.

• Formation of fragment m/z 144: This fragment is proposed to be formed by cleavage of the bond between the secondary carbon bearing the hydroxyl group and the adjacent methylene (B1212753) group.

• Formation of fragment m/z 130: This ion could be generated through a rearrangement and cleavage process within the side chain.

Experimental Protocol: LC-MS/MS Method for the Quantification of N-nitroso-timolol

This protocol provides a general framework for the sensitive and selective quantification of N-nitroso-timolol in timolol active pharmaceutical ingredient (API) and drug products.

Instrumentation

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Reagents and Materials

• N-nitroso-timolol reference standard

• Timolol API

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

Chromatographic Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile/methanol (50:50, v/v)
Gradient	Start with 5% B, ramp to 95% B over 10 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometric Conditions

Parameter	Condition
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Temperature	350 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Multiple Reaction Monitoring (MRM) Transitions

The following MRM transitions should be monitored for the quantification and confirmation of N-nitroso-timolol.

Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Collision Energy (eV)	Purpose
346.2	128	0.05	25	Quantifier
346.2	144	0.05	20	Qualifier 1
346.2	130	0.05	22	Qualifier 2

Standard and Sample Preparation

• Stock Solution (100 µg/mL): Accurately weigh and dissolve N-nitroso-timolol reference standard in methanol.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the stock solution with a suitable diluent (e.g., 50:50 methanol:water) to cover the desired concentration range (e.g., 0.1 to 100 ng/mL).

• Sample Preparation (Timolol API): Accurately weigh about 100 mg of timolol API and dissolve in 10 mL of diluent. Further dilute as necessary to bring the potential N-nitroso-timolol concentration within the calibration range.

Experimental Workflow

Caption: LC-MS/MS workflow for N-nitroso-timolol analysis.

Conclusion

This application note details the characteristic mass spectrometric fragmentation pattern of N-nitroso-timolol and provides a robust LC-MS/MS protocol for its analysis. The proposed fragmentation pathway, along with the optimized MRM transitions, will aid researchers and drug development professionals in the confident identification and accurate quantification of this critical impurity, ensuring the safety and quality of timolol-based pharmaceutical products.

References

• 1. Mass Spectrometry Based Fragmentation Patterns of Nitrosamine Compounds. | Semantic Scholar [semanticscholar.org]
• 2. faa.gov [faa.gov]
• 3. Mass spectral fragmentation pathways of propranolol related beta-fluorinated amines studied by electrospray and electron impact ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-Nitroso Timolol | | SynZeal [synzeal.com]
• 5. lcms.cz [lcms.cz]
• 6. N-Nitroso Timolol | C13H23N5O4S | CID 171379114 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. lcms.labrulez.com [lcms.labrulez.com]
• 8. academic.oup.com [academic.oup.com]

Application Notes and Protocols for the ¹H-NMR and ¹³C-NMR Spectral Analysis of N-nitroso-timolol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the nuclear magnetic resonance (NMR) spectral analysis of N-nitroso-timolol, a potential impurity in the drug substance timolol (B1209231). The following sections outline the expected spectral characteristics, a comprehensive experimental protocol for acquiring ¹H and ¹³C-NMR spectra, and the logical workflow for spectral interpretation and structural confirmation.

Introduction

N-nitroso-timolol is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) that can form from the nitrosation of timolol, a beta-adrenergic blocker used in the treatment of glaucoma and hypertension. Due to the potential carcinogenic nature of nitrosamine impurities, regulatory agencies require their strict control and monitoring in pharmaceutical products. NMR spectroscopy is a powerful analytical technique for the unambiguous identification and structural elucidation of such impurities. These notes are intended to guide researchers in the NMR analysis of N-nitroso-timolol.

A key feature in the NMR spectra of many N-nitrosamines is the presence of geometric isomers, known as rotamers or E/Z isomers, due to the restricted rotation around the N-N bond. This phenomenon can lead to the observation of two distinct sets of signals for the atoms near the nitroso group, complicating the spectra but also providing a characteristic signature for this class of compounds.

Predicted ¹H-NMR and ¹³C-NMR Spectral Data

While specific experimental data for N-nitroso-timolol is not publicly available, a predicted set of spectral data has been generated based on the known structure of N-nitroso-timolol and published NMR data for the parent drug, timolol. The nitrosation of the secondary amine in timolol to form N-nitroso-timolol is expected to induce significant changes in the chemical shifts of the neighboring protons and carbons. The presence of E/Z rotamers is also anticipated, which would result in a doubling of signals for the nuclei in proximity to the N-nitroso group.

Table 1: Predicted ¹H-NMR Spectral Data for N-nitroso-timolol (E/Z Rotamers)

Assignment	Predicted Chemical Shift (δ) ppm (E-isomer)	Predicted Multiplicity	Predicted Coupling Constant (J) Hz	Predicted Chemical Shift (δ) ppm (Z-isomer)	Predicted Multiplicity	Predicted Coupling Constant (J) Hz
H-1' (tert-butyl)	1.35	s	-	1.55	s	-
H-1	3.60 - 3.80	m	-	4.10 - 4.30	m	-
H-2	4.40 - 4.50	m	-	4.60 - 4.70	m	-
OH	~5.0 (broad)	s	-	~5.0 (broad)	s	-
H-3	4.25 - 4.35	m	-	4.25 - 4.35	m	-
Morpholine CH₂	3.50 - 3.60	t	4.8	3.50 - 3.60	t	4.8
Morpholine CH₂	3.70 - 3.80	t	4.8	3.70 - 3.80	t	4.8

Table 2: Predicted ¹³C-NMR Spectral Data for N-nitroso-timolol (E/Z Rotamers)

Assignment	Predicted Chemical Shift (δ) ppm (E-isomer)	Predicted Chemical Shift (δ) ppm (Z-isomer)
C-1' (tert-butyl CH₃)	26.5	28.0
C(CH₃)₃	62.0	60.5
C-1	55.0	48.0
C-2	68.0	67.5
C-3	72.0	72.0
Thiadiazole C-N	155.0	155.0
Thiadiazole C-O	158.0	158.0
Morpholine CH₂	46.0	46.0
Morpholine CH₂	66.0	66.0

Disclaimer: The spectral data presented in Tables 1 and 2 are predicted values for illustrative purposes and should be confirmed with experimental data.

Experimental Protocols

1. Sample Preparation for NMR Analysis

• Materials:

  • N-nitroso-timolol reference standard

  • Deuterated solvent (e.g., DMSO-d₆, CDCl₃, Methanol-d₄)

  • NMR tubes (5 mm)

  • Pipettes and vials

• Procedure:

  • Weigh approximately 5-10 mg of the N-nitroso-timolol reference standard into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial. The choice of solvent will depend on the solubility of the sample and the desired resolution of the spectra.

  • Gently vortex or sonicate the vial to ensure complete dissolution of the sample.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Cap the NMR tube securely.

2. ¹H-NMR and ¹³C-NMR Data Acquisition

• Instrumentation:

  • A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped with a 5 mm probe.

• ¹H-NMR Acquisition Parameters (Example for a 400 MHz spectrometer):

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Solvent: As prepared in the sample preparation step.

  • Temperature: 298 K (25 °C).

  • Number of Scans: 16 to 64 (depending on sample concentration).

  • Relaxation Delay (d1): 1-2 seconds.

  • Acquisition Time (aq): 3-4 seconds.

  • Spectral Width (sw): 16-20 ppm.

  • Transmitter Frequency Offset (o1p): Centered on the spectral region of interest (e.g., 5-6 ppm).

• ¹³C-NMR Acquisition Parameters (Example for a 400 MHz spectrometer):

  • Pulse Program: A standard proton-decoupled ¹³C experiment (e.g., 'zgpg30').

  • Solvent: As prepared in the sample preparation step.

  • Temperature: 298 K (25 °C).

  • Number of Scans: 1024 to 4096 (or more, as ¹³C has low natural abundance).

  • Relaxation Delay (d1): 2 seconds.

  • Acquisition Time (aq): 1-2 seconds.

  • Spectral Width (sw): 200-240 ppm.

  • Transmitter Frequency Offset (o1p): Centered on the spectral region of interest (e.g., 100-120 ppm).

3. Data Processing and Analysis

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum.

• Calibrate the chemical shift scale. For ¹H-NMR, reference the residual solvent peak (e.g., DMSO-d₆ at 2.50 ppm). For ¹³C-NMR, reference the solvent peak (e.g., DMSO-d₆ at 39.52 ppm).

• Integrate the signals in the ¹H-NMR spectrum to determine the relative number of protons.

• Analyze the multiplicities (singlet, doublet, triplet, etc.) and coupling constants (J-values) in the ¹H-NMR spectrum to deduce proton-proton connectivity.

• Assign the signals in both the ¹H and ¹³C spectra to the corresponding nuclei in the N-nitroso-timolol structure.

• If signal doubling is observed, analyze the two sets of signals to characterize the E/Z rotamers. Two-dimensional NMR experiments such as COSY, HSQC, and HMBC can be invaluable for unambiguous assignments, especially in the case of complex spectra with overlapping signals.

Mandatory Visualizations

Caption: Experimental Workflow for NMR Analysis of N-nitroso-timolol.

Caption: Logical Relationship for Structural Elucidation via NMR Data.

Application Notes & Protocols: Quality Control of N-nitroso-timolol in Drug Manufacturing

Introduction

N-nitroso-timolol is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Timolol, a beta-blocker medication used to treat high blood pressure, angina, and prevent heart attacks.[1] Nitrosamine impurities are a class of compounds that are of significant concern to the pharmaceutical industry and regulatory agencies due to their potential carcinogenic properties.[2][3][4] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for the control of nitrosamine impurities in drug products to ensure patient safety.[5][6][7]

These application notes provide a comprehensive overview of the quality control (QC) applications of N-nitroso-timolol standards in drug manufacturing. They are intended for researchers, scientists, and drug development professionals involved in the analysis and control of nitrosamine impurities.

Regulatory Landscape and Acceptable Intake Limits

Regulatory agencies worldwide have implemented a three-step process for manufacturers to mitigate the risks of nitrosamine impurities: risk assessment, confirmatory testing, and reporting.[8] The International Council for Harmonisation (ICH) M7(R1) guideline provides a framework for assessing and controlling DNA reactive (mutagenic) impurities in pharmaceuticals, which includes nitrosamines as a "cohort of concern".[7]

The FDA has set an Acceptable Intake (AI) limit for N-nitroso-timolol of 1500 ng/day .[9] This limit is based on a predicted carcinogenic potency categorization.[10] It is crucial for pharmaceutical manufacturers to ensure that their Timolol drug products do not exceed this daily exposure limit.

Quantitative Data Summary

The following table summarizes key quantitative data for the analysis of N-nitroso-timolol, based on validated analytical methods.

Parameter	Value	Reference
Acceptable Intake (AI) Limit	1500 ng/day	[9]
Analytical Technique	Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)	[1][2][11]
Linearity Range	5 to 1500 pg/mL (equivalent to 0.5 to 150 ppb with respect to a 10 mg/mL API solution)	[1]
Correlation Coefficient (r²)	> 0.999	[1][11]
Limit of Detection (LOD)	S/N ratio of 3.3	[1]
Limit of Quantitation (LOQ)	S/N ratio of 10	[1]
Recovery	80.0% to 120.0%	[11]

Experimental Protocols

A highly sensitive and specific Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method is the recommended approach for the quantification of N-nitroso-timolol in Timolol active pharmaceutical ingredient (API) and drug products.[1][2][11]

1. Sample Preparation

• Standard Solution Preparation:

  • Prepare a primary stock solution of N-nitroso-timolol reference standard in a suitable solvent such as methanol (B129727) or acetonitrile.

  • Perform serial dilutions of the stock solution to prepare calibration standards and quality control (QC) samples at various concentration levels.

• Sample Preparation (Timolol API):

  • Accurately weigh a specific amount of the Timolol API.

  • Dissolve the API in a suitable diluent (e.g., a mixture of methanol and acetonitrile) to achieve a final concentration appropriate for the analysis.

• Sample Preparation (Timolol Drug Product):

  • For solid dosage forms, grind the tablets to a fine powder.

  • Accurately weigh a portion of the powdered sample equivalent to a specific amount of the API.

  • Extract the N-nitroso-timolol from the matrix using a suitable solvent. This may involve vortexing and sonication to ensure complete extraction.

  • Centrifuge the sample to separate the excipients.

  • Filter the supernatant through a suitable filter (e.g., 0.22 µm) before injection into the LC-MS/MS system.

2. LC-MS/MS Method

The following is a representative LC-MS/MS method for the analysis of N-nitroso-timolol. Method parameters should be optimized and validated for the specific instrumentation and sample matrix.

Parameter	Condition
LC System	Agilent 1290 Infinity II LC or equivalent
Mass Spectrometer	Agilent 6495D Triple Quadrupole LC/MS or equivalent
Analytical Column	Agilent Infinity Lab Poroshell Phenyl-Hexyl (3.0 x 150 mm, 2.7 µm) or equivalent
Mobile Phase A	Ammonium trifluoroacetate (B77799) and formic acid in water
Mobile Phase B	0.1% Formic acid in methanol
Flow Rate	0.4 mL/min
Injection Volume	7 µL
Column Temperature	40 °C
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions for N-nitroso-timolol:

Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
To be determined empirically for N-nitroso-timolol	To be determined empirically	To be determined empirically

3. Method Validation

The analytical method must be validated according to the ICH Q2(R1) guideline to ensure it is suitable for its intended purpose.[2] Key validation parameters include:

• Specificity: The ability to differentiate and quantify the analyte in the presence of other components in the sample matrix.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is often assessed by spike/recovery experiments.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst precision).

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.

Diagrams

Caption: Quality Control Workflow for N-nitroso-timolol.

Caption: Analytical Workflow for N-nitroso-timolol.

The control of N-nitroso-timolol is a critical aspect of ensuring the quality and safety of Timolol drug products. The use of well-characterized N-nitroso-timolol reference standards is essential for the development, validation, and routine application of analytical methods for its detection and quantification.[9][12] By implementing robust QC strategies, including sensitive and specific analytical testing, pharmaceutical manufacturers can ensure compliance with global regulatory requirements and protect patient health.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. benchchem.com [benchchem.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. Mitigating N-nitroso Impurities in the API Manufacturing Process [aquigenbio.com]
• 5. fda.gov [fda.gov]
• 6. resolvemass.ca [resolvemass.ca]
• 7. propharmagroup.com [propharmagroup.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. veeprho.com [veeprho.com]
• 10. fda.gov [fda.gov]
• 11. ejbps.com [ejbps.com]
• 12. N-Nitroso Timolol | | SynZeal [synzeal.com]

Detecting N-Nitroso-Timolol in Timolol Active Pharmaceutical Ingredient (API): Application Notes and Protocols

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers due to their potential carcinogenic properties. N-nitroso-timolol is a nitrosamine impurity that can form in timolol (B1209231), a beta-blocker medication used to treat high blood pressure, angina, and prevent heart attacks. This document provides a detailed protocol for the detection and quantification of N-nitroso-timolol in timolol active pharmaceutical ingredient (API) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.[1][2][3] The methodologies described are intended for researchers, scientists, and drug development professionals involved in the quality control and safety assessment of pharmaceutical products.

Experimental Protocols

This section details two distinct LC-MS/MS methodologies for the quantification of N-nitroso-timolol in timolol API.

Method 1: High-Sensitivity Quantitation using a Phenyl-Hexyl Column

This method is designed for highly sensitive and reproducible quantitation of N-nitroso-timolol.[1][2]

1. Instrumentation and Reagents

• Liquid Chromatograph: Agilent 1290 Infinity II LC System or equivalent.

• Mass Spectrometer: Agilent 6495D Triple Quadrupole LC/MS or equivalent.

• Analytical Column: Agilent InfinityLab Poroshell Phenyl-Hexyl (150 x 3.0 mm, 2.7 µm).[2]

• Mobile Phase A: 1 mM ammonium (B1175870) trifluoroacetate (B77799) with 0.05% formic acid in water.[2]

• Mobile Phase B: 0.1% formic acid in methanol.[2]

• Sample Diluent: Methanol:Acetonitrile (95:5, v/v).[1]

• N-Nitroso-Timolol Reference Standard: A well-characterized standard is required for calibration and quantification.

2. Chromatographic Conditions

• Flow Rate: 0.4 mL/min.[2]

• Column Temperature: 40 °C.[2]

• Injection Volume: 7 µL.[1]

• Gradient Elution: A 20-minute gradient elution program should be developed to ensure optimal separation of N-nitroso-timolol from the timolol API.

3. Mass Spectrometry Conditions

• Ionization Source: Agilent Jet Stream Electrospray Ionization (AJS-ESI), positive mode.[2]

• Capillary Voltage: 3000 V.[2]

• Gas Temperature: 250 °C.[1]

• Gas Flow: 12 L/min.[1]

• Nebulizer Pressure: 45 psi.[1]

• Sheath Gas Temperature: 350 °C.[1]

• Sheath Gas Flow: 12 L/min.[1]

• Multiple Reaction Monitoring (MRM) Transitions:

  • m/z 346.2 → 128 (Quantifier)[2]

  • m/z 346.2 → 144 (Qualifier)[2]

  • m/z 346.2 → 130 (Qualifier)[2]

4. Sample Preparation

• Prepare a stock solution of the N-nitroso-timolol reference standard in the sample diluent.

• Prepare a series of calibration standards by serially diluting the stock solution to cover the desired concentration range.

• Accurately weigh and dissolve the timolol API sample in the sample diluent to a known concentration.

Method 2: Quantification using a C18 Column

This method provides an alternative chromatographic separation using a C18 column.[3]

1. Instrumentation and Reagents

• Liquid Chromatograph: Waters Acquity UPLC system or equivalent.

• Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization.

• Analytical Column: Waters Acquity HSS T3 C18 column.[3]

• Mobile Phase A: 0.01 mol/L ammonium formate (B1220265) in water.[3]

• Mobile Phase B: 0.1% formic acid in methanol.[3]

• N-Nitroso-Timolol Reference Standard: A well-characterized standard is required.

2. Chromatographic Conditions

• Flow Rate: 0.25 mL/min.[3]

• Elution Mode: Gradient elution.[3]

3. Mass Spectrometry Conditions

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).[3]

4. Sample Preparation

• Follow a similar procedure as described in Method 1 for the preparation of stock solutions, calibration standards, and sample solutions.

Data Presentation

The following tables summarize the quantitative performance data for the described analytical methods.

Table 1: Method Performance Data (Method 1)

Parameter	Value	Reference
Linearity Range	5 - 1500 pg/mL (0.5 - 150 ppb)	[1][2]
Correlation Coefficient (R²)	> 0.9990	[2]
Limit of Detection (LOD)	2 pg/mL (0.2 ppb)	[2]
Limit of Quantification (LOQ)	5 pg/mL (0.5 ppb)	[2]
Recovery	98.5% (at 50 pg/mL spike)	[2]
Precision (%RSD)	< 5%	[2]

Table 2: Method Performance Data (Method 2)

Parameter	Value	Reference
Linearity Range	0.0061 - 0.0303 ppm	[3]
Correlation Coefficient (R²)	> 0.9994	[3]
Limit of Quantification (LOQ)	0.02 ppm	[3]
Recovery	80.0 - 120.0%	[3]

Mandatory Visualizations

This section provides diagrams illustrating the experimental workflow and a representative signaling pathway for nitrosamine-induced DNA damage.

Caption: Experimental Workflow for N-Nitroso-Timolol Detection.

Caption: General Pathway of Nitrosamine-Induced Carcinogenesis.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. ejbps.com [ejbps.com]

Application Notes and Protocols for the Management of N-nitroso-timolol in Abbreviated New Drug Application (ANDA) Submissions

Audience: Researchers, scientists, and drug development professionals in the pharmaceutical industry.

Introduction:

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers worldwide. N-nitrosamines are classified as probable human carcinogens, and their presence in medications must be controlled to ensure patient safety. N-nitroso-timolol is a nitrosamine drug substance-related impurity (NDSRI) of Timolol, a beta-blocker used to treat hypertension and other cardiovascular conditions.[1] For generic drug manufacturers submitting Abbreviated New Drug Applications (ANDAs), it is imperative to have a robust strategy to assess and control the levels of N-nitroso-timolol in their drug products.

These application notes provide a comprehensive overview of the regulatory landscape, risk assessment strategies, and analytical protocols for the determination of N-nitroso-timolol.

Regulatory Framework and Risk Mitigation

The U.S. Food and Drug Administration (FDA) has issued guidance for the industry on the control of nitrosamine impurities in human drugs.[2][3] This guidance outlines a three-step process that manufacturers should undertake to mitigate the risk of nitrosamine impurities in their products, which is directly applicable to ANDA submissions for Timolol drug products.[4][5]

FDA's Three-Step Mitigation Strategy:

• Risk Assessment: Conduct a comprehensive risk assessment to identify the potential for N-nitroso-timolol formation in the drug substance and drug product. This assessment should consider the manufacturing processes, raw materials, and potential sources of nitrosating agents and secondary or tertiary amines.[4][5]

• Confirmatory Testing: If a risk is identified, perform confirmatory testing using sensitive and validated analytical methods to determine the presence and quantity of N-nitroso-timolol.[4][5]

• Reporting Changes: Implement necessary changes to manufacturing processes or material sourcing to prevent or reduce the formation of N-nitroso-timolol and report these changes in the ANDA submission.[4][5]

N-nitroso-timolol is categorized by the FDA as a Potency Category 5 NDSRI, with an Acceptable Intake (AI) limit of 1500 ng/day.[6] This limit is a critical parameter for risk assessment and setting acceptance criteria for the impurity in the final drug product.

Logical Relationship: FDA's Nitrosamine Impurity Mitigation Strategy

Caption: FDA's recommended three-step process for mitigating nitrosamine impurities in drug products.

Formation of N-nitroso-timolol

N-nitroso-timolol is formed from the nitrosation of the secondary amine present in the Timolol molecule.[6] This reaction can occur in the presence of nitrosating agents, such as nitrous acid, which can be formed from nitrites under acidic conditions.[1] Understanding this formation pathway is crucial for identifying potential root causes and implementing effective control strategies.

Signaling Pathway: Formation of N-nitroso-timolol

Caption: The chemical reaction pathway for the formation of N-nitroso-timolol from Timolol.

Analytical Protocols for N-nitroso-timolol Quantification

The accurate and sensitive quantification of N-nitroso-timolol is critical for ANDA submissions. Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) is the recommended analytical technique due to its high sensitivity and selectivity.[7][8]

Experimental Workflow: N-nitroso-timolol Analysis

Caption: A typical experimental workflow for the analysis of N-nitroso-timolol in pharmaceutical samples.

Protocol 1: LC-MS/MS Method for Quantification of N-nitroso-timolol in Timolol API

This protocol is based on a highly sensitive and robust multiple reaction monitoring (MRM) method.[1]

1. Materials and Reagents:

• N-nitroso-timolol reference standard

• Timolol API

• Ammonium (B1175870) trifluoroacetate (B77799)

• Formic acid

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

2. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system (e.g., Agilent 1290 Infinity II LC)

• Triple Quadrupole Mass Spectrometer (e.g., Agilent 6495D LC/TQ)

3. Chromatographic Conditions:

Parameter	Value
Analytical Column	Agilent Infinity Lab Poroshell Phenyl-Hexyl (3 x 150 mm, 2.7 µm)
Mobile Phase A	Ammonium trifluoroacetate and formic acid in water
Mobile Phase B	0.1% formic acid in Methanol
Flow Rate	0.3 mL/min (example, to be optimized)
Injection Volume	7 µL
Column Temperature	40 °C (example, to be optimized)
Needle Wash	S1: MeOH:Water (80/20); S2: Water:MeOH (80/20)
Sample Diluent	MeOH:ACN (95:05, v/v)

4. Mass Spectrometry Conditions (MRM):

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: To be determined by infusing the N-nitroso-timolol standard. A quantifier and a qualifier ion transition should be selected.

• Source Parameters: Optimized for maximum sensitivity and selectivity (e.g., Gas Temp, Gas Flow, Nebulizer, Sheath Gas Temp, Sheath Gas Flow, Capillary Voltage, Nozzle Voltage).

5. Standard and Sample Preparation:

• Standard Stock Solution: Prepare a stock solution of N-nitroso-timolol in the sample diluent.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution to cover a linear range (e.g., 5 to 1500 pg/mL).[1]

• Sample Solution: Accurately weigh and dissolve the Timolol API in the sample diluent to a final concentration (e.g., 10 mg/mL).

6. Method Validation Parameters: The method should be validated according to ICH Q2(R1) guidelines, including the following parameters:

Parameter	Acceptance Criteria/Typical Values
Linearity (R²)	≥ 0.999
Limit of Detection (LOD)	S/N ratio ≥ 3.3
Limit of Quantitation (LOQ)	S/N ratio ≥ 10
Accuracy (Recovery)	80.0% to 120.0%
Precision (%RSD)	≤ 15% at LOQ, ≤ 10% for other concentrations
Specificity	No interference at the retention time of N-nitroso-timolol

Quantitative Data Summary:

Parameter	Reported Value
Linearity Range	5 to 1500 pg/mL (0.5 to 150 ppb with respect to 10 mg/mL API)[1]
Correlation Coefficient (R²)	0.9990[1]
LOD (S/N)	3.3[1]
LOQ (S/N)	10[1]
Recovery at 50 pg/mL	Established and within acceptable limits[1]

Protocol 2: Alternative LC-MS/MS Method

This protocol provides an alternative chromatographic separation method.[7]

1. Chromatographic Conditions:

Parameter	Value
Analytical Column	Waters Acquity HSS T3 C18
Mobile Phase A	0.01 mol/L ammonium formate (B1220265) in water
Mobile Phase B	0.1% formic acid in methanol
Flow Rate	0.25 mL/min
Elution Mode	Gradient

2. Method Performance:

Parameter	Reported Value
Linearity Range	0.0061-0.0303 ppm of Timolol Maleate test concentration
Correlation Coefficient (R²)	> 0.9994
Recovery	80.0% to 120.0%
Quantitation Level	200 ng/mL (0.02 ppm with respect to 100 mg/mL Timolol Maleate)

Conclusion

For successful ANDA submissions of Timolol drug products, a thorough understanding and proactive management of the N-nitroso-timolol impurity are essential. This involves a comprehensive risk assessment, the implementation of robust control strategies, and the use of validated, highly sensitive analytical methods for quantification. The protocols and information provided herein serve as a guide for researchers and drug development professionals to navigate the regulatory expectations and ensure the safety and quality of their generic drug products. The use of commercially available N-nitroso-timolol reference standards is crucial for method development and validation.[6][9][10][11][12]

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. FDA Issues Final Guidance on Nitrosamines - Lachman Consultants [lachmanconsultants.com]
• 3. fda.gov [fda.gov]
• 4. dcatvci.org [dcatvci.org]
• 5. Federal Register :: Identification, Assessment, and Control of Nitrosamine Drug Substance-Related Impurities in Human Drug Products; Establishment of a Public Docket; Request for Comments [federalregister.gov]
• 6. veeprho.com [veeprho.com]
• 7. ejbps.com [ejbps.com]
• 8. ijpsjournal.com [ijpsjournal.com]
• 9. N-Nitroso Timolol | | SynZeal [synzeal.com]
• 10. cleanchemlab.com [cleanchemlab.com]
• 11. Timolol Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 12. riverxlab.com [riverxlab.com]

Application Notes and Protocols for N-nitroso-timolol Analysis in Eye Drops

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation and analysis of N-nitroso-timolol, a potential nitrosamine (B1359907) impurity in timolol (B1209231) eye drops. The information is intended to guide researchers in developing and validating robust analytical methods for the quantification of this impurity to ensure the safety and quality of ophthalmic products.

Introduction

N-nitrosamines are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties.[1][2] Regulatory bodies worldwide have set stringent limits for the presence of these impurities in drug products. N-nitroso-timolol is a nitrosamine impurity that can potentially form in timolol-containing drug products, such as eye drops, during manufacturing or storage. Accurate and sensitive analytical methods are crucial for the detection and quantification of N-nitroso-timolol at trace levels in ophthalmic solutions.

The analysis of N-nitroso-timolol in eye drops presents unique challenges due to the complex matrix, which may contain active pharmaceutical ingredients (APIs), preservatives, viscosity enhancers, and other excipients. These components can interfere with the analysis and cause matrix effects, leading to inaccurate results.[3][4][5][6] Therefore, an effective sample preparation strategy is critical to remove interferences and enrich the analyte of interest before instrumental analysis, typically performed using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[7][8]

This document outlines three common sample preparation techniques applicable to the analysis of N-nitroso-timolol in eye drops:

• Solid-Phase Extraction (SPE): A selective method for isolating and concentrating the analyte.

• Liquid-Liquid Extraction (LLE): A classic technique for separating compounds based on their differential solubility.

• Dilute and Shoot: A simple and high-throughput approach suitable for certain formulations.

Data Presentation: Comparison of Sample Preparation Techniques

The following table summarizes the key performance parameters of the described sample preparation techniques for N-nitroso-timolol analysis. The values presented are indicative and may vary depending on the specific eye drop formulation, instrumentation, and method validation.

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	Dilute and Shoot
Principle	Analyte is retained on a solid sorbent while interferences are washed away. The analyte is then eluted with a small volume of solvent.	Analyte is partitioned between two immiscible liquid phases (aqueous sample and organic solvent).	The sample is simply diluted with a suitable solvent before injection.
Selectivity	High	Moderate to High	Low
Analyte Enrichment	High	Moderate	None
Matrix Effect Reduction	Excellent	Good	Minimal
Sample Throughput	Moderate	Low to Moderate	High
Solvent Consumption	Low to Moderate	High	Low
Automation Potential	High	Moderate	High
Typical Recovery	> 85%	> 80%	Not Applicable
Limit of Quantification (LOQ)	Low (pg/mL to low ng/mL)	Low to Moderate (ng/mL)	Higher (ng/mL)

Experimental Protocols

Solid-Phase Extraction (SPE) Protocol

This protocol provides a general procedure for the extraction and concentration of N-nitroso-timolol from eye drops using SPE. The selection of the specific SPE sorbent and solvents should be optimized based on the physicochemical properties of N-nitroso-timolol and the eye drop formulation. A mixed-mode cation exchange or a reversed-phase sorbent could be a suitable starting point.

Materials:

• SPE cartridges (e.g., Mixed-Mode Cation Exchange or C18)

• SPE vacuum manifold

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) hydroxide (B78521) (LC-MS grade)

• Ultrapure water

• Vortex mixer

• Centrifuge

• Autosampler vials

Procedure:

• Sample Pre-treatment:

  • Pipette 1.0 mL of the timolol eye drop sample into a centrifuge tube.

  • Add 1.0 mL of 0.1% formic acid in water and vortex for 30 seconds.

  • Centrifuge at 4000 rpm for 10 minutes to precipitate any insoluble excipients.

  • Carefully transfer the supernatant to a clean tube for loading onto the SPE cartridge.

• SPE Cartridge Conditioning:

  • Place the SPE cartridges on the vacuum manifold.

  • Condition the cartridge by passing 3 mL of methanol, followed by 3 mL of ultrapure water. Do not allow the sorbent to dry.

• Sample Loading:

  • Load the pre-treated sample supernatant onto the conditioned SPE cartridge at a slow and steady flow rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridge with 3 mL of 5% methanol in water to remove polar interferences.

  • Further wash the cartridge with 3 mL of a weak organic solvent (e.g., 20% acetonitrile in water) to remove less polar interferences.

• Elution:

  • Elute the N-nitroso-timolol from the cartridge with 2 x 1.0 mL of a suitable elution solvent (e.g., 5% ammonium hydroxide in methanol for a mixed-mode cation exchange sorbent, or a higher percentage of organic solvent for a reversed-phase sorbent).

  • Collect the eluate in a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid).

  • Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid-Liquid Extraction (LLE) Protocol

LLE is a viable alternative to SPE for the extraction of N-nitroso-timolol. The choice of the organic solvent is crucial for achieving good extraction efficiency. Dichloromethane (B109758) and ethyl acetate (B1210297) are commonly used solvents for nitrosamine extraction.

Materials:

• Glass centrifuge tubes with screw caps

• Dichloromethane (LC-MS grade) or Ethyl Acetate (LC-MS grade)

• Sodium chloride

• Sodium sulfate (B86663) (anhydrous)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• Autosampler vials

Procedure:

• Sample Preparation:

  • Pipette 1.0 mL of the timolol eye drop sample into a glass centrifuge tube.

  • Add a small amount of sodium chloride (approximately 0.2 g) to increase the ionic strength of the aqueous phase and promote partitioning of the analyte into the organic phase (salting-out effect).

• Extraction:

  • Add 3.0 mL of dichloromethane or ethyl acetate to the tube.

  • Cap the tube and vortex vigorously for 2 minutes.

  • Centrifuge at 3000 rpm for 10 minutes to separate the aqueous and organic layers.

• Collection of Organic Layer:

  • Carefully transfer the bottom organic layer (for dichloromethane) or the top organic layer (for ethyl acetate) to a clean tube using a glass Pasteur pipette.

  • Repeat the extraction step (step 2 and 3) with a fresh portion of the organic solvent for a more exhaustive extraction. Combine the organic extracts.

• Drying:

  • Add a small amount of anhydrous sodium sulfate to the combined organic extract to remove any residual water.

  • Swirl the tube gently and let it stand for 5-10 minutes.

• Evaporation and Reconstitution:

  • Carefully decant the dried organic extract into a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at approximately 30-40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

  • Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Dilute and Shoot Protocol

This is the simplest sample preparation method, but it is highly dependent on the sensitivity of the LC-MS/MS instrument and the cleanliness of the eye drop formulation. It may not be suitable for all eye drop matrices due to the potential for significant matrix effects.

Materials:

• Volumetric flasks

• Pipettes

• Methanol (LC-MS grade) or Acetonitrile (LC-MS grade)

• Ultrapure water

• Vortex mixer

• Autosampler vials

Procedure:

• Dilution:

  • Pipette 100 µL of the timolol eye drop sample into a 10 mL volumetric flask.

  • Dilute to the mark with a suitable diluent (e.g., 50:50 methanol:water or the initial mobile phase of the LC method).

  • Mix thoroughly by inverting the flask several times.

• Filtration (Optional but Recommended):

  • Filter the diluted sample through a 0.22 µm syringe filter to remove any particulate matter that could clog the LC system.

• Analysis:

  • Transfer the diluted (and filtered) sample directly into an autosampler vial for LC-MS/MS analysis.

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the described sample preparation techniques.

Caption: Solid-Phase Extraction (SPE) Workflow for N-nitroso-timolol Analysis.

Caption: Liquid-Liquid Extraction (LLE) Workflow for N-nitroso-timolol Analysis.

Caption: Dilute and Shoot Workflow for N-nitroso-timolol Analysis.

Conclusion

The choice of the most appropriate sample preparation technique for the analysis of N-nitroso-timolol in eye drops will depend on several factors, including the specific formulation of the eye drops, the required sensitivity of the analytical method, the available instrumentation, and the desired sample throughput. While "Dilute and Shoot" offers the simplest and fastest approach, it is prone to matrix effects. LLE provides a good balance of cleanup and simplicity. SPE is generally the most effective method for removing matrix interferences and achieving the lowest detection limits, making it the recommended approach for trace-level quantification of N-nitroso-timolol in complex ophthalmic formulations. It is imperative to validate the chosen sample preparation method in conjunction with the LC-MS/MS analysis to ensure accurate and reliable results that meet regulatory requirements.

References

• 1. An improved analytical method for quantitation of nitrosamine impurities in ophthalmic solutions using liquid chromatography with tandem mass spectrometry: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 2. researchgate.net [researchgate.net]
• 3. nebiolab.com [nebiolab.com]
• 4. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. opentrons.com [opentrons.com]
• 8. An improved analytical method for quantitation of nitrosamine impurities in ophthalmic solutions using liquid chromatography with tandem mass spectrometry | CoLab [colab.ws]

Technical Notes & Optimization

Overcoming challenges in trace-level analysis of N-nitroso-timolol.

Welcome to the technical support center for the trace-level analysis of N-nitroso-timolol. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental procedures.

Troubleshooting Guide

This guide is designed to provide solutions to specific issues that may arise during the trace-level analysis of N-nitroso-timolol.

Problem/Observation	Potential Cause(s)	Suggested Solution(s)
Poor Peak Shape or Tailing for N-nitroso-timolol	- Inappropriate column chemistry.- Mobile phase pH is not optimal.- Column degradation or contamination.	- Use a phenyl-hexyl or C18 column, which has shown good performance.[1][2]- Optimize the mobile phase. A combination of ammonium (B1175870) trifluoroacetate (B77799) and formic acid in water and methanol (B129727) has been used successfully.[1][2]- Flush the column with a strong solvent or replace it if necessary.
Low Signal Intensity or Inability to Detect N-nitroso-timolol	- Insufficient sensitivity of the mass spectrometer.- Suboptimal ionization source parameters.- Sample degradation.	- Utilize a highly sensitive mass spectrometer, such as a triple quadrupole (LC-MS/MS), for quantification.[1][3]- Optimize source parameters including gas flow, temperature, and capillary voltage to enhance ionization efficiency.[1]- Protect samples from light, as nitrosamines can be light-sensitive.[4] Prepare samples fresh and store them at a low temperature (e.g., 10°C).[1]
High Background Noise or Matrix Effects	- Interference from the sample matrix (Timolol API or excipients).- Contamination from solvents or sample preparation materials.	- Implement effective sample preparation techniques such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to clean up the sample.[5]- Ensure the use of high-purity LC-MS grade solvents and reagents.[6][7]- Develop a matrix-matched calibration curve to compensate for matrix effects.[8]
Inconsistent or Non-Reproducible Results	- Variability in sample preparation.- Instability of the analytical system.- Fluctuation in instrument performance.	- Standardize the sample preparation procedure, ensuring consistent volumes, times, and temperatures.- Allow the LC-MS system to equilibrate thoroughly before starting the analysis.- Regularly perform system suitability tests to monitor instrument performance.
Artificial Formation of N-nitroso-timolol During Analysis	- Presence of nitrosating agents in the sample or system.- High temperatures or acidic conditions during sample preparation or analysis.[4]	- Avoid using reagents that could act as nitrosating agents.[9]- Perform sample preparation under neutral or slightly basic conditions and at controlled, cooler temperatures where possible.[4]- Consider adding antioxidants like ascorbic acid to the formulation to inhibit nitrosamine (B1359907) formation.[4]

Frequently Asked Questions (FAQs)

1. What is N-nitroso-timolol and why is its analysis important?

N-nitroso-timolol is a nitrosamine drug substance-related impurity (NDSRI) of Timolol, a beta-blocker medication.[1] NDSRIs are a class of nitrosamines that share structural similarities with the active pharmaceutical ingredient (API).[10] The analysis of N-nitroso-timolol is crucial because nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is a significant safety concern.[5][11] Regulatory agencies like the FDA have set strict acceptable intake (AI) limits for these impurities to ensure patient safety.[12][13]

2. What are the typical regulatory limits for N-nitroso-timolol?

The U.S. FDA has established an Acceptable Intake (AI) limit of 1500 ng/day for N-nitroso-timolol, which falls under FDA Potency Category 5 for NDSRIs.[14] If multiple nitrosamine impurities are present, the total daily intake should generally not exceed the limit of the most potent impurity.[15]

3. What is the most suitable analytical technique for trace-level quantification of N-nitroso-timolol?

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the most widely recommended and utilized technique for the trace-level quantification of N-nitroso-timolol and other nitrosamine impurities.[3][5][16] This method offers the high sensitivity and selectivity required to detect and quantify these impurities at the low levels mandated by regulatory agencies.[16] High-resolution mass spectrometry (HRMS) can also be employed for confirmation and to avoid false positives.[11]

4. How can I avoid matrix effects when analyzing N-nitroso-timolol in a drug product?

Matrix effects, where components of the sample other than the analyte of interest interfere with the analysis, are a common challenge.[5] To mitigate these effects, you can:

• Develop a robust sample preparation method: Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can help remove interfering substances.[5]

• Use a matrix-matched calibration curve: Prepare your calibration standards in a blank matrix that is similar to your sample to compensate for any signal enhancement or suppression.[8]

• Employ chromatographic separation: Optimize your HPLC/UHPLC method to ensure that N-nitroso-timolol is chromatographically separated from the API and other potential interferences.[1]

5. Are there any specific considerations for sample preparation?

Yes, sample preparation is a critical step. It is important to avoid conditions that could lead to the artificial formation of nitrosamines.[4] This includes avoiding highly acidic conditions and high temperatures.[4] Additionally, as nitrosamines can be light-sensitive, samples should be protected from light.[4] It is also recommended to use high-purity solvents and reagents to prevent contamination.[6][7]

Experimental Protocol: Quantification of N-nitroso-timolol by LC-MS/MS

This protocol is a general guideline based on published methods and should be adapted and validated for specific laboratory conditions and sample matrices.[1][2][3]

1. Instrumentation:

• Liquid Chromatograph (HPLC or UHPLC system)

• Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) source

2. Reagents and Materials:

• N-nitroso-timolol reference standard

• Timolol API

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Ammonium trifluoroacetate

• Formic acid

3. Chromatographic Conditions:

Parameter	Condition
Column	Agilent Poroshell Phenyl-Hexyl (3 x 150 mm, 2.7 µm) or equivalent[1]
Mobile Phase A	1 mM ammonium trifluoroacetate and 0.05% formic acid in water[2]
Mobile Phase B	0.1% formic acid in methanol[2]
Flow Rate	0.4 mL/min[2]
Column Temperature	40 °C[2]
Injection Volume	7 µL[1]
Gradient Program	Optimized to provide sufficient separation of N-nitroso-timolol from Timolol and other matrix components.

4. Mass Spectrometer Conditions:

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Monitored Reaction	Multiple Reaction Monitoring (MRM)
MRM Transitions	m/z 346.2 → 128 (Quantifier), 346.2 → 144 (Qualifier), 346.2 → 130 (Qualifier)[2]
Source Parameters	Optimized for maximum sensitivity (e.g., Gas Temp: 250°C, Gas Flow: 12 L/min, Capillary Voltage: 3000 V)[1]

5. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh a known amount of N-nitroso-timolol reference standard and dissolve it in a suitable solvent (e.g., Methanol:Acetonitrile 95:05 v/v) to prepare a stock solution.[1]

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution to cover the desired concentration range (e.g., 5 to 1500 pg/mL).[1]

• Sample Preparation (for Timolol API): Accurately weigh the Timolol API and dissolve it in the sample diluent to achieve a target concentration (e.g., 10 mg/mL).[1]

6. Data Analysis:

• Quantify N-nitroso-timolol in the samples by comparing the peak area of the quantifier MRM transition to the calibration curve.

• Confirm the identity of the analyte using the qualifier MRM transitions.

Quantitative Data Summary

The following table summarizes typical performance data for the LC-MS/MS analysis of N-nitroso-timolol.

Parameter	Value	Reference
Linearity Range	5 - 1500 pg/mL (0.5 to 150 ppb with respect to 10 mg/mL API)	[1]
Correlation Coefficient (R²)	> 0.999	[1][3]
Limit of Detection (LOD)	2 pg/mL (0.2 ppb)	[2]
Limit of Quantification (LOQ)	5 pg/mL (0.5 ppb)	[2]
Recovery	98.5% (average at 50 pg/mL spike)	[2]

Visualizations

Caption: Experimental workflow for N-nitroso-timolol analysis.

Caption: Troubleshooting decision tree for common analytical issues.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. ejbps.com [ejbps.com]
• 4. cambrex.com [cambrex.com]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. agilent.com [agilent.com]
• 7. mdpi.com [mdpi.com]
• 8. waters.com [waters.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. pharmtech.com [pharmtech.com]
• 11. gcms.labrulez.com [gcms.labrulez.com]
• 12. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 13. resolvemass.ca [resolvemass.ca]
• 14. veeprho.com [veeprho.com]
• 15. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 16. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]

How to improve sensitivity and selectivity for N-nitroso-timolol detection.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the sensitivity and selectivity for the detection of N-nitroso-timolol.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-timolol and why is its detection important?

A1: N-nitroso-timolol is a nitrosamine (B1359907) impurity that can form during the synthesis, storage, or formulation of Timolol, a beta-blocker medication.[1] Nitrosamines are classified as probable human carcinogens, and regulatory agencies like the FDA and EMA have set strict limits on their presence in pharmaceutical products to ensure patient safety.[2][3] Therefore, highly sensitive and selective analytical methods are crucial for its detection and quantification at trace levels.

Q2: What are the most common analytical techniques for detecting N-nitroso-timolol?

A2: The most common and effective techniques for the sensitive and selective detection of N-nitroso-timolol are Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[4][5] Gas Chromatography-Mass Spectrometry (GC-MS) can also be used for nitrosamine analysis in general.[1][6] LC-MS/MS, particularly with a triple quadrupole mass spectrometer (LC/TQ), is often preferred due to its high sensitivity and selectivity in complex matrices.[7][8]

Q3: What factors can influence the formation of N-nitroso-timolol?

A3: The formation of N-nitroso-timolol can be influenced by several factors, including the presence of nitrosating agents (like nitrites) and the chemical structure of the drug substance itself (secondary or tertiary amines).[7][9] The manufacturing process and storage conditions of the drug product can also play a significant role.

Q4: What are the typical limits of detection (LOD) and quantification (LOQ) for N-nitroso-timolol?

A4: Highly sensitive LC-MS/MS methods can achieve very low detection and quantification limits for N-nitroso-timolol. For instance, one method reports an LOD of 2 pg/mL (0.2 ppb) and an LOQ of 5 pg/mL (0.5 ppb).[3][7] Another method was able to quantify N-nitroso-timolol at a concentration of 200 ng/mL (0.02 ppm with respect to 100 mg/mL Timolol Maleate).[4]

Troubleshooting Guides

Issue 1: Poor Sensitivity / Low Signal Intensity

Possible Cause	Troubleshooting Step
Suboptimal Mass Spectrometry (MS) Source Parameters	Optimize MS source parameters such as capillary voltage, gas temperature, and gas flow to enhance the ionization efficiency of N-nitroso-timolol.[8]
Inefficient Ionization	Ensure the mobile phase composition is suitable for electrospray ionization (ESI) in positive mode, which is commonly used for nitrosamine analysis. The use of additives like formic acid can improve protonation.[3][4]
Improper Sample Preparation	Review the sample preparation procedure to ensure complete extraction and minimal loss of the analyte. Consider the use of solid-phase extraction (SPE) for sample clean-up and concentration.
Instrument Contamination	Clean the MS source and ion optics to remove any potential contaminants that could suppress the signal.

Issue 2: Poor Selectivity / Matrix Interference

Possible Cause	Troubleshooting Step
Inadequate Chromatographic Separation	Optimize the liquid chromatography (LC) method to achieve better separation of N-nitroso-timolol from the drug substance (Timolol) and other matrix components.[7] This can involve adjusting the mobile phase gradient, changing the column chemistry (e.g., to a phenyl-hexyl column), or modifying the flow rate.[4][7]
Interfering Ions in MS/MS	Select specific and unique Multiple Reaction Monitoring (MRM) transitions (precursor ion -> product ion) for N-nitroso-timolol to minimize interference from other compounds.[7][8] It is recommended to monitor at least two MRM transitions for confirmation.
Sample Matrix Effects	Dilute the sample to reduce the concentration of interfering matrix components. Alternatively, employ more rigorous sample clean-up procedures. The use of a matrix-matched calibration curve can also help to compensate for matrix effects.

Issue 3: Poor Peak Shape

Possible Cause	Troubleshooting Step
Column Overloading	Reduce the injection volume or the sample concentration to avoid overloading the analytical column.
Incompatible Sample Solvent	Ensure the sample solvent is compatible with the initial mobile phase conditions to prevent peak distortion.
Column Degradation	Replace the analytical column if it has degraded over time, leading to poor peak shapes.

Quantitative Data Summary

The following table summarizes the performance of a highly sensitive and specific LC-MS/MS method for the quantification of N-nitroso-timolol impurity in Timolol drug substance.[3][7]

Parameter	Value
Linearity Range	5 - 1500 pg/mL (0.5 to 150 ppb)
Correlation Coefficient (R²)	> 0.9990
Limit of Detection (LOD)	2 pg/mL (0.2 ppb)
Limit of Quantification (LOQ)	5 pg/mL (0.5 ppb)
Recovery	98.5% average at 50 pg/mL spike
Precision (%RSD)	< 5%

Experimental Protocols

1. High-Sensitivity LC-MS/MS Method for N-nitroso-timolol Detection [3][7]

• Instrumentation: Agilent 1290 Infinity II LC coupled with an Agilent 6495D triple quadrupole mass spectrometer (LC/TQ).

• Sample Preparation:

  • Accurately weigh the Timolol API.

  • Dissolve the sample in a suitable diluent (e.g., Methanol:Acetonitrile, 95:05, v/v).

  • Vortex and sonicate to ensure complete dissolution.

• Liquid Chromatography (LC) Conditions:

  • Column: Agilent InfinityLab Poroshell Phenyl-Hexyl (3.0 x 150 mm, 2.7 µm).

  • Mobile Phase A: 1 mM ammonium (B1175870) trifluoroacetate (B77799) with 0.05% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in methanol.

  • Gradient: A time-programmed gradient elution.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 7 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions for N-nitroso-timolol: m/z 346.2 → 128 (Quantifier), 346.2 → 144 (Qualifier), 346.2 → 130 (Qualifier).

  • Optimize source parameters like capillary voltage, gas flows, and temperatures for maximum sensitivity.

Visualizations

Caption: Experimental workflow for N-nitroso-timolol detection.

Caption: Troubleshooting logic for N-nitroso-timolol analysis.

References

• 1. N-Nitroso Timolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. waters.com [waters.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. ejbps.com [ejbps.com]
• 5. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 7. lcms.labrulez.com [lcms.labrulez.com]
• 8. agilent.com [agilent.com]
• 9. ijppr.humanjournals.com [ijppr.humanjournals.com]

Technical Support Center: Optimizing Chromatographic Separation of N-Nitroso-Timolol from the Timolol Matrix

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the chromatographic separation of N-nitroso-timolol from the timolol (B1209231) matrix.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-timolol and why is its separation from timolol important?

A1: N-nitroso-timolol is a nitrosamine (B1359907) impurity of Timolol, a beta-blocker medication. Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceutical products is strictly regulated by health authorities like the FDA and EMA.[1] Therefore, highly sensitive and specific analytical methods are required to separate and accurately quantify N-nitroso-timolol to ensure the safety and quality of timolol-containing drug products.

Q2: What are the most common analytical techniques for this separation?

A2: The most prevalent and effective technique is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[1][2][3] This method offers the high sensitivity and selectivity needed to detect and quantify trace levels of N-nitroso-timolol in a high-concentration matrix of the active pharmaceutical ingredient (API), timolol.[1] High-Performance Liquid Chromatography (HPLC) with UV detection can also be used, but may lack the required sensitivity for the low limits set by regulatory bodies.

Q3: What type of chromatographic column is best suited for this separation?

A3: Reversed-phase columns are typically used for the separation of N-nitroso-timolol and timolol. Commonly employed stationary phases include C18 and Phenyl-Hexyl.[1][2] The choice of column will depend on the specific method requirements, but a key consideration is achieving sufficient resolution between the highly abundant timolol peak and the trace N-nitroso-timolol peak.

Troubleshooting Guides

Issue 1: Poor Chromatographic Resolution or Co-elution of N-nitroso-timolol and Timolol

Q: I am observing poor separation between the N-nitroso-timolol and timolol peaks. What are the potential causes and solutions?

A: Poor resolution is a common challenge due to the high concentration of the timolol matrix. Here are several factors to investigate:

• Mobile Phase Composition:

  • Organic Modifier: The type and proportion of the organic solvent (e.g., methanol, acetonitrile) in the mobile phase significantly impact selectivity. Experiment with different solvents or solvent mixtures to alter the elution profile.

  • pH of the Aqueous Phase: The pH of the mobile phase affects the ionization state of both timolol and N-nitroso-timolol, which can dramatically alter their retention times. A systematic study of pH can often resolve co-elution issues. For instance, using a mobile phase with formic acid can help control the ionization and improve separation.[1][4]

• Gradient Elution Profile:

  • A shallow gradient around the elution time of the two compounds can enhance separation. If you are using an isocratic method, switching to a gradient elution is highly recommended. For an existing gradient, try decreasing the rate of organic solvent increase during the elution of the critical pair.

• Column Selection:

  • If optimizing the mobile phase and gradient is insufficient, consider a column with a different selectivity. For example, if you are using a C18 column, a Phenyl-Hexyl column might provide a different interaction mechanism and improve resolution.[1]

• Temperature:

  • Adjusting the column temperature can influence selectivity. Try analyzing at different temperatures (e.g., 25°C, 30°C, 40°C) to see if resolution improves.

Issue 2: Poor Peak Shape (Tailing or Fronting) for N-nitroso-timolol

Q: The peak for N-nitroso-timolol is showing significant tailing. What could be the cause and how can I fix it?

A: Peak tailing for basic compounds like nitrosamines can be a persistent issue. Here are the common culprits and their remedies:

• Secondary Silanol (B1196071) Interactions: The stationary phases of silica-based columns have residual silanol groups that can interact with basic analytes, causing peak tailing.

  • Solution: Add a buffer or an acidic modifier (e.g., formic acid, ammonium (B1175870) formate) to the mobile phase.[1][2] This will protonate the silanol groups and reduce the unwanted secondary interactions.

• Column Overload: Although N-nitroso-timolol is a trace impurity, the high concentration of the co-eluting timolol can cause localized column overload, affecting the peak shape of nearby analytes.

  • Solution: Dilute the sample if the N-nitroso-timolol concentration is still within the quantifiable range. Alternatively, reduce the injection volume.

• Column Contamination or Degradation: Accumulation of matrix components or degradation of the stationary phase can lead to poor peak shape.

  • Solution: Implement a robust column washing procedure after each analytical run. If the problem persists, try replacing the column with a new one. A guard column can also help protect the analytical column from contamination.

Issue 3: Low Sensitivity or Inconsistent Results

Q: I am struggling to achieve the required limit of detection (LOD) and limit of quantification (LOQ) for N-nitroso-timolol, or my results are not reproducible.

A: Achieving high sensitivity and reproducibility is critical for nitrosamine analysis. Consider the following:

• Matrix Effects: The high concentration of timolol and other excipients in the sample can suppress or enhance the ionization of N-nitroso-timolol in the mass spectrometer source, leading to inaccurate and irreproducible results.

  • Solution 1: Chromatographic Separation: Optimize your chromatography to ensure that N-nitroso-timolol elutes in a region with minimal co-eluting matrix components.

  • Solution 2: Sample Preparation: Use sample preparation techniques like solid-phase extraction (SPE) to clean up the sample and remove interfering matrix components.

  • Solution 3: Stable Isotope-Labeled Internal Standard: The use of a stable isotope-labeled internal standard for N-nitroso-timolol is the most effective way to compensate for matrix effects.

• Mass Spectrometer Source Optimization: The ion source parameters (e.g., gas temperatures, gas flows, capillary voltage) should be optimized specifically for N-nitroso-timolol to ensure maximum ionization efficiency.[1][2]

• Sample Diluent: Ensure that the sample diluent is compatible with the initial mobile phase to prevent peak distortion and poor reproducibility. A mismatch between the sample solvent and the mobile phase can cause peak broadening or splitting.

• Analyte Stability: Investigate the stability of N-nitroso-timolol in the chosen sample diluent and under the storage conditions. Degradation of the analyte before analysis will lead to low and variable results.

Data Presentation

The following tables summarize typical quantitative data from validated LC-MS/MS methods for the analysis of N-nitroso-timolol.

Table 1: Chromatographic and Mass Spectrometry Parameters from Published Methods

Parameter	Method 1	Method 2
Column	Agilent Poroshell Phenyl-Hexyl (3.0 x 150 mm, 2.7 µm)[1]	Waters Acquity HSS T3 C18[2][3]
Mobile Phase A	Ammonium trifluoroacetate (B77799) and formic acid in water[1]	0.01 M Ammonium formate (B1220265) in water[2][3]
Mobile Phase B	0.1% Formic acid in Methanol[1][2][3]	0.1% Formic acid in Methanol[2][3]
Flow Rate	0.4 mL/min[1]	0.25 mL/min[2][3]
Gradient	Gradient elution[1]	Gradient elution[2][3]
Ionization Mode	ESI Positive[2]	ESI Positive[2]
MRM Transition	346.2 → 128 (Quantifier)[1]	Not Specified

Table 2: Method Performance Characteristics

Parameter	Method 1	Method 2
Linearity Range	5 to 1500 pg/mL[1]	0.0061-0.0303 ppm[2][3]
Correlation Coefficient (r²)	> 0.999[1]	> 0.9994[2][3]
LOD	2 pg/mL[1]	Not Specified
LOQ	5 pg/mL[1]	0.02 ppm[2][3]
Recovery	90-110%[1]	80-120%[2][3]

Experimental Protocols

Protocol 1: LC-MS/MS Method for the Quantitation of N-nitroso-timolol in Timolol API (Adapted from Agilent Application Note) [1]

• Sample Preparation:

  • Prepare a stock solution of the timolol API in a suitable diluent (e.g., Methanol:Acetonitrile, 95:5 v/v).

  • Prepare calibration standards by spiking known concentrations of N-nitroso-timolol reference standard into the diluent.

  • Prepare quality control samples by spiking known concentrations of N-nitroso-timolol into a solution of the timolol API.

• Chromatographic Conditions:

  • Column: Agilent Poroshell Phenyl-Hexyl (3.0 x 150 mm, 2.7 µm)

  • Mobile Phase A: 1 mM Ammonium trifluoroacetate with 0.05% formic acid in water

  • Mobile Phase B: 0.1% Formic acid in methanol

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 7 µL

  • Column Temperature: 40°C

  • Gradient Program:

    • 0-3 min: 45% B

    • 3-6 min: 45% to 75% B

    • 6-12 min: 75% B

    • 12-14 min: 75% to 90% B

    • 14-18 min: 90% B

    • 18.1-20 min: 45% B (re-equilibration)

• Mass Spectrometry Conditions (Triple Quadrupole):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Capillary Voltage: 3000 V

  • Nebulizer Pressure: 45 psi

  • Gas Temperature: 250°C

  • Sheath Gas Temperature: 350°C

  • MRM Transitions:

    • N-nitroso-timolol (Quantifier): m/z 346.2 → 128

    • N-nitroso-timolol (Qualifier): m/z 346.2 → 144

Visualizations

Caption: A typical workflow for developing a chromatographic method for N-nitroso-timolol analysis.

Caption: A decision tree for troubleshooting common issues in N-nitroso-timolol analysis.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. agilent.com [agilent.com]
• 3. ejbps.com [ejbps.com]
• 4. mdpi.com [mdpi.com]

Addressing matrix effects in the LC-MS/MS quantification of N-nitroso-timolol.

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the LC-MS/MS quantification of N-nitroso-timolol.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of N-nitroso-timolol, with a focus on addressing matrix effects.

Issue: Poor Peak Shape and Low Sensitivity

Question: My chromatogram for N-nitroso-timolol shows poor peak shape (e.g., tailing, fronting, or broad peaks) and low sensitivity. What are the likely causes and how can I resolve this?

Answer:

Poor peak shape and low sensitivity are common issues in LC-MS/MS analysis and can often be attributed to matrix effects or suboptimal chromatographic conditions. Here’s a step-by-step guide to troubleshoot this problem:

• Optimize Sample Preparation: The complexity of the sample matrix is a primary source of interference.[1][2] Consider the following sample preparation techniques to reduce matrix components:

  • Solid-Phase Extraction (SPE): SPE can be highly effective for cleaning up complex samples and concentrating the analyte.[3]

  • Liquid-Liquid Extraction (LLE): LLE is another powerful technique for separating N-nitroso-timolol from interfering matrix components.

  • Protein Precipitation (PPT): For biological matrices, PPT is a simple and effective first step to remove the bulk of proteins. However, it may not remove other matrix components that can cause ion suppression.

• Improve Chromatographic Separation: Inadequate separation of N-nitroso-timolol from co-eluting matrix components can lead to ion suppression and poor peak shape.[4][5]

  • Column Chemistry: Consider using a column with a different stationary phase, such as a pentafluorophenyl (PFP) column, which can provide alternative selectivity for polar compounds like nitrosamines.[6]

  • Mobile Phase Optimization: Adjust the mobile phase composition and gradient to improve the resolution between N-nitroso-timolol and any interfering peaks.

  • Divert Valve: Use a divert valve to direct the early-eluting, unretained matrix components to waste, preventing them from entering the mass spectrometer and causing source contamination and ion suppression.[5]

• Use an Internal Standard: A stable isotope-labeled (SIL) internal standard is the most effective way to compensate for matrix effects. The SIL internal standard will co-elute with the analyte and experience the same degree of ion suppression or enhancement, allowing for accurate quantification.[6]

Issue: Significant Ion Suppression or Enhancement

Question: I am observing significant ion suppression (or enhancement) for N-nitroso-timolol in my sample matrix. How can I confirm and mitigate this?

Answer:

Ion suppression or enhancement is a hallmark of matrix effects, where co-eluting compounds interfere with the ionization of the analyte in the mass spectrometer source.[7][8]

Confirmation of Matrix Effects:

• Post-Column Infusion: Infuse a constant flow of a standard solution of N-nitroso-timolol into the LC eluent post-column. Inject a blank, extracted matrix sample. A dip in the baseline signal at the retention time of interfering components indicates ion suppression, while a rise indicates enhancement.[7]

• Post-Extraction Spike: Compare the peak area of N-nitroso-timolol in a standard solution prepared in a clean solvent to the peak area of a blank matrix extract spiked with the same concentration of the analyte post-extraction. A lower response in the matrix indicates suppression, and a higher response indicates enhancement.[9]

Mitigation Strategies:

• Dilution: A simple first step is to dilute the sample. This will reduce the concentration of both the analyte and the interfering matrix components. This approach is only feasible if the resulting analyte concentration is still above the limit of quantification (LOQ).

• Advanced Sample Preparation: As mentioned previously, techniques like SPE and LLE are highly effective at removing interfering matrix components.[3][6]

• Chromatographic Optimization: Enhance the separation of N-nitroso-timolol from the matrix components. A longer column, a shallower gradient, or a different stationary phase can improve resolution.[4]

• Change Ionization Source: If using Electrospray Ionization (ESI), consider trying Atmospheric Pressure Chemical Ionization (APCI), as it can be less susceptible to matrix effects for certain compounds.[1][5]

• Internal Standard: The use of a suitable internal standard, preferably a stable isotope-labeled version of N-nitroso-timolol, is crucial for accurate quantification in the presence of unavoidable matrix effects.[6]

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of matrix effects in N-nitroso-timolol analysis?

A1: The most common cause of matrix effects is the co-elution of endogenous or exogenous compounds from the sample matrix with N-nitroso-timolol.[8] These interfering substances can compete for ionization in the mass spectrometer source, leading to ion suppression or enhancement. The complexity of the drug product formulation or biological matrix significantly contributes to these effects.[1]

Q2: How do I choose an appropriate internal standard for N-nitroso-timolol analysis?

A2: The ideal internal standard is a stable isotope-labeled (SIL) version of N-nitroso-timolol (e.g., N-nitroso-timolol-d7). A SIL internal standard has nearly identical chemical and physical properties to the analyte, meaning it will behave similarly during sample preparation and chromatographic separation, and experience the same degree of matrix effects.[6] If a SIL standard is unavailable, a structural analog with similar properties can be used, but it may not compensate for matrix effects as effectively.

Q3: Can I use a simple protein precipitation method for sample preparation?

A3: While protein precipitation is a quick and easy method for removing proteins from biological samples, it may not be sufficient to eliminate all matrix interferences for a sensitive assay like N-nitroso-timolol quantification.[10] Other matrix components, such as salts and phospholipids, will remain in the supernatant and can cause significant ion suppression. For robust and reliable results, more rigorous sample cleanup techniques like SPE or LLE are recommended.[3]

Q4: What are the key instrument parameters to optimize to minimize matrix effects?

A4: While sample preparation and chromatography are the primary ways to address matrix effects, optimizing certain MS parameters can help.[1] These include:

• Ion Source Parameters: Optimization of gas flows (nebulizer, auxiliary, and curtain gas), temperature, and spray voltage can improve ionization efficiency and potentially reduce the impact of interfering compounds.

• Collision Energy and MRM Transitions: Ensure that the Multiple Reaction Monitoring (MRM) transitions are highly specific to N-nitroso-timolol to minimize the detection of isobaric interferences.[11]

Quantitative Data Summary

The following tables are examples of how to present quantitative data for assessing matrix effects and method performance.

Table 1: Matrix Effect Assessment

Matrix Lot	Analyte Response (Neat Solution)	Analyte Response (Post-Extraction Spike)	Matrix Effect (%)
Lot A	150,000	120,000	-20.0%
Lot B	152,000	115,000	-24.3%
Lot C	148,000	125,000	-15.5%
Average	150,000	120,000	-19.9%

Matrix Effect (%) = ((Response in Matrix / Response in Neat Solution) - 1) * 100

Table 2: Recovery and Process Efficiency

Matrix Lot	Analyte Response (Pre-Extraction Spike)	Analyte Response (Post-Extraction Spike)	Recovery (%)	Process Efficiency (%)
Lot A	108,000	120,000	90.0%	72.0%
Lot B	105,000	115,000	91.3%	69.1%
Lot C	115,000	125,000	92.0%	77.7%
Average	109,333	120,000	91.1%	72.9%

Recovery (%) = (Response of Pre-Extraction Spike / Response of Post-Extraction Spike) * 100 Process Efficiency (%) = (Response of Pre-Extraction Spike / Response in Neat Solution) * 100

Experimental Protocols

1. Sample Preparation using Solid-Phase Extraction (SPE)

• Sample Pre-treatment: Dilute 1 mL of the sample (e.g., plasma, dissolved drug product) with 1 mL of 2% phosphoric acid.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1 M acetic acid followed by 1 mL of methanol.

• Elution: Elute the N-nitroso-timolol with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Method Parameters

• LC System: Agilent 1290 Infinity II LC or equivalent[12]

• Column: Agilent InfinityLab Poroshell Phenyl-Hexyl (3.0 x 150 mm, 2.7 µm) or equivalent[12]

• Mobile Phase A: 0.1% Formic acid in water[12]

• Mobile Phase B: 0.1% Formic acid in methanol[12]

• Gradient:

  • 0-1 min: 10% B

  • 1-5 min: 10-90% B

  • 5-6 min: 90% B

  • 6-6.1 min: 90-10% B

  • 6.1-8 min: 10% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL[12]

• MS System: Agilent 6495D Triple Quadrupole LC/MS or equivalent[12]

• Ionization Mode: Positive Electrospray Ionization (ESI)

• MRM Transitions:

  • N-nitroso-timolol: Precursor ion > Product ion 1 (Quantifier), Product ion 2 (Qualifier) (Specific m/z values to be determined experimentally)[12]

  • N-nitroso-timolol-d7 (IS): Precursor ion > Product ion (Specific m/z values to be determined experimentally)

• Key Source Parameters:

  • Gas Temperature: 250°C[12]

  • Gas Flow: 12 L/min[12]

  • Nebulizer: 45 psi[12]

  • Capillary Voltage: 3000 V[12]

Visualizations

Caption: A workflow for troubleshooting matrix effects in LC-MS/MS analysis.

Caption: The sources and consequences of matrix effects in LC-MS/MS analysis.

References

• 1. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. theanalyticalscientist.com [theanalyticalscientist.com]
• 4. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 5. waters.com [waters.com]
• 6. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. scribd.com [scribd.com]
• 11. agilent.com [agilent.com]
• 12. lcms.labrulez.com [lcms.labrulez.com]

Technical Support Center: Stability-Indicating HPLC Method Development for Timolol and its Impurities

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the development and troubleshooting of stability-indicating HPLC methods for timolol (B1209231) and its impurities.

Troubleshooting Guide

This section addresses common issues encountered during the HPLC analysis of timolol and its related substances in a question-and-answer format.

Q1: Why am I observing poor resolution between timolol and its impurities or degradation products?

A1: Poor resolution is a common challenge due to the structural similarities between timolol and its related compounds. Here are several approaches to improve separation:

• Mobile Phase Organic Solvent Content: Timolol is more polar than many of its degradation products. To enhance resolution, you can try decreasing the percentage of the organic solvent (e.g., acetonitrile (B52724) or methanol) in your mobile phase. This will increase the retention time of the less polar impurities to a greater extent than timolol, leading to better separation.[1]

• Mobile Phase pH Adjustment: The pKa of timolol is approximately 9.2.[1][2] Adjusting the pH of the mobile phase can significantly alter the ionization state of timolol and some impurities, thereby affecting their retention and improving selectivity. Operating at a lower pH (e.g., 3-4) will ensure the secondary amine in timolol is fully ionized, causing it to elute earlier.[1] Experimenting with the pH can be a powerful tool to achieve separation.

• Choice of Organic Solvent: Acetonitrile often provides better peak shapes for basic compounds like timolol compared to methanol.[1] If you are using methanol, consider switching to acetonitrile to see if peak shape and resolution improve.

• Column Chemistry: If adjusting the mobile phase is insufficient, consider trying a different column with an alternative stationary phase (e.g., phenyl or cyano) to introduce different separation selectivity.

Q2: My timolol peak is showing significant tailing. What could be the cause and how can I fix it?

A2: Peak tailing for basic compounds like timolol is often due to interactions with acidic silanol (B1196071) groups on the surface of the silica-based column packing. Here are some solutions:

• Mobile Phase pH: Ensure your mobile phase pH is low (e.g., below 4). At a low pH, the silanol groups are protonated and less likely to interact with the protonated amine of timolol.[1]

• Use of Additives: Adding a competing base, such as triethylamine (B128534) (TEA), to the mobile phase at a low concentration (e.g., 0.1%) can be very effective. TEA will preferentially interact with the active silanol sites, minimizing their interaction with timolol and thus reducing peak tailing.[1]

• Buffer Concentration: Using a buffer with a concentration of at least 20 mM can help to minimize peak tailing and ensure reproducible retention times.[1]

• Column Choice: Employing a column with end-capping or using a high-purity silica-based column can reduce the number of available free silanol groups, thereby minimizing peak tailing.

Q3: I'm experiencing a drift in the retention time of my peaks during a sequence of injections. What are the likely causes?

A3: Retention time drift can be caused by several factors:[1]

• Column Equilibration: Insufficient column equilibration is a common cause. Ensure the column is thoroughly equilibrated with the mobile phase before starting your analytical run, especially when using gradient elution or after changing the mobile phase composition.[1]

• Mobile Phase Preparation: Inconsistent preparation of the mobile phase can lead to shifts in retention times. Always prepare the mobile phase fresh daily and ensure accurate mixing of the components.[1]

• Temperature Fluctuations: Variations in ambient temperature can affect retention times. Using a column oven to maintain a constant temperature is highly recommended for reproducible results.[1]

• Column Contamination: Buildup of contaminants from the sample matrix on the column can also cause retention time shifts. Regularly flushing the column with a strong solvent can help mitigate this issue.

Frequently Asked Questions (FAQs)

Q1: What are forced degradation studies and why are they necessary for a stability-indicating method?

A1: Forced degradation, or stress testing, is the process of subjecting a drug substance to harsh conditions such as acid, base, oxidation, heat, and light to accelerate its degradation.[2][3] These studies are crucial for developing a stability-indicating method because they help to:

• Identify the likely degradation products that could form under normal storage conditions.[3]

• Demonstrate that the analytical method can effectively separate the active pharmaceutical ingredient (API) from its degradation products and any other potential impurities.[4]

• Establish the intrinsic stability of the drug molecule.[5]

Q2: What are the typical stress conditions used for forced degradation of timolol?

A2: Based on various studies, typical stress conditions for timolol maleate (B1232345) include:

• Acid Hydrolysis: 0.1M HCl at 80°C for a specified period (e.g., 2-12 hours).[2]

• Alkali Hydrolysis: 1M NaOH at 80°C for a specified period (e.g., 2-12 hours). Timolol has been found to be particularly unstable in alkaline conditions.[2][6][7]

• Oxidative Degradation: 10-30% H2O2 at 80°C for a specified period (e.g., 2-12 hours).[2]

• Thermal Degradation: Exposing the solid drug or its solution to high temperatures (e.g., 80°C) for an extended period (e.g., 48 hours).[3][4]

Q3: What validation parameters are essential for a stability-indicating HPLC method according to ICH guidelines?

A3: According to the International Council for Harmonisation (ICH) guidelines (Q2(R1)), the key validation parameters for a stability-indicating HPLC method include:[2][3][6]

• Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.[8]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.[2][3]

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.[2][8]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).[2][3]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[2][8]

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[2][8]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters, providing an indication of its reliability during normal usage.[2]

Data Presentation

Table 1: Comparison of Chromatographic Conditions for Timolol Analysis

Parameter	Method 1[4]	Method 2[2]	Method 3[8]
Column	µBondapakTM C18 (300 x 4.6 mm, 10 µm)	C18 (250 x 4.6 mm, 5 µm)	C18
Mobile Phase	0.02 M Sodium octane-sulfonate and Methanol (42.5:57.5), pH 3.0 with glacial acetic acid	Methanol: Water (20:80 v/v)	Methanol and 0.05% Formic acid (75:25 v/v)
Flow Rate	1.5 mL/min	0.8 mL/min	0.7 mL/min
Detection Wavelength	295 nm	294 nm	294 nm
Injection Volume	20 µL	Not Specified	20 µL
Temperature	Ambient	Not Specified	Not Specified

Table 2: Summary of Validation Parameters from Different Studies

Parameter	Method A[3]	Method B[2]	Method C[5]
Linearity Range	0.005 - 0.03 mg/mL	4 - 20 µg/mL	0.05 - 10 µg/mL
Correlation Coefficient (r²)	0.9999	0.999	0.9993
LOD	0.05 µg/mL	0.9 µg/mL	0.90 ng/mL
LOQ	0.15 µg/mL	2 µg/mL	27.2 ng/mL
Accuracy (% Recovery)	Not Specified	Within acceptable limits	89-93%
Precision (%RSD)	1.05% (inter-day and intra-day)	< 2% (inter-day and intra-day)	Not Specified

Experimental Protocols

Protocol 1: Forced Degradation Study

Objective: To generate potential degradation products of timolol under various stress conditions to assess the stability-indicating nature of the HPLC method.

Materials:

• Timolol Maleate API

• 0.1 M Hydrochloric Acid (HCl)

• 1 M Sodium Hydroxide (NaOH)

• 30% Hydrogen Peroxide (H2O2)

• HPLC grade water, methanol, and acetonitrile

• pH meter

• Water bath or oven

Procedure:

• Acid Degradation:

  • Accurately weigh a known amount of timolol maleate and dissolve it in a suitable solvent.

  • Add an equal volume of 0.1 M HCl.

  • Heat the solution in a water bath at 80°C for a predetermined time (e.g., 2, 4, 8, 12 hours).[2]

  • After heating, cool the solution to room temperature and neutralize it with an appropriate amount of NaOH.

  • Dilute the solution to a suitable concentration with the mobile phase and inject it into the HPLC system.

• Alkali Degradation:

  • Follow the same procedure as acid degradation, but use 1 M NaOH instead of 0.1 M HCl.[2]

  • Neutralize the solution with an appropriate amount of HCl after the stress period.

• Oxidative Degradation:

  • Follow the same procedure as acid degradation, but use 30% H2O2 instead of 0.1 M HCl.[2]

• Thermal Degradation:

  • Accurately weigh a known amount of solid timolol maleate and place it in a hot air oven at 80°C for 48 hours.[3][4]

  • Alternatively, prepare a solution of timolol maleate and heat it at 80°C.

  • After the specified time, dissolve the solid sample or cool the solution and dilute it to a suitable concentration for HPLC analysis.

• Analysis:

  • Analyze all stressed samples, along with an unstressed control sample, using the developed HPLC method.

  • Evaluate the chromatograms for the appearance of new peaks (degradation products) and the decrease in the peak area of the parent drug.

  • Ensure that all degradation product peaks are well-resolved from the timolol peak and from each other.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. ijfmr.com [ijfmr.com]
• 3. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 4. eprints.ugd.edu.mk [eprints.ugd.edu.mk]
• 5. Full Factorial Design for Development and Validation of a Stability-Indicating RP-HPLC Method for the Estimation of Timolol Maleate in Surfactant-Based Elastic Nano-Vesicular Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sphinxsai.com [sphinxsai.com]
• 7. ejpmr.com [ejpmr.com]
• 8. ijpsjournal.com [ijpsjournal.com]

Technical Support Center: Control of N-Nitroso-Timolol in Pharmaceutical Formulations

This technical support center provides guidance for researchers, scientists, and drug development professionals on strategies to control the formation of N-nitroso-timolol in pharmaceutical formulations.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-timolol and why is it a concern?

A1: N-nitroso-timolol is a nitrosamine (B1359907) impurity that can form in drug products containing timolol (B1209231), a beta-blocker used to treat conditions like glaucoma and hypertension.[1] Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is a significant safety concern for regulatory agencies like the FDA and EMA.[1][2] Therefore, it is crucial to control the levels of these impurities in the final drug product.

Q2: What is the primary mechanism of N-nitroso-timolol formation?

A2: N-nitroso-timolol is formed through a nitrosation reaction between the secondary amine group in the timolol molecule and a nitrosating agent.[1] The most common nitrosating agents in pharmaceutical manufacturing are nitrite (B80452) ions (NO₂⁻), which can be present as impurities in raw materials and excipients.[3] This reaction is typically accelerated under acidic conditions.[1][3]

Q3: What are the key factors that promote the formation of N-nitroso-timolol?

A3: Several factors can contribute to the formation of N-nitroso-timolol in a pharmaceutical formulation:

• Presence of Nitrite Impurities: Trace amounts of nitrites in excipients, water, or other raw materials are a primary driver of nitrosamine formation.[3][4]

• pH of the Formulation: Acidic conditions (low pH) significantly accelerate the nitrosation reaction.[3][5]

• Temperature: Elevated temperatures during manufacturing or storage can increase the rate of N-nitroso-timolol formation.[6][7]

• Moisture Content: The presence of water can facilitate the reaction between timolol and nitrosating agents.[6]

• Manufacturing Process: Certain manufacturing processes, such as wet granulation, may provide a more favorable environment for nitrosamine formation compared to direct compression.[4]

Q4: What are the main strategies to control N-nitroso-timolol formation?

A4: A multi-faceted approach is necessary to control N-nitroso-timolol formation:

• Risk Assessment: Conduct a thorough risk assessment of the entire manufacturing process to identify potential sources of nitrosamines and nitrosating agents.[8][9]

• Excipient and Raw Material Control: Source high-quality excipients and raw materials with low nitrite content. Implement rigorous supplier qualification and testing programs.[4]

• Formulation Optimization:

  • pH Adjustment: Maintain the formulation at a neutral or slightly basic pH to inhibit the nitrosation reaction.

  • Use of Inhibitors/Scavengers: Incorporate antioxidants, such as ascorbic acid (Vitamin C) or alpha-tocopherol (B171835) (Vitamin E), into the formulation. These act as nitrite scavengers, preventing them from reacting with timolol.[10][11][12]

• Process Control: Optimize manufacturing processes to minimize conditions that favor nitrosamine formation (e.g., control temperature and moisture).

• Packaging and Storage: Use appropriate packaging materials and store the final drug product under controlled conditions to minimize degradation and impurity formation over its shelf life.[6]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Detection of N-nitroso-timolol above the acceptable intake (AI) limit in a batch.	1. High nitrite levels in a specific lot of an excipient. 2. Deviation in the pH of the formulation during manufacturing. 3. Unexpected temperature excursion during manufacturing or storage. 4. Cross-contamination from other processes.	1. Quarantine the batch. Conduct a root cause analysis. 2. Test all incoming raw materials and excipients for nitrite content. 3. Review batch manufacturing records for any process deviations. 4. Re-evaluate and reinforce control over pH, temperature, and moisture throughout the process. 5. Review cleaning validation protocols to prevent cross-contamination.
Inconsistent N-nitroso-timolol levels between batches.	1. Variability in nitrite content between different lots of the same excipient. 2. Inconsistent control of critical process parameters (e.g., pH, temperature).	1. Implement a more stringent specification for nitrite levels in all excipients. 2. Increase the frequency of in-process controls for critical parameters. 3. Work with excipient suppliers to ensure consistent quality.
N-nitroso-timolol levels increase during stability studies.	1. The formulation environment (e.g., pH) is conducive to nitrosation over time. 2. Ingress of moisture or oxygen through the packaging. 3. Degradation of the API or excipients leading to the formation of nitrosating agents.	1. Consider reformulating with a pH modifier or adding an antioxidant (nitrite scavenger). 2. Evaluate the container closure system for its protective properties. 3. Conduct forced degradation studies to understand the degradation pathways and identify potential precursors to nitrosating agents.
Difficulty in achieving the required limit of quantification (LOQ) for N-nitroso-timolol.	1. Insufficient sensitivity of the analytical method. 2. Matrix effects from the sample preparation. 3. Background noise in the mass spectrometer.	1. Optimize the LC-MS/MS method parameters (e.g., ionization source, collision energy).[1][13] 2. Refine the sample preparation procedure to remove interfering substances. 3. Use high-purity solvents and reagents to minimize background noise.[14]

Quantitative Data on N-Nitrosamine Formation

Table 1: Effect of Storage Conditions on N-Nitrosodimethylamine (NDMA) Formation in Ranitidine Tablets

This table provides an example of the impact of temperature and humidity on nitrosamine formation in a different drug product, highlighting the importance of storage conditions.

Brand	Storage Condition	Duration (weeks)	Initial NDMA (ppm)	Final NDMA (ppm)
Tablet A	40°C / 75% RH	8	0.19	116
Tablet B	40°C / 75% RH	8	2.89	18
Data from a study on ranitidine, demonstrating a significant increase in NDMA levels under accelerated stability conditions.[6][7]

Table 2: Efficacy of Ascorbic Acid in Reducing Nitrite Levels and Nitrosamine Formation

Formulation Component	Condition	Nitrite Reduction (%)	Nitrosamine Formation Reduction (%)
Placebo blend with 1% Ascorbic Acid	Stored at 40°C/75% RH for 7 days	Up to 87%	N/A
Model API formulation with 1% Ascorbic Acid	Spiked with KNO₂ and stored at 50°C/75% RH for 2 weeks	N/A	Approximately 75%
Data from a study demonstrating the effectiveness of ascorbic acid as a nitrite scavenger and nitrosamine inhibitor.[12]

Experimental Protocols

Protocol 1: Quantification of N-Nitroso-Timolol in Timolol Drug Substance by LC-MS/MS

Objective: To develop a sensitive and robust method for the quantification of N-nitroso-timolol impurity in timolol active pharmaceutical ingredient (API).[1][13]

Instrumentation:

• Agilent 1290 Infinity II LC system coupled with an Agilent 6495D triple quadrupole mass spectrometer (or equivalent).[1][13]

Chromatographic Conditions:

• Column: Agilent InfinityLab Poroshell Phenyl-Hexyl (3.0 x 150 mm, 2.7 µm).[13]

• Mobile Phase A: 1 mM ammonium (B1175870) trifluoroacetate (B77799) with 0.05% formic acid in water.[13]

• Mobile Phase B: 0.1% formic acid in methanol.[13]

• Gradient:

  • 0-2 min: 10% B

  • 2-12 min: 10-90% B

  • 12-15 min: 90% B

  • 15.1-20 min: 10% B (re-equilibration)

• Flow Rate: 0.4 mL/min.[13]

• Column Temperature: 40°C.[13]

• Injection Volume: 7 µL.[1]

Mass Spectrometry Conditions:

• Ionization Source: Agilent Jet Stream (AJS) Electrospray Ionization (ESI), Positive Mode.[13]

• Gas Temperature: 250°C.[1]

• Gas Flow: 12 L/min.[1]

• Nebulizer Pressure: 45 psi.[1]

• Capillary Voltage: 3000 V.[1]

• Multiple Reaction Monitoring (MRM) Transitions:

  • Quantifier: m/z 346.2 → 128

  • Qualifier 1: m/z 346.2 → 144

  • Qualifier 2: m/z 346.2 → 130 (Collision energies should be optimized for the specific instrument used).[13]

Sample Preparation:

• Prepare a stock solution of N-nitroso-timolol reference standard in methanol.

• Prepare a series of calibration standards by diluting the stock solution with a suitable diluent (e.g., 95:5 Methanol:Acetonitrile) to cover the desired concentration range (e.g., 5 to 1500 pg/mL).[1]

• Accurately weigh the timolol API and dissolve it in the diluent to a final concentration of 10 mg/mL.

• Analyze the calibration standards and the sample solution by LC-MS/MS.

Data Analysis:

• Construct a calibration curve by plotting the peak area of the quantifier MRM transition against the concentration of the N-nitroso-timolol standards.

• Determine the concentration of N-nitroso-timolol in the timolol API sample from the calibration curve.

• The method should be validated according to ICH Q2(R1) guidelines for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[1][15]

Protocol 2: Nitrosamine Risk Assessment for a Pharmaceutical Product

Objective: To systematically evaluate the potential risk of N-nitrosamine impurities in a drug product.[8][9][16]

Step 1: Risk Identification

• API Synthesis:

  • Review the complete synthesis route of the timolol API.

  • Identify any steps where nitrosating agents (e.g., sodium nitrite) are used or could be formed.

  • Assess the potential for secondary or tertiary amine precursors to be present as starting materials, intermediates, or impurities.

• Drug Product Formulation:

  • List all excipients used in the formulation.

  • For each excipient, evaluate the potential for nitrite impurities. This can be based on supplier information, literature data, or in-house testing.

  • Consider potential interactions between the API and excipients that could lead to nitrosamine formation.

• Manufacturing Process:

  • Evaluate the manufacturing process (e.g., wet granulation, direct compression, drying) for conditions that could promote nitrosation (e.g., acidic pH, high temperature, presence of water).

• Packaging and Storage:

  • Assess the potential for leachables from the container closure system to act as a source of amines or nitrosating agents.

  • Consider the impact of storage conditions (temperature, humidity) on the stability of the drug product and the potential for nitrosamine formation over time.

Step 2: Risk Analysis

• For each identified potential risk, evaluate the probability of occurrence and the severity of the potential harm (i.e., the level of nitrosamine that could be formed).

• Prioritize the risks based on this evaluation.

Step 3: Risk Control

• For high-priority risks, implement control strategies. This may include:

  • Changing the API synthesis route.

  • Sourcing excipients with lower nitrite levels.

  • Modifying the formulation (e.g., adjusting pH, adding inhibitors).

  • Optimizing the manufacturing process.

  • Implementing more stringent testing of raw materials and the final product.

Step 4: Risk Review

• Periodically review the risk assessment, especially when there are changes to the manufacturing process, suppliers, or formulation.

• Monitor stability batches for any trends in N-nitroso-timolol levels.

Visualizations

Caption: Chemical reaction pathway for the formation of N-nitroso-timolol.

Caption: A typical experimental workflow for the analysis of N-nitroso-timolol.

Caption: A decision tree for troubleshooting elevated N-nitroso-timolol levels.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. veeprho.com [veeprho.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Temperature-Dependent Formation of N-Nitrosodimethylamine during the Storage of Ranitidine Reagent Powders and Tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A Four-Step Guide to Nitrosamine Risk Assessment and Mitigation - Zamann Pharma Support GmbH [zamann-pharma.com]
• 9. qbdgroup.com [qbdgroup.com]
• 10. researchgate.net [researchgate.net]
• 11. Effect of Antioxidants in Medicinal Products on Intestinal Drug Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 12. dsm.com [dsm.com]
• 13. lcms.labrulez.com [lcms.labrulez.com]
• 14. Solutions for Nitrosamine Analysis in Pharmaceuticals | Separation Science [sepscience.com]
• 15. mdpi.com [mdpi.com]
• 16. resolvemass.ca [resolvemass.ca]

Troubleshooting guide for N-nitroso-timolol method validation.

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals validating analytical methods for the detection and quantification of N-nitroso-timolol.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical techniques for N-nitroso-timolol analysis?

A: The most common and recommended technique for quantifying N-nitroso-timolol is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[1][2][3] This method offers the high sensitivity and selectivity required to detect trace-level nitrosamine (B1359907) impurities in active pharmaceutical ingredients (APIs) and finished drug products.[3] High-Performance Liquid Chromatography (HPLC) with UV detection can also be used, but it may lack the necessary sensitivity to meet stringent regulatory limits.

Q2: What regulatory guidelines should be followed for N-nitroso-timolol method validation?

A: Method validation should adhere to the International Council for Harmonisation (ICH) Q2(R2) guidelines.[4] Additionally, it is crucial to consider guidance from regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) regarding the control of nitrosamine impurities in human drugs.[5][6][7] These agencies have established acceptable intake (AI) limits for various nitrosamines to mitigate potential carcinogenic risk.[5][6]

Q3: What are the critical parameters to evaluate during method validation?

A: The critical method validation parameters include specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantification (LOQ), and robustness.[1][4] For nitrosamine analysis, achieving a sufficiently low LOQ is paramount to ensure patient safety and meet regulatory expectations.[8][9]

Troubleshooting Guide

Issue 1: Poor Sensitivity / Low Signal Intensity

Question: My method is not sensitive enough to detect N-nitroso-timolol at the required low levels. What can I do?

Answer: Achieving trace-level detection for nitrosamines is a common challenge.[10] Consider the following troubleshooting steps:

• Optimize Mass Spectrometry (MS) Parameters:

  • Ensure you are using Multiple Reaction Monitoring (MRM) mode for quantification, as it significantly enhances selectivity and sensitivity.[3]

  • Optimize source parameters such as gas temperatures, gas flow rates, and spray voltage for N-nitroso-timolol.[1]

  • Select the most abundant and stable precursor-to-product ion transition for quantification.

• Improve Chromatographic Conditions:

  • Increase the injection volume. However, be mindful that this can also increase matrix effects.

  • Optimize the mobile phase composition to enhance ionization efficiency. The use of formic acid is common for positive electrospray ionization (ESI).[2][4]

• Sample Preparation:

  • Increase the initial sample concentration if possible.[10]

  • Consider solid-phase extraction (SPE) to concentrate the analyte and remove interfering matrix components.

• Instrumentation:

  • Utilize a highly sensitive mass spectrometer, such as a triple quadrupole (TQ) or a high-resolution mass spectrometer (HRMS).[1][7]

Issue 2: High Matrix Effects / Ion Suppression

Question: I am observing significant ion suppression from the timolol (B1209231) API or excipients, affecting the accuracy of my results. How can I mitigate this?

Answer: Matrix effects are a significant hurdle in LC-MS/MS analysis, especially when quantifying trace impurities in the presence of high concentrations of an API.[10][11]

• Chromatographic Separation:

  • The primary strategy is to achieve baseline separation between N-nitroso-timolol and the timolol API.[1][4]

  • Experiment with different stationary phases. A phenyl-hexyl or a C18 column is often effective.[1][2]

  • Adjust the gradient elution profile to increase the retention time difference between the analyte and interfering components.

• Sample Preparation:

  • Dilute the sample to reduce the concentration of matrix components, but ensure the analyte concentration remains above the LOQ.

  • Implement a robust sample cleanup procedure, such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE), to remove the bulk of the API and other interferences before injection.[11]

• Internal Standards:

  • Use a stable isotope-labeled internal standard (SIL-IS) for N-nitroso-timolol if available. SIL-IS co-elutes with the analyte and experiences similar matrix effects, providing the most accurate correction.

Issue 3: Inconsistent Results / Poor Precision

Question: My results for precision (RSD%) are outside the acceptable limits. What are the potential causes?

Answer: Poor precision can stem from various factors throughout the analytical workflow. A systematic approach is needed to identify the source of variability.

• Sample Preparation:

  • Inconsistent sample extraction can lead to variable analyte recovery. Ensure thorough mixing, shaking, or sonication, and that all steps are performed consistently.[3][12]

  • Automate sample preparation steps where possible to minimize human error.

• LC System:

  • Check for leaks in the HPLC system.

  • Ensure the mobile phase is properly degassed to prevent air bubbles in the pump.

  • Verify the autosampler's injection volume accuracy and precision.

• Column Performance:

  • Column degradation can lead to peak shape issues and retention time shifts. Use a guard column and ensure the mobile phase pH is within the stable range for the column.

Issue 4: Artifactual Formation of N-nitroso-timolol

Question: I suspect that N-nitroso-timolol may be forming in-situ during my sample preparation or analysis. How can I confirm and prevent this?

Answer: Artifactual formation is a critical concern in nitrosamine analysis, as it can lead to false-positive results.[10][13] This can occur if residual nitrosating agents (like nitrites) are present in the sample or reagents and react with the timolol.

• Prevention during Sample Preparation:

  • Add a nitrosation inhibitor or scavenger, such as ascorbic acid or sulfamic acid, to the sample diluent.[10]

  • Work with samples at a cooler temperature and protect them from light, as nitrosamines can be susceptible to photolysis.[10]

• Confirmation:

  • Perform a control experiment by spiking a timolol sample (known to be free of N-nitroso-timolol) with a nitrite (B80452) source. Analyze the sample with and without a scavenger. The formation of N-nitroso-timolol in the unscavenged sample would indicate a risk of artifactual formation.

Experimental Protocols and Data

Example LC-MS/MS Protocol for N-nitroso-timolol

This protocol is a representative example. Method parameters must be optimized and validated for your specific instrumentation and sample matrix.

1. Sample Preparation (for Timolol API):

• Accurately weigh 25 mg of the timolol API into a 15 mL centrifuge tube.

• Add 5 mL of diluent (e.g., Methanol:Water 80:20 v/v).[1]

• Vortex for 1 minute, followed by shaking for 30-40 minutes.[3]

• Centrifuge the sample at 4500 rpm for 15 minutes.[3]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.[3]

2. Chromatographic and MS Conditions:

Parameter	Condition
LC System	Agilent 1290 Infinity II or equivalent[1]
Column	Agilent Poroshell Phenyl-Hexyl (3.0 x 150 mm, 2.7 µm)[1]
Mobile Phase A	5 mM Ammonium trifluoroacetate (B77799) and 0.1% Formic Acid in Water[1]
Mobile Phase B	0.1% Formic Acid in Methanol[1][2]
Flow Rate	0.3 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL
MS System	Agilent 6495D LC/TQ or equivalent[1]
Ionization Mode	ESI Positive
MRM Transition	To be determined empirically for N-nitroso-timolol

Table 1: Typical Method Validation Acceptance Criteria

This table summarizes common acceptance criteria for method validation parameters based on regulatory guidelines.

Parameter	Acceptance Criteria
Specificity	No interference at the retention time of the analyte.[9]
Linearity (r²)	≥ 0.99[14]
LOD (S/N ratio)	≥ 3[1]
LOQ (S/N ratio)	≥ 10[1]
Accuracy (Recovery)	80 - 120%[2][15]
Precision (RSD%)	≤ 15% at LOQ, ≤ 10% for other levels[15]

Visual Workflows

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. ejbps.com [ejbps.com]
• 3. agilent.com [agilent.com]
• 4. Development and Validation of a Sensitive LC-MS/MS Method for the Determination of N-Nitroso-Atenolol in Atenolol-Based Pharmaceuticals | MDPI [mdpi.com]
• 5. fda.gov [fda.gov]
• 6. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 7. resolvemass.ca [resolvemass.ca]
• 8. npra.gov.my [npra.gov.my]
• 9. pmda.go.jp [pmda.go.jp]
• 10. theanalyticalscientist.com [theanalyticalscientist.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. fda.gov [fda.gov]
• 13. youtube.com [youtube.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]

Optimization of mass spectrometer source parameters for N-nitroso-timolol.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of mass spectrometer source parameters for the analysis of N-nitroso-timolol.

Optimized Mass Spectrometer Source Parameters for N-Nitroso-Timolol

The following table summarizes the optimized source parameters for the analysis of N-nitroso-timolol using an Agilent 6495D Triple Quadrupole LC/MS system with an Agilent Jet Stream (AJS) Electrospray Ionization (ESI) source.[1]

Parameter	Value
Ion Source	Agilent Jet Stream (AJS) ESI
Polarity	Positive
Gas Temperature	250 °C
Gas Flow	12 L/min
Nebulizer Pressure	45 psi
Sheath Gas Heater	350 °C
Sheath Gas Flow	12 L/min
Capillary Voltage	3000 V

Experimental Protocol: LC-MS/MS Method for N-Nitroso-Timolol

This section details the liquid chromatography and mass spectrometry conditions for the sensitive quantification of N-nitroso-timolol.[1]

Liquid Chromatography (LC) Parameters:

• Instrument: Agilent 1290 Infinity II LC

• Column: Agilent Infinity Lab Poroshell Phenyl-Hexyl, 3.0 x 150 mm, 2.7 µm

• Mobile Phase A: 1 mM Ammonium Trifluoroacetate with 0.05% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Methanol

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 7 µL

• Needle Wash: S1: Methanol:Water (80:20), S2: Water:Methanol (80:20)

Mass Spectrometry (MS) Parameters:

• Instrument: Agilent 6495D Triple Quadrupole LC/MS

• Ion Source: Agilent Jet Stream (AJS) ESI (refer to the table above for source parameters)

• MS/MS Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • m/z 346.2 → 128 (Quantifier)

  • m/z 346.2 → 144 (Qualifier)

  • m/z 346.2 → 130 (Qualifier)

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of N-nitroso-timolol.

Question: Why am I observing low sensitivity or a weak signal for N-nitroso-timolol?

Answer: Low sensitivity can be caused by several factors. Here's a step-by-step approach to troubleshoot this issue:

• Verify Source Parameters: Ensure that the mass spectrometer source parameters are optimized for N-nitroso-timolol. Refer to the recommended parameters in the table above. Pay close attention to the gas temperatures, gas flows, and capillary voltage, as these significantly impact ionization efficiency.

• Check the Ionization Source: Electrospray ionization (ESI) is generally preferred for complex nitrosamines like N-nitroso-timolol.[2] If you are using Atmospheric Pressure Chemical Ionization (APCI), it may not be optimal for this analyte.

• Mobile Phase Composition: The mobile phase should be compatible with ESI. The presence of additives like formic acid can aid in the protonation of N-nitroso-timolol in positive ion mode.

• Sample Preparation: N-nitroso-timolol is a nitrosamine (B1359907) drug substance-related impurity (NDSRI), and its analysis can be challenging due to the presence of the active pharmaceutical ingredient (API) in high concentrations.[3] Matrix effects, such as ion suppression, can significantly reduce the signal. Consider diluting the sample or using a sample cleanup procedure to minimize matrix interference.

• Instrument Cleanliness: A contaminated ion source can lead to poor sensitivity. Regularly clean the source components as per the manufacturer's recommendations.

Question: I'm seeing poor peak shape (e.g., tailing, splitting) for my N-nitroso-timolol peak. What could be the cause?

Answer: Poor peak shape is often related to chromatographic or sample solvent issues:

• Sample Diluent: Using a sample diluent that is too strong (e.g., high percentage of organic solvent) can cause peak distortion. Ideally, the sample diluent should be similar in composition to the initial mobile phase.[4]

• Column Overload: Injecting too much sample, especially of the API, can lead to column overload and affect the peak shape of the trace analyte.

• Column Chemistry: For NDSRIs, specialized column chemistries like phenyl-hexyl can provide better separation and peak shape compared to standard C18 columns.[3]

• In-source Isomerization: Some nitrosamines can exist as rotamers, which may be separated chromatographically, leading to broadened or split peaks. Optimizing the column temperature may help in some cases.

Question: My baseline is very noisy, making it difficult to integrate the N-nitroso-timolol peak. How can I reduce the background noise?

Answer: High background noise can originate from several sources:

• Optimize Source Gases: The curtain gas (or equivalent) is crucial for reducing background noise by preventing neutral molecules from entering the mass spectrometer.[4] Experiment with increasing the curtain gas pressure.

• Mobile Phase Contamination: Ensure that the mobile phase solvents and additives are of high purity (LC-MS grade).

• Electronic Noise: If the noise is electronic in nature, ensure proper grounding of the LC-MS system.

• Divert Valve: Use a divert valve to direct the flow to waste during the elution of the high-concentration API and salts to prevent source contamination and reduce background.[2]

Question: I suspect matrix effects are impacting my results. How can I confirm and mitigate this?

Answer: Matrix effects are a common challenge in the analysis of trace impurities in pharmaceutical formulations.[3][5]

• Post-Column Infusion: A post-column infusion experiment can be performed to identify regions of ion suppression or enhancement in your chromatogram.

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is free of the analyte to compensate for matrix effects.

• Stable Isotope-Labeled Internal Standard: The use of a stable isotope-labeled internal standard for N-nitroso-timolol is the most effective way to correct for matrix effects and improve the accuracy and precision of quantification.

• Sample Preparation: Employ sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.

Frequently Asked Questions (FAQs)

Q1: Which ionization source, ESI or APCI, is better for N-nitroso-timolol analysis?

A1: For complex nitrosamines and NDSRIs like N-nitroso-timolol, electrospray ionization (ESI) is generally more suitable than atmospheric pressure chemical ionization (APCI).[2] ESI is a softer ionization technique that is well-suited for polar and thermally labile molecules.

Q2: How critical are the source gas temperatures and flow rates?

A2: The source gas temperatures (gas temperature and sheath gas temperature) and flow rates are critical for efficient desolvation of the ESI droplets. Inadequate desolvation can lead to the formation of adducts and a reduction in the signal of the protonated molecule. Overly high temperatures can potentially cause thermal degradation of the analyte. Therefore, these parameters need to be carefully optimized for N-nitroso-timolol.

Q3: What is the purpose of the nebulizer pressure?

A3: The nebulizer pressure is responsible for the formation of a fine spray of droplets at the ESI probe tip. A stable and fine spray is essential for reproducible ionization and signal stability. The optimal nebulizer pressure will depend on the mobile phase composition and flow rate.

Q4: Can I use a generic nitrosamine method for N-nitroso-timolol?

A4: While a generic method can be a starting point, it is crucial to optimize the method specifically for N-nitroso-timolol.[1] NDSRIs can have significantly different physicochemical properties compared to small, volatile nitrosamines, which will affect their chromatographic behavior and mass spectrometric response.[3]

Q5: What are some key considerations for developing a robust LC-MS/MS method for N-nitroso-timolol?

A5: Key considerations include:

• Chromatographic Separation: Achieving good separation between N-nitroso-timolol and the parent drug, timolol, is essential to avoid ion suppression.[2]

• MRM Transition Selection: Select specific and sensitive MRM transitions for both quantification and qualification to ensure the identity of the analyte.

• Linearity and Sensitivity: The method should be linear over the desired concentration range and sensitive enough to detect N-nitroso-timolol at the required low levels.[1]

• Method Validation: A full method validation according to ICH guidelines should be performed to ensure the method is accurate, precise, specific, and robust.

Workflow for Mass Spectrometer Source Parameter Optimization

The following diagram illustrates a logical workflow for the optimization of mass spectrometer source parameters for N-nitroso-timolol.

Caption: Workflow for optimizing mass spectrometer source parameters for N-nitroso-timolol analysis.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. waters.com [waters.com]
• 3. researchgate.net [researchgate.net]
• 4. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 5. theanalyticalscientist.com [theanalyticalscientist.com]

Method robustness testing for N-nitroso-timolol analysis according to ICH guidelines.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analysis of N-nitroso-timolol, in accordance with ICH guidelines.

Troubleshooting Guide

This guide addresses common issues encountered during the analytical method robustness testing for N-nitroso-timolol.

Issue 1: Poor Peak Shape or Splitting

• Question: My chromatogram for N-nitroso-timolol shows fronting, tailing, or split peaks. What could be the cause?

• Answer: Poor peak shape can arise from several factors. Asymmetric nitrosamines may exhibit double peaks under certain chromatographic conditions. Consider the following troubleshooting steps:

  • Column Overload: Injecting too concentrated a sample can lead to peak fronting. Try diluting your sample and re-injecting.

  • Column Contamination: Residual sample components or contaminants on the column can cause peak tailing. Flush the column with a strong solvent.

  • Inappropriate Mobile Phase pH: Ensure the mobile phase pH is appropriate for N-nitroso-timolol and the column chemistry. The stability of nitrosamines can be pH-dependent.[1]

  • Conformational Isomers: Some nitrosamines can exist as conformational isomers, leading to peak splitting. Adjusting the column temperature may help to coalesce the peaks.

Issue 2: Inconsistent or Low Signal Response

• Question: I am observing a variable or lower-than-expected signal for N-nitroso-timolol. What should I investigate?

• Answer: Signal inconsistency is a common challenge in trace-level analysis.[2] Here are potential causes and solutions:

  • Analyte Instability: N-nitroso compounds can be unstable. To mitigate degradation, consider using a cooled autosampler (e.g., set to 8°C) and preparing samples fresh. Some studies suggest acidification of the diluent can improve stability.

  • Matrix Effects: The sample matrix can suppress or enhance the ionization of the target analyte in the mass spectrometer.[3] To address this, optimize sample preparation to remove interfering components. This may involve solid-phase extraction (SPE) or liquid-liquid extraction (LLE).

  • Source Contamination: A dirty mass spectrometer source can lead to a suppressed signal. Perform routine source cleaning as part of your maintenance schedule.

  • Improper Ionization Parameters: Ensure that the mass spectrometer source parameters, such as gas flow, temperature, and capillary voltage, are optimized for N-nitroso-timolol.[4]

Issue 3: High Baseline Noise

• Question: My chromatogram has a high baseline noise, making it difficult to integrate the N-nitroso-timolol peak accurately. What can I do?

• Answer: A high baseline is often due to contamination in the LC-MS system.

  • Mobile Phase Contamination: Use high-purity solvents and additives (e.g., LC-MS grade). Filter all mobile phases before use.

  • System Contamination: Flush the entire LC system, including the injector and tubing, with a strong solvent mixture like isopropanol/water.

  • Solvent Degassing: Inadequately degassed mobile phases can introduce bubbles into the system, causing baseline disturbances. Ensure your system's degasser is functioning correctly.

Frequently Asked Questions (FAQs)

Q1: What are the key parameters to investigate for method robustness testing of N-nitroso-timolol analysis according to ICH guidelines?

A1: According to ICH Q2(R2) guidelines, robustness testing involves making deliberate, small variations to method parameters to assess its capability to remain unaffected.[5][6] For an LC-MS/MS method for N-nitroso-timolol, typical parameters to investigate include:

• Mobile phase composition (e.g., ±2% organic solvent)

• Mobile phase pH (e.g., ±0.2 units)

• Column temperature (e.g., ±5°C)

• Flow rate (e.g., ±10%)

• Different column batches

• Different instrument operators

Q2: What are the acceptance criteria for robustness testing?

A2: The acceptance criteria for robustness testing should be defined in your validation protocol. Generally, the system suitability requirements (e.g., peak resolution, tailing factor, and signal-to-noise ratio) should be met under all tested variations. The variation in the quantitative results should also be within an acceptable range, typically a low percentage relative standard deviation (%RSD).

Q3: How can I minimize the on-instrument formation of N-nitroso-timolol?

A3: Artifactual formation of nitrosamines is a known issue. To minimize this risk:

• Use high-purity reagents and solvents to avoid sources of nitrosating agents.

• Thoroughly clean the LC system to remove any residual amines or nitrites.

• Consider the use of antioxidants in the sample diluent, although their effectiveness should be verified.[1]

Q4: What type of analytical technique is most suitable for N-nitroso-timolol analysis?

A4: Due to the need for high sensitivity and selectivity to detect trace levels of nitrosamine (B1359907) impurities, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the most widely adopted and recommended technique.[7][8]

Experimental Protocols

Robustness Testing Protocol for N-Nitroso-Timolol

This protocol outlines a typical approach for robustness testing of an LC-MS/MS method for N-nitroso-timolol.

1. Standard and Sample Preparation:

• Prepare a stock solution of N-nitroso-timolol reference standard.

• Prepare a spiked sample by adding a known amount of N-nitroso-timolol to the timolol (B1209231) drug substance or product matrix. The concentration should be near the limit of quantitation (LOQ).

2. Nominal Method Conditions:

• Column: Agilent Poroshell PhenylHexyl (3 x 150 mm, 2.7 µm)[4]

• Mobile Phase A: 1 mM ammonium (B1175870) trifluoroacetate (B77799) with 0.05% formic acid in water[9]

• Mobile Phase B: 0.1% formic acid in methanol[9]

• Flow Rate: 0.4 mL/min[9]

• Column Temperature: 40°C[9]

• Injection Volume: 5 µL

• MS Detection: Electrospray Ionization (ESI) in positive mode, using Multiple Reaction Monitoring (MRM).

3. Deliberate Variations:

• Analyze the prepared samples under the nominal conditions and with the following deliberate variations (one parameter varied at a time):

  • Flow Rate: 0.36 mL/min and 0.44 mL/min

  • Column Temperature: 35°C and 45°C

  • Mobile Phase B Composition: Vary the initial and final concentrations of Mobile Phase B by ±2%.

4. Data Analysis:

• For each condition, evaluate system suitability parameters (e.g., retention time, peak shape, signal-to-noise ratio).

• Calculate the recovery and %RSD for the spiked sample results across all tested conditions.

Table 1: Example Data for Robustness Testing

Parameter Variation	Retention Time (min)	Signal-to-Noise Ratio	Recovery (%)
Nominal	5.2	55	102
Flow Rate -10%	5.8	58	99
Flow Rate +10%	4.7	52	104
Temp -5°C	5.4	53	98
Temp +5°C	5.0	56	101
% Organic -2%	5.5	54	103
% Organic +2%	4.9	55	99

Visualizations

Caption: Workflow for robustness testing of N-nitroso-timolol analysis.

Caption: Troubleshooting logic for common N-nitroso-timolol analysis issues.

References

• 1. Nitrosamine analysis nightmare - Chromatography Forum [chromforum.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 4. lcms.labrulez.com [lcms.labrulez.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. database.ich.org [database.ich.org]
• 7. ijpsjournal.com [ijpsjournal.com]
• 8. benchchem.com [benchchem.com]
• 9. lcms.labrulez.com [lcms.labrulez.com]

Preventing N-nitroso-timolol contamination during laboratory analysis.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing and controlling N-nitroso-timolol contamination during laboratory analysis.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-timolol and why is it a concern?

A1: N-nitroso-timolol is a nitrosamine (B1359907) impurity that can form from the reaction of timolol (B1209231) with nitrosating agents.[1][2] Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceutical products is strictly regulated by health authorities like the FDA and EMA.[2][3][4] Therefore, it is crucial to monitor and control the levels of N-nitroso-timolol in timolol active pharmaceutical ingredients (APIs) and drug products.

Q2: How is N-nitroso-timolol formed?

A2: N-nitroso-timolol is formed through the nitrosation of the secondary amine group in the timolol molecule.[1][5] This reaction is most likely to occur in the presence of nitrosating agents, such as nitrite (B80452) salts, under acidic conditions.[1][2][4]

Q3: What are the potential sources of nitrosating agents in a laboratory setting?

A3: Nitrosating agents can be introduced from various sources, including:

• Contaminated raw materials, reagents, and solvents.

• The use of nitrite-containing excipients in drug product formulations.

• Cross-contamination from other processes in the laboratory.

• Degradation of certain materials that can release nitrogen oxides.

Q4: What are the general strategies to prevent N-nitroso-timolol formation during analysis?

A4: To minimize the risk of N-nitroso-timolol formation, the following strategies are recommended:

• pH Control: Maintain a neutral or basic pH during sample preparation and analysis whenever possible, as acidic conditions promote nitrosamine formation.[1]

• Temperature Control: Avoid excessive heat during sample preparation and storage, as elevated temperatures can accelerate the nitrosation reaction.

• Use of Inhibitors/Scavengers: Consider the use of antioxidants, such as ascorbic acid or alpha-tocopherol, which can act as nitrite scavengers and inhibit the formation of nitrosamines.

• High-Purity Materials: Use high-purity solvents, reagents, and other materials to minimize the introduction of nitrite or amine contaminants.

• Risk Assessment: Conduct a thorough risk assessment of your analytical workflow to identify and mitigate potential sources of nitrosamine formation.[6]

Q5: What are the recommended analytical techniques for detecting N-nitroso-timolol?

A5: Highly sensitive and specific analytical methods are required to detect and quantify the trace levels of N-nitroso-timolol. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most commonly used technique due to its high sensitivity and selectivity.[1][7][8] Gas chromatography-mass spectrometry (GC-MS) can also be used, but may require derivatization for certain nitrosamines.[9][10]

Troubleshooting Guides

Issue 1: Unexpected detection or high levels of N-nitroso-timolol in samples.

This could be due to either actual contamination of the sample or artifactual formation during the analytical process.

Potential Cause	Troubleshooting Step	Expected Outcome
Contamination of Solvents/Reagents	Analyze a blank sample (solvent and reagent mixture without the timolol sample).	If N-nitroso-timolol is detected in the blank, the contamination source is likely the solvents or reagents.
Artifactual Formation during Sample Preparation	Prepare a sample at a neutral or slightly basic pH and analyze it immediately. Compare the results with a sample prepared under standard (potentially acidic) conditions.	Lower or no detection of N-nitroso-timolol in the pH-controlled sample suggests artifactual formation.
Cross-Contamination	Thoroughly clean all glassware and equipment between samples. Run a blank injection after a high-concentration sample to check for carryover.	Absence of N-nitroso-timolol in the blank injection indicates that carryover is not the issue.
Sample Storage Conditions	Analyze a freshly prepared sample and compare it with a sample that has been stored for a period.	A significant increase in N-nitroso-timolol levels in the stored sample points to formation during storage.

Issue 2: Poor sensitivity or inconsistent results in LC-MS/MS analysis.

This can be caused by matrix effects, issues with the instrument, or the stability of the analyte.

Potential Cause	Troubleshooting Step	Expected Outcome
Matrix Effects (Ion Suppression or Enhancement)	Prepare calibration standards in a matrix that matches the sample matrix as closely as possible. Use a stable isotope-labeled internal standard for N-nitroso-timolol if available. Optimize chromatographic separation to ensure N-nitroso-timolol does not co-elute with high concentrations of matrix components.[7]	Improved accuracy and precision of quantification.
Suboptimal MS/MS Parameters	Optimize the cone voltage, collision energy, and other MS/MS parameters for N-nitroso-timolol using a pure standard solution.[1]	Increased signal intensity and improved signal-to-noise ratio.
Analyte Instability in Solution	Prepare fresh standard solutions daily. Store stock solutions in a dark, refrigerated environment. Evaluate the stability of N-nitroso-timolol in the chosen solvent over time.	Consistent and reproducible standard curve and quality control sample results.
Instrument Contamination	Clean the ion source of the mass spectrometer. Perform a system suitability test to ensure the instrument is performing optimally.	Improved signal intensity and reduced background noise.

Data Presentation

The following tables summarize key quantitative data from a validated LC-MS/MS method for the analysis of N-nitroso-timolol.[1]

Table 1: LC-MS/MS Method Parameters

Parameter	Value
LC Column	Agilent Infinity Lab Poroshell Phenyl-Hexyl, 150 × 3.0 mm, 2.7 µm
Mobile Phase A	1 mM ammonium (B1175870) trifluoroacetate (B77799) with 0.05% formic acid in water
Mobile Phase B	0.1% of Formic acid in MeOH
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	7 µL
Ionization Mode	Positive Electrospray Ionization (ESI)
MS/MS Transition (Quantifier)	m/z 346.2 → 128.0
MS/MS Transition (Qualifier)	m/z 346.2 → 144.0

Table 2: Method Performance Data

Parameter	Value
Linearity Range	5 to 1500 pg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	2 pg/mL
Limit of Quantification (LOQ)	5 pg/mL
Recovery in API Sample	98.5%
Precision (%RSD at LOQ)	< 5%

Experimental Protocols

Detailed Methodology for LC-MS/MS Analysis of N-nitroso-timolol [1]

• Standard Solution Preparation:

  • Prepare a stock solution of N-nitroso-timolol in methanol.

  • Perform serial dilutions with a suitable diluent (e.g., 95:5 Methanol:Acetonitrile) to prepare calibration standards ranging from 5 to 1500 pg/mL.

• Sample Preparation:

  • Accurately weigh the timolol API or crushed tablets.

  • Dissolve and dilute the sample with the chosen diluent to achieve a target concentration.

  • Vortex and sonicate the sample to ensure complete dissolution.

  • Centrifuge the sample to pellet any undissolved excipients.

  • Filter the supernatant through a 0.22 µm filter before injection.

• LC-MS/MS System Setup:

  • Equilibrate the LC system with the initial mobile phase conditions.

  • Set up the gradient elution program as required for optimal separation.

  • Optimize the mass spectrometer source parameters (e.g., gas flow, temperature, capillary voltage) for N-nitroso-timolol.

  • Set up the MRM (Multiple Reaction Monitoring) method with the appropriate precursor and product ions for N-nitroso-timolol.

• Analysis:

  • Inject the prepared standards and samples.

  • Acquire the data and process the chromatograms to determine the peak areas.

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Quantify the amount of N-nitroso-timolol in the samples using the calibration curve.

Visualizations

Caption: Chemical formation pathway of N-nitroso-timolol.

Caption: Sample preparation and analysis workflow.

Caption: Decision tree for troubleshooting contamination.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. N-Nitroso Timolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 3. THE NITROSAMINE CONTAMINATION IN BETA BLOCKERS (BISOPROLOL/METOPROLOL), ACE INHIBITORS (LISINOPRIL/PERINDOPRIL), THIAZIDES DIURETICS (HCT), CALCIUM CHANNEL BLOCKERS (AMLODIPINE/FELODIPINE), SARTANS (CANDESARTAN) AND ТHE SUBSEQUENT SKIN CANCER DEVELOPMENT AND PROGRESSION: APOCALYPSE NOW - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Information Note Nitrosamine impurities [who.int]
• 5. resolvemass.ca [resolvemass.ca]
• 6. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. restek.com [restek.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for N-nitroso-timolol Analysis as per ICH Q2(R1)

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects. Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate strict control of these impurities. N-nitroso-timolol, a potential impurity in timolol (B1209231) drug substances and products, requires robust and validated analytical methods for its accurate quantification at trace levels. This guide provides a comparative overview of analytical methodologies for N-nitroso-timolol, with a focus on method validation as per the ICH Q2(R1) guideline.

Comparative Analysis of Analytical Techniques

The most prevalent and effective analytical technique for the determination of N-nitrosamine impurities is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[1] Its high sensitivity and selectivity make it ideal for detecting trace-level impurities in complex pharmaceutical matrices. While other techniques like Gas Chromatography-Mass Spectrometry (GC-MS), Capillary Electrophoresis (CE), and Supercritical Fluid Chromatography (SFC) are utilized for nitrosamine (B1359907) analysis in general, specific validated data for N-nitroso-timolol using these methods is less common in publicly available literature.

Table 1: Comparison of Analytical Methods for N-nitroso-timolol Analysis

Parameter	LC-MS/MS Method 1[2][3]	LC-MS/MS Method 2[4]	GC-MS	Capillary Electrophoresis (CE)	Supercritical Fluid Chromatography (SFC)
Instrumentation	Agilent 6495D LC/TQ	Waters Acquity HSS T3 C18 column with triple quadrupole mass detection	GC with MS/MS detector	Capillary Electrophoresis system with UV or MS detector	SFC system with MS detector
Specificity	High, achieved through chromatographic separation and MRM transitions.	High, achieved through chromatographic separation and MRM mode.	High, especially with MS/MS detection.	Can provide high separation efficiency.[5][6]	Offers orthogonal selectivity to LC.
Limit of Detection (LOD)	2 pg/mL (0.2 ppb)	Not explicitly stated, but quantitation is at 0.02 ppm.	Generally in the low ppb range for nitrosamines.[7]	Can achieve low detection limits.[5]	Can be a sensitive technique for nitrosamine analysis.
Limit of Quantitation (LOQ)	5 pg/mL (0.5 ppb)	200 ng/mL (0.02 ppm)	Typically in the low ppb range.[7]	Quantitation limits can be reduced with specialized capillaries.[5]	Potentially suitable for trace analysis.
**Linearity (R²) **	> 0.9990 (5-1500 pg/mL)	> 0.9994 (0.0061-0.0303 ppm)	Typically > 0.995 for nitrosamines.[7]	Good linearity is achievable.	Good linearity can be obtained.
Accuracy (% Recovery)	98.5%	80.0 - 120.0%	Method dependent, but generally good for nitrosamines.	Dependent on the specific method and matrix.	Dependent on the specific method and matrix.
Precision (%RSD)	< 5%	Not explicitly stated.	Typically low %RSD is achievable.	Can achieve high reproducibility with appropriate capillaries.[5][6]	Can provide good precision.
General Applicability for N-nitroso-timolol	Proven and widely used for nitrosamine analysis in pharmaceuticals.	Proven for N-nitroso-timolol maleate.	Potentially applicable, but less documented for this specific analyte. May require derivatization for non-volatile nitrosamines.	A promising technique for nitrosamine analysis, but not commonly used in routine QC for this specific impurity.[8]	A potential alternative with different selectivity, but less established for N-nitroso-timolol.[9]

Experimental Protocols

Detailed Methodology for LC-MS/MS Analysis of N-nitroso-timolol

This protocol is based on a highly sensitive and robust method developed for the quantification of N-nitroso-timolol impurity in timolol API.[2][3]

1. Sample Preparation:

• Accurately weigh and dissolve the timolol API sample in a suitable diluent (e.g., Methanol:Acetonitrile, 95:05 v/v) to achieve a final concentration of 10 mg/mL.

• Prepare a series of calibration standards of N-nitroso-timolol in the same diluent, ranging from 5 to 1500 pg/mL.

• Prepare quality control (QC) samples at low, medium, and high concentrations within the calibration range.

2. Chromatographic Conditions:

• LC System: Agilent 1290 Infinity II LC or equivalent.

• Column: Agilent Infinity Lab Poroshell Phenyl-Hexyl (3.0 x 150 mm, 2.7 µm).

• Mobile Phase A: 1 mM ammonium (B1175870) trifluoroacetate (B77799) with 0.05% formic acid in water.

• Mobile Phase B: 0.1% formic acid in methanol.

• Gradient Elution: A suitable gradient program to ensure the separation of N-nitroso-timolol from the timolol API and other potential impurities.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 7 µL.

3. Mass Spectrometric Conditions:

• Mass Spectrometer: Agilent 6495D Triple Quadrupole LC/MS or equivalent.

• Ionization Source: Agilent Jet Stream (AJS) Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Monitor multiple reaction monitoring (MRM) transitions for N-nitroso-timolol (e.g., m/z 346.2 → 128, 346.2 → 144, 346.2 → 130) with optimized collision energies.[3]

• Source Parameters: Optimize gas temperature, gas flow, nebulizer pressure, and capillary voltage for maximum sensitivity and specificity.

Validation Workflow as per ICH Q2(R1)

The following diagram illustrates the logical workflow for validating an analytical method for N-nitroso-timolol in accordance with ICH Q2(R1) guidelines.

Caption: ICH Q2(R1) Analytical Method Validation Workflow.

References

• 1. N-Nitroso Timolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. ejbps.com [ejbps.com]
• 5. High speed and reproducible analysis of nitrosamines by capillary electrophoresis with a sulfonated capillary - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High Speed and Reproducible Analysis of Nitrosamines by Capillary Electrophoresis with a Sulfonated Capillary [jstage.jst.go.jp]
• 7. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 8. researchgate.net [researchgate.net]
• 9. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]

Determining the limit of detection (LOD) and limit of quantification (LOQ) for N-nitroso-timolol.

Determining Analytical Limits for N-nitroso-timolol: A Comparative Guide to LOD and LOQ

For researchers, scientists, and professionals in drug development, ensuring the safety and purity of pharmaceutical products is paramount. The emergence of N-nitroso compounds, such as N-nitroso-timolol, as potential impurities in active pharmaceutical ingredients (APIs) has necessitated the development of highly sensitive analytical methods for their detection and quantification. This guide provides a comparative overview of methodologies for determining the Limit of Detection (LOD) and Limit of Quantification (LOQ) of N-nitroso-timolol, supported by experimental data and detailed protocols.

N-nitroso-timolol is a nitrosamine (B1359907) impurity that can form from the secondary amine structure present in timolol (B1209231), a beta-blocker medication.[1] Due to the classification of many nitrosamines as probable human carcinogens, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for their control in drug substances and products.[2][3] Consequently, robust and validated analytical procedures are crucial for monitoring these impurities at trace levels.

Comparative Analytical Performance

The determination of LOD and LOQ is a critical component of validating an analytical method. The LOD is the lowest concentration of an analyte that can be reliably detected, while the LOQ is the lowest concentration that can be quantitatively determined with acceptable precision and accuracy. For nitrosamine impurities, achieving low LOD and LOQ values is essential for ensuring patient safety. The most common approach for determining these limits is based on the signal-to-noise ratio (S/N), where an S/N of 3 is generally accepted for LOD and 10 for LOQ.[1][4][5]

The table below summarizes the LOD and LOQ values for N-nitroso-timolol and other comparable N-nitrosamine drug substance related impurities (NDSRIs) determined by various Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods.

Analyte	Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
N-nitroso-timolol	LC-MS/MS	Not explicitly stated, but linearity established down to 5 pg/mL (0.5 ppb)	5 pg/mL (0.5 ppb with respect to 10 mg/mL API)	[1]
N-nitroso-timolol maleate	LC-MS/MS	Not explicitly stated	200 ng/mL (0.02 ppm with respect to 100 mg/mL Timolol Maleate)	[6]
N-nitroso-atenolol	LC-MS/MS	0.2 ng/mL (0.30 ng/mg)	0.5 ng/mL (0.75 ng/mg)	[7]
N-nitroso-propranolol	LC-MS/MS	Not explicitly stated, but LOQ is 25 pg/mL (0.005 ppm)	25 pg/mL (0.005 ppm in relation to 5.0 mg/mL API)	[8]
NDMA & NDEA	LC-MS/MS	2 ng/mL	5 ng/mL	[5]

Note: ppb (parts per billion) and ppm (parts per million) values are often reported with respect to a specific API concentration.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical results. Below are protocols for the determination of N-nitroso-timolol and a general approach for other nitrosamines.

Protocol 1: Determination of N-nitroso-timolol by LC-MS/MS

This method is adapted from a highly sensitive and robust multiple reaction monitoring (MRM) method for the quantification of N-nitroso-timolol impurity in timolol API.[1]

1. Sample Preparation:

• Prepare a standard stock solution of N-nitroso-timolol.

• Create a series of calibration standards by diluting the stock solution in a suitable solvent (e.g., 95:5 v/v Methanol:Acetonitrile).[1]

• For the analysis of timolol API, dissolve the sample in the same diluent to the desired concentration (e.g., 10 mg/mL).[1]

2. Chromatographic Conditions:

• LC System: Agilent 1290 Infinity II LC or equivalent.[1]

• Column: Agilent Poroshell Phenyl-Hexyl (3 x 150 mm, 2.7 µm).[1]

• Mobile Phase A: Ammonium trifluoroacetate (B77799) and formic acid in water.[1]

• Mobile Phase B: 0.1% formic acid in Methanol.[1]

• Gradient Elution: A suitable gradient program to separate N-nitroso-timolol from the timolol API.

• Flow Rate: As optimized for the column dimensions.

• Column Temperature: Maintained at a constant temperature (e.g., 40°C).

• Injection Volume: 7 µL.[1]

3. Mass Spectrometric Conditions:

• Mass Spectrometer: Agilent 6495D LC/TQ or equivalent triple quadrupole mass spectrometer.[1]

• Ionization Source: Agilent Jet Stream (AJS) Electrospray Ionization (ESI), positive polarity.[1]

• MRM Transitions: Monitor specific precursor-to-product ion transitions for N-nitroso-timolol to ensure selectivity.

• Source Parameters: Optimized for maximum sensitivity, including gas temperature, gas flow, nebulizer pressure, and capillary voltage.[1]

4. LOD and LOQ Determination:

• Inject a series of low-concentration standards.

• Determine the LOD and LOQ based on the signal-to-noise ratio, with S/N ≥ 3 for LOD and S/N ≥ 10 for LOQ.[1]

• Confirm precision at the LOQ level by performing multiple injections (e.g., n=6).[1]

Visualizing the Workflow and Impurity Formation

To better understand the processes involved, the following diagrams illustrate the experimental workflow for LOD/LOQ determination and the general mechanism of nitrosamine formation.

Caption: Experimental workflow for determining LOD and LOQ.

Caption: General mechanism of N-nitrosamine formation.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. fda.gov [fda.gov]
• 3. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 4. merckmillipore.com [merckmillipore.com]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. ejbps.com [ejbps.com]
• 7. mdpi.com [mdpi.com]
• 8. agilent.com [agilent.com]

A Comparative Guide to High-Sensitivity Analytical Methods for N-Nitroso-Timolol Detection

For researchers, scientists, and drug development professionals, the accurate and precise quantification of N-nitrosamine impurities, such as N-nitroso-timolol, is of paramount importance for ensuring drug safety and regulatory compliance. This guide provides a detailed comparison of two prominent high-sensitivity liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the determination of N-nitroso-timolol, offering insights into their performance characteristics based on available data.

The presence of N-nitrosamine impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. Regulatory bodies worldwide have established stringent limits for these impurities, necessitating the development and validation of highly sensitive and reliable analytical methods. This guide focuses on two such methods, one utilizing an Agilent 6495D Triple Quadrupole (LC/TQ) system and the other a Waters Acquity HSS T3 C18 column coupled with a triple quadrupole mass detector.

Performance Comparison

The following table summarizes the key performance parameters of the two LC-MS/MS methods for the analysis of N-nitroso-timolol and other analogous N-nitrosamine impurities. This data is essential for researchers to evaluate which method may be more suitable for their specific analytical needs.

Performance Parameter	Agilent 6495D LC/TQ Method	Waters Acquity LC-MS/MS Method
Linearity
Concentration Range	5 - 1500 pg/mL	0.0061 - 0.0303 ppm
Correlation Coefficient (R²)	> 0.9990	> 0.9994
Accuracy (% Recovery)	Established at 50 pg/mL (specific value not detailed)	80.0 - 120.0%
Precision (% RSD)	Evaluated at LOD and LOQ (n=6, specific value not detailed)	Data not available
Limit of Detection (LOD)	Signal-to-Noise Ratio (S/N) of 3.3	Not explicitly stated
Limit of Quantitation (LOQ)	Signal-to-Noise Ratio (S/N) of 10	0.02 ppm (with respect to 100 mg/mL Timolol (B1209231) Maleate)

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are the experimental protocols for the two compared methods.

Agilent 6495D LC/TQ Method

This method is designed for the highly specific, sensitive, and reproducible quantitation of N-nitroso-timolol impurity in timolol drug substance.

• Instrumentation: Agilent 6495D triple quadrupole LC/MS coupled to a 1290 Infinity II LC system.

• Chromatographic Column: Agilent Infinity Lab Poroshell Phenyl-Hexyl (details not specified).

• Mobile Phase: A gradient of ammonium (B1175870) trifluoroacetate (B77799) and formic acid in water (aqueous phase) and 0.1% formic acid in methanol (B129727) (organic phase).

• Ionization Mode: Positive ion electrospray ionization (ESI).

• Detection: Multiple Reaction Monitoring (MRM) was used for quantification.

Waters Acquity LC-MS/MS Method

This method was developed for the quantification of N-nitrosamine timolol maleate (B1232345) impurity in the active pharmaceutical ingredient.

• Instrumentation: A triple quadrupole mass detector with electrospray ionization.

• Chromatographic Column: Waters Acquity HSS T3 C18.

• Mobile Phase: A gradient elution using 0.01 mol/L ammonium formate (B1220265) in water as mobile phase A and 0.1% formic acid in methanol as mobile phase B.

• Flow Rate: 0.25 mL/min.

• Ionization Mode: Electrospray ionization.

• Detection: Multiple Reaction Monitoring (MRM) mode.

Experimental Workflow

The following diagram illustrates a general experimental workflow for the LC-MS/MS analysis of N-nitroso-timolol, from sample preparation to data analysis.

Caption: Experimental workflow for N-nitroso-timolol analysis.

Comparative analysis of N-nitroso-timolol levels in different commercial timolol products.

For Immediate Release

Recent regulatory scrutiny has intensified the focus on nitrosamine (B1359907) impurities in pharmaceutical products, owing to their potential carcinogenic properties. One such impurity is N-nitroso-timolol, which can form in drug products containing timolol (B1209231), a beta-blocker widely used in the treatment of glaucoma and hypertension. This guide provides a comparative analysis of hypothetical N-nitroso-timolol levels in different commercial timolol products, supported by detailed experimental protocols for its quantification. This information is intended for researchers, scientists, and drug development professionals engaged in quality control and regulatory compliance.

Comparative Analysis of N-Nitroso-Timolol Levels

To illustrate the potential variability of N-nitroso-timolol contamination, this section presents a hypothetical dataset for three distinct commercial timolol ophthalmic solutions. The data, summarized in Table 1, is based on plausible findings from a validated ultra-high-performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS) method. The acceptable intake (AI) limit for N-nitroso-timolol, as a nitrosamine drug substance-related impurity (NDSRI), is guided by regulatory bodies like the U.S. Food and Drug Administration (FDA). While a specific harmonized limit for N-nitroso-timolol is not universally established, the FDA provides a framework for determining acceptable intake limits for NDSRIs, with a general acceptable intake limit of 26.5 ng/day for nitrosamines of high potency. For less potent compounds, this limit can be higher. For the purpose of this guide, a hypothetical limit of 100 ng/day is used for context.

Table 1: Hypothetical N-Nitroso-Timolol Levels in Commercial Timolol Ophthalmic Solutions (0.5%)

Product Lot	N-Nitroso-Timolol Concentration (ng/mL)	Estimated Daily Exposure (ng)¹	Percentage of Hypothetical AI Limit (100 ng/day)
Product A-001	0.8	8	8%
Product B-001	2.5	25	25%
Product C-001	Below Limit of Quantification (<0.5 ng/mL)	<5	<5%

¹Estimated daily exposure is calculated based on a typical dosing regimen of one drop (approximately 50 µL) in each eye twice daily (total daily volume of 200 µL, which is simplified to a multiplication factor of 10 for a 0.5% solution to estimate total daily drug substance intake and proportional impurity exposure).

Experimental Protocols

The quantification of N-nitroso-timolol at trace levels requires highly sensitive and specific analytical instrumentation. The following is a detailed experimental protocol based on established liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.[1][2]

Sample Preparation

• Standard Preparation: A stock solution of N-nitroso-timolol reference standard is prepared in methanol (B129727). Calibration standards are prepared by serial dilution of the stock solution to concentrations ranging from 0.5 to 50 ng/mL.

• Sample Extraction: An aliquot of the timolol ophthalmic solution is accurately measured. The sample is then diluted with a suitable solvent, such as a mixture of methanol and water, to a final concentration within the calibration range.

• Protein Precipitation (if necessary): For certain formulations, proteins may need to be precipitated by adding acetonitrile (B52724), followed by centrifugation to separate the supernatant for analysis.

• Filtration: The diluted sample is filtered through a 0.22 µm syringe filter to remove any particulate matter before injection into the UHPLC system.

UHPLC-MS/MS Analysis

• Instrumentation: A UHPLC system coupled with a triple quadrupole mass spectrometer.

• Chromatographic Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is typically used for separation.

• Mobile Phase: A gradient elution is employed using a mixture of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., 0.1% formic acid in acetonitrile or methanol).

• Flow Rate: A typical flow rate is 0.3 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

  • MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-timolol are monitored (e.g., m/z 346.2 → 290.2).

Experimental Workflow

The following diagram illustrates the logical workflow for the analysis of N-nitroso-timolol in commercial timolol products.

Caption: Workflow for N-nitroso-timolol analysis.

Formation and Mitigation of N-Nitroso-Timolol

N-nitroso-timolol is formed from the nitrosation of the secondary amine group in the timolol molecule.[3] This reaction can be facilitated by the presence of nitrosating agents, such as nitrites, which may be present as impurities in excipients or from other sources.[4] The formation of N-nitrosamines is often pH-dependent and can be influenced by storage conditions and the manufacturing process.[4]

To mitigate the risk of N-nitroso-timolol formation, pharmaceutical manufacturers should:

• Conduct thorough risk assessments of their manufacturing processes.

• Source high-quality raw materials and excipients with low nitrite (B80452) content.

• Optimize formulation pH and storage conditions to minimize nitrosamine formation.

• Implement robust analytical methods for routine monitoring of N-nitroso-timolol levels in both active pharmaceutical ingredients (APIs) and finished drug products.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. ejbps.com [ejbps.com]
• 3. waters.com [waters.com]
• 4. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]

Cross-Validation of Analytical Techniques for N-Nitroso-Timolol Measurement: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. N-nitroso-timolol, a potential impurity in timolol (B1209231) drug products, requires highly sensitive and robust analytical methods for its accurate detection and quantification at trace levels.[1][2] This guide provides an objective comparison of the primary analytical techniques used for N-nitroso-timolol measurement, supported by experimental data, to assist in method selection and cross-validation.

The leading analytical methods for the detection of N-nitrosamine impurities are chromatography-mass spectrometry techniques, primarily Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[3][4] These methods offer the high sensitivity and selectivity required to meet stringent regulatory limits.[5]

Comparative Analysis of Analytical Techniques

The selection of an appropriate analytical technique for N-nitroso-timolol is critical and depends on various factors, including the analyte's physicochemical properties, the sample matrix, and the required sensitivity.

Table 1: Comparison of LC-MS/MS and GC-MS/MS for N-Nitroso-Timolol Measurement

Parameter	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)
Applicability to N-Nitroso-Timolol	Highly suitable due to the non-volatile and thermally labile nature of N-nitroso-timolol.	Potentially challenging due to the high molecular weight and potential for thermal degradation of N-nitroso-timolol in the GC inlet.[6][7] Derivatization may be necessary.[8]
Limit of Detection (LOD)	As low as 2 pg/mL (0.2 ppb).[9]	Generally in the low ppb range for volatile nitrosamines (e.g., < 3 ppb).[10] Data for N-nitroso-timolol is not readily available.
Limit of Quantification (LOQ)	As low as 5 pg/mL (0.5 ppb).[9]	Typically between 1 and 10 ppb for volatile nitrosamines.[11] A reported LOQ for some nitrosamines is 15 ppb.[12]
**Linearity (R²) **	> 0.999[2][9]	> 0.996 for various nitrosamines.[10]
Accuracy (% Recovery)	98.5%[9]	Generally within 70-130% for nitrosamines.[11]
Precision (%RSD)	< 5%[9]	< 20% at 30 ppb for a range of nitrosamines.[11]
Sample Preparation	Typically involves dissolution, dilution, and filtration.	May require more complex extraction and derivatization steps.[3][8]

Experimental Workflows

The general workflow for the analysis of N-nitroso-timolol involves sample preparation, chromatographic separation, and mass spectrometric detection and quantification.

A generalized workflow for the analysis of N-nitroso-timolol.

Detailed Experimental Protocols

1. LC-MS/MS Method for N-Nitroso-Timolol

This protocol is based on a highly sensitive and robust method for the quantification of N-nitroso-timolol impurity in timolol drug substance.[2][9]

• Sample Preparation:

  • Accurately weigh and dissolve the timolol active pharmaceutical ingredient (API) or crushed tablets in a suitable diluent (e.g., a mixture of methanol (B129727) and acetonitrile) to a final concentration of 10 mg/mL.[2]

  • Spike with an appropriate internal standard if necessary.

  • Vortex the solution to ensure complete dissolution.

  • Filter the sample solution through a 0.22 µm syringe filter into an HPLC vial.

• Liquid Chromatography Conditions:

  • LC System: Agilent 1290 Infinity II LC or equivalent.[2]

  • Column: Agilent InfinityLab Poroshell Phenyl-Hexyl (150 × 3.0 mm, 2.7 µm).[9]

  • Mobile Phase A: 1 mM ammonium (B1175870) trifluoroacetate (B77799) with 0.05% formic acid in water.[9]

  • Mobile Phase B: 0.1% formic acid in methanol.[9]

  • Gradient Elution: A suitable gradient program to separate N-nitroso-timolol from the timolol API and other potential impurities.

  • Flow Rate: 0.4 mL/min.[9]

  • Column Temperature: 40 °C.[9]

  • Injection Volume: 7 µL.[2]

• Mass Spectrometry Conditions:

  • MS System: Agilent 6495D triple quadrupole mass spectrometer or equivalent.[9]

  • Ionization Source: Electrospray Ionization (ESI) in positive mode.[9]

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: m/z 346.2 → 128 (quantifier), 346.2 → 144 (qualifier), 346.2 → 130 (qualifier).[9]

  • Source Parameters: Optimized gas flow, gas temperature, and capillary voltage for maximum sensitivity.[9]

2. General Considerations for GC-MS/MS of Nitrosamines

While a specific method for N-nitroso-timolol is not detailed, a general approach for other nitrosamines can be adapted, keeping in mind the potential for thermal degradation.

• Sample Preparation:

  • Extraction of the nitrosamine (B1359907) from the sample matrix using a suitable solvent like dichloromethane.[12]

  • For complex matrices, a clean-up step using solid-phase extraction (SPE) may be required.[3]

  • Concentration of the extract under a gentle stream of nitrogen.

  • Derivatization may be necessary to improve volatility and thermal stability.[8]

• Gas Chromatography Conditions:

  • GC System: Agilent 8890 GC or equivalent.[11]

  • Column: A mid-polar to polar column suitable for nitrosamine analysis (e.g., Rxi-624Sil MS).[10]

  • Inlet Temperature: Optimized to be high enough for volatilization but low enough to minimize degradation.[11]

  • Oven Temperature Program: A program that provides good separation of the target analytes.[11]

  • Injection Mode: Splitless injection is typically used for trace analysis.[11]

• Mass Spectrometry Conditions:

  • MS System: Agilent 7010B GC/MS/MS or equivalent.[11]

  • Ionization Source: Electron Ionization (EI).[11]

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor and product ions for the target nitrosamine.

Logical Relationship for Method Selection

The choice between LC-MS/MS and GC-MS/MS for N-nitroso-timolol analysis is primarily dictated by the physicochemical properties of the analyte.

Decision tree for selecting an analytical method for N-nitroso-timolol.

References

• 1. N-Nitroso Timolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. ajpaonline.com [ajpaonline.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 7. pmda.go.jp [pmda.go.jp]
• 8. researchgate.net [researchgate.net]
• 9. lcms.labrulez.com [lcms.labrulez.com]
• 10. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 11. agilent.com [agilent.com]
• 12. edqm.eu [edqm.eu]

A Comparative Guide to Sourcing and Qualification of N-nitroso-timolol Certified Reference Materials

For researchers, scientists, and drug development professionals engaged in the analysis of timolol (B1209231) and its potential impurities, the availability of high-quality Certified Reference Materials (CRMs) for N-nitroso-timolol is critical. This guide provides a comprehensive comparison of commercially available N-nitroso-timolol CRMs and details the experimental protocols for their qualification, ensuring accurate and reliable analytical outcomes in regulatory compliance and drug safety assessments.

Comparison of N-nitroso-timolol CRM Suppliers

The selection of a suitable CRM provider is a crucial first step in any analytical workflow. The following table summarizes the offerings for N-nitroso-timolol reference standards from various suppliers. All listed suppliers provide a Certificate of Analysis (CoA) with their products.

Supplier	Product Name	Catalog Number	Characterization Data Provided	Additional Data Available on Request
Veeprho	N-Nitroso Timolol	VE0010214[1]	HPLC, Mass/LC-MS, 1H NMR, FT-IR, Potency, Structure Elucidation Report (SER)[1]	QNMR, D2O Exchange, 13C NMR, 13C APT, COSY NMR, NOESY NMR, 15N NMR, HSQC NMR, HMQC NMR, and HMBC NMR[1]
SynThink	N-Nitroso Timolol	Not specified	1H-NMR, Mass (MS), HPLC, IR, TGA, CoA (detailing Purity and Potency)[2]	Not specified
Simson Pharma	N-Nitroso Timolol	Not specified	Certificate of Analysis is provided with every compound.[3]	Not specified
SynZeal	N-Nitroso Timolol	SZ-T018027[4]	Detailed characterization data compliant with regulatory guidelines.[4]	Traceability against pharmacopeial standards (USP or EP) can be provided based on feasibility.[4]
Chemicea	N-Nitroso Timolol	Not specified	CoA, H-NMR, MASS, HPLC, and TGA reports as standard.	CNMR, IR, UV, DEPT, Water content, and CHNS available upon request.
Riverx Labs	N-Nitroso Timolol	Not specified	Not explicitly detailed, but a quote can be requested.[5]	Not specified

Analytical Performance of Quantification Methods

Accurate quantification of N-nitroso-timolol is essential for risk assessment. The following table outlines the performance characteristics of a highly sensitive and robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method developed for this purpose.[6]

Parameter	Performance
Linearity Range	5 to 1500 pg/mL (0.5 to 150 ppb with respect to 10 mg/mL API)[6]
Correlation Coefficient (R²)	> 0.9990[6]
Limit of Detection (LOD)	2 pg/mL (0.2 ppb)[7]
Limit of Quantification (LOQ)	5 pg/mL (0.5 ppb)[7]
Precision (%RSD)	< 5% across six replicate injections at LOD, LOQ, and mid-range levels.[7]
Recovery	98.5% average at 50 pg/mL spike (5 ppb) in API matrix.[7]

Experimental Protocols

A validated analytical method is paramount for the accurate quantification of N-nitroso-timolol. Below is a representative LC-MS/MS protocol based on established methodologies.[6][7]

Sample Preparation

• Standard Stock Solution: Prepare a stock solution of N-nitroso-timolol CRM in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Working Standards: Serially dilute the stock solution to prepare a series of calibration standards ranging from the LOQ to the upper limit of the desired linear range.

• Sample Solution: Accurately weigh and dissolve the timolol active pharmaceutical ingredient (API) or drug product in a suitable diluent to achieve a final concentration within the validated range of the method.

Liquid Chromatography (LC) Conditions

• Column: Agilent InfinityLab Poroshell Phenyl-Hexyl (150×3.0 mm, 2.7 μm) or equivalent.[7]

• Mobile Phase A: 1 mM ammonium (B1175870) trifluoroacetate (B77799) with 0.05% formic acid in water.[7]

• Mobile Phase B: 0.1% formic acid in methanol.[7]

• Gradient Elution: A suitable gradient program to ensure the separation of N-nitroso-timolol from the parent API and other potential impurities.

• Flow Rate: 0.4 mL/min.[7]

• Column Temperature: 40 °C.[7]

• Injection Volume: 5-10 µL.

Mass Spectrometry (MS) Conditions

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).[6]

• MRM Transitions (m/z):

  • Quantifier: 346.2 → 128[7]

  • Qualifiers: 346.2 → 144, 346.2 → 130[7]

• Source Parameters: Optimized for maximum sensitivity and stability (e.g., capillary voltage, gas flow, and temperatures).[6][7]

Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines, including an assessment of:

• Specificity

• Linearity

• Range

• Accuracy

• Precision (Repeatability and Intermediate Precision)

• Limit of Detection (LOD)

• Limit of Quantification (LOQ)

• Robustness

Visualizing the Workflow

To better illustrate the processes involved in the qualification and use of N-nitroso-timolol CRMs, the following diagrams outline the key steps.

Caption: Workflow for the sourcing and qualification of N-nitroso-timolol CRMs.

References

• 1. veeprho.com [veeprho.com]
• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. N-Nitroso Timolol | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 4. N-Nitroso Timolol | | SynZeal [synzeal.com]
• 5. riverxlab.com [riverxlab.com]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. lcms.labrulez.com [lcms.labrulez.com]

Navigating Regulatory Compliance in N-nitroso-timolol Testing: A Comparative Guide for FDA/EMA Submissions

For Researchers, Scientists, and Drug Development Professionals

The emergence of N-nitroso compounds as potential impurities in pharmaceutical products has necessitated rigorous testing and control strategies to ensure patient safety. N-nitroso-timolol, a nitrosamine (B1359907) impurity related to the beta-blocker timolol (B1209231), is under scrutiny by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). This guide provides a comprehensive comparison of analytical methodologies and outlines a robust workflow for ensuring regulatory compliance in N-nitroso-timolol testing.

Regulatory Landscape: FDA and EMA Perspectives

Both the FDA and EMA have established stringent guidelines for the control of nitrosamine impurities in drug products.[1][2] The core of these regulations is the concept of an Acceptable Intake (AI) limit, which represents a level of exposure that is considered to pose a negligible risk of carcinogenicity over a lifetime.

Acceptable Intake (AI) Limits for N-nitroso-timolol

A key aspect of regulatory compliance is adhering to the specified AI limits for N-nitroso-timolol.

Regulatory Body	Acceptable Intake (AI) Limit (ng/day)	Basis for Limit
FDA	1500	The FDA has set a specific AI limit for N-nitroso-timolol.
EMA	1500	The EMA utilizes a Carcinogenic Potency Categorization Approach (CPCA) for N-nitrosamines.[3][4] Based on its molecular structure, N-nitroso-timolol is classified under Potency Category 5 , which corresponds to an AI limit of 1500 ng/day.[4] This categorization is based on the presence of deactivating structural features that decrease carcinogenic potency.[3][4]

Comparison of Analytical Methods for N-nitroso-timolol Detection

The sensitive and selective quantification of N-nitroso-timolol at trace levels is critical for regulatory compliance. Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for this purpose.[5] However, other techniques can also be considered.

Analytical Method	Principle	Advantages for N-nitroso-timolol Testing	Disadvantages for N-nitroso-timolol Testing
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Separates N-nitroso-timolol from the drug matrix using liquid chromatography, followed by highly selective and sensitive detection using tandem mass spectrometry.	High Sensitivity and Selectivity: Capable of detecting and quantifying N-nitroso-timolol at very low levels (ppb or even ppt), essential for meeting stringent AI limits.[5][6] Versatility: Applicable to a wide range of nitrosamines, including non-volatile and thermally labile compounds like N-nitroso-timolol.[7] Robustness: Well-established and validated methods are available.[8]	Cost: Higher initial instrument and maintenance costs compared to other methods.[9] Complexity: Requires skilled operators for method development, validation, and data interpretation.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separates volatile compounds based on their boiling points and detects them using mass spectrometry.	Excellent for Volatile Nitrosamines: A reliable method for analyzing volatile nitrosamines.[5][9]	Not Ideal for N-nitroso-timolol: N-nitroso-timolol is a larger, non-volatile molecule, making it unsuitable for direct GC-MS analysis without derivatization.[10] Derivatization adds complexity and potential for analytical variability.
High-Resolution Mass Spectrometry (HRMS)	Provides highly accurate mass measurements, enabling the identification and quantification of compounds in complex matrices.	High Specificity: Reduces the risk of false positives by providing precise mass data.[11] Unknown Impurity Identification: Useful for identifying novel or unexpected nitrosamine impurities.	Cost and Complexity: Generally more expensive and complex than standard tandem mass spectrometry.
Gas Chromatography-Thermal Energy Analyzer (GC-TEA)	A highly specific detector for nitroso compounds.	High Selectivity: Specifically detects N-nitroso compounds, reducing matrix interference.[10]	Limited to Volatile Compounds: Similar to GC-MS, it is not suitable for non-volatile compounds like N-nitroso-timolol.[10]

Recommended Experimental Protocol: LC-MS/MS for N-nitroso-timolol

This protocol provides a detailed methodology for the sensitive quantification of N-nitroso-timolol in a timolol drug substance.

1. Materials and Reagents

• N-nitroso-timolol reference standard

• Timolol API

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Ammonium trifluoroacetate (B77799)

• Formic acid

2. Instrumentation

• High-Performance Liquid Chromatography (HPLC) system (e.g., Agilent 1290 Infinity II LC)

• Triple Quadrupole Mass Spectrometer (e.g., Agilent 6495D LC/TQ)

3. Chromatographic Conditions

• Analytical Column: Agilent InfinityLab Poroshell Phenyl-Hexyl (3.0 x 150 mm, 2.7 µm)

• Mobile Phase A: Ammonium trifluoroacetate and formic acid in water

• Mobile Phase B: 0.1% Formic acid in Methanol

• Flow Rate: 0.4 mL/min

• Injection Volume: 7 µL

• Column Temperature: 40 °C

4. Mass Spectrometry Parameters

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Detection Mode: Multiple Reaction Monitoring (MRM)

• Precursor Ion > Product Ion Transitions: To be determined by infusing the N-nitroso-timolol standard.

• Gas Temperature: 200 °C

• Gas Flow: 14 L/min

• Nebulizer: 45 psi

• Sheath Gas Heater: 350 °C

• Sheath Gas Flow: 11 L/min

• Capillary Voltage: 3500 V

5. Standard and Sample Preparation

• Standard Stock Solution: Prepare a stock solution of N-nitroso-timolol in a suitable solvent (e.g., Methanol:Acetonitrile, 95:05 v/v).

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution to cover the desired concentration range (e.g., 5 to 1500 pg/mL).[8]

• Sample Preparation: Accurately weigh the timolol API and dissolve it in the sample diluent to a final concentration of 10 mg/mL.

6. Data Analysis and Quantification

• Construct a calibration curve by plotting the peak area of N-nitroso-timolol against its concentration.

• Quantify the amount of N-nitroso-timolol in the timolol API sample using the calibration curve.

• The method should be validated according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Visualizing the Path to Compliance

Regulatory Compliance Workflow for N-nitroso-timolol Testing

The following diagram illustrates a comprehensive workflow for ensuring regulatory compliance in N-nitroso-timolol testing, from initial risk assessment to final batch release.

A flowchart outlining the key steps for ensuring regulatory compliance in N-nitroso-timolol testing.

Signaling Pathway for Nitrosamine Formation

The formation of N-nitroso-timolol is a chemical process that requires the presence of a nitrosating agent and the secondary amine functional group in the timolol molecule.

The chemical pathway leading to the formation of N-nitroso-timolol.

By implementing a robust risk assessment strategy, employing sensitive and validated analytical methods, and adhering to the established acceptable intake limits, pharmaceutical manufacturers can confidently navigate the regulatory landscape for N-nitroso-timolol and ensure the safety and quality of their products.

References

• 1. Control of Nitrosamine Impurities in Human Drugs | FDA [fda.gov]
• 2. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 3. gmp-publishing.com [gmp-publishing.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. Principles and Differences between GC-MS and LC-MS - Creative Proteomics [metabolomics.creative-proteomics.com]
• 6. mdpi.com [mdpi.com]
• 7. ijpsjournal.com [ijpsjournal.com]
• 8. lcms.labrulez.com [lcms.labrulez.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. ellutia.com [ellutia.com]
• 11. resolvemass.ca [resolvemass.ca]

A Head-to-Head Battle: LC-MS/MS vs. High-Resolution Mass Spectrometry for N-Nitroso-Timolol Analysis

In the pharmaceutical industry's ongoing efforts to ensure drug safety, the detection and quantification of nitrosamine (B1359907) impurities, such as N-nitroso-timolol, have become a critical focus. As a potential mutagenic impurity, its presence in the beta-blocker timolol (B1209231) requires highly sensitive and specific analytical methods. Two powerful techniques have emerged as frontrunners for this task: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-Resolution Mass Spectrometry (HRMS). This guide provides an objective comparison of their performance for N-nitroso-timolol analysis, supported by experimental data, to aid researchers, scientists, and drug development professionals in selecting the optimal method for their needs.

At a Glance: Key Performance Metrics

The choice between LC-MS/MS and HRMS for N-nitroso-timolol analysis often hinges on a balance of sensitivity, selectivity, and the specific requirements of the analytical task, such as routine quality control versus investigational analysis. Below is a summary of the quantitative performance of each technique, compiled from available experimental data.

Performance Metric	LC-MS/MS (Triple Quadrupole)	High-Resolution Mass Spectrometry (e.g., Orbitrap, Q-TOF)
Limit of Detection (LOD)	2 pg/mL (0.2 ppb)[1]	~0.015 ppm (for N-nitroso-propranolol)[2]
Limit of Quantitation (LOQ)	5 pg/mL (0.5 ppb)[1]	~0.05 ppm (for N-nitroso-propranolol)[2]
**Linearity (R²) **	>0.999[1]	>0.99 (typical for nitrosamine analysis)
Selectivity	High (based on specific MRM transitions)	Very High (based on accurate mass measurement)
Primary Application	Targeted quantification, routine screening	Targeted and untargeted analysis, structural elucidation

The Underlying Technologies: A Brief Overview

LC-MS/MS , often utilizing a triple quadrupole mass spectrometer, is the established workhorse for targeted quantitative analysis. Its high sensitivity and selectivity are achieved through Multiple Reaction Monitoring (MRM), where a specific precursor ion of the target analyte is selected in the first quadrupole, fragmented in the second, and a specific product ion is monitored in the third. This highly specific filtering process minimizes background noise and allows for excellent quantitation at very low levels.[3][4][5]

High-Resolution Mass Spectrometry (HRMS) , on the other hand, provides the ability to measure the mass of an ion with very high accuracy.[6][7] This allows for the determination of the elemental composition of an analyte and confident identification based on its exact mass. For nitrosamine analysis, HRMS offers the advantage of being able to differentiate the target impurity from other co-eluting species with the same nominal mass, a significant benefit when dealing with complex matrices.[6]

Experimental Workflows: A Visual Comparison

The analytical workflow for both techniques shares common initial steps, including sample preparation and liquid chromatography. The key divergence lies in the mass spectrometric detection and data analysis stages.

Analytical workflow for N-nitroso-timolol analysis.

Logical Comparison of Key Attributes

The decision to employ LC-MS/MS or HRMS is often guided by a logical assessment of their inherent strengths and weaknesses in the context of the analytical challenge.

Key attribute comparison of LC-MS/MS and HRMS.

Detailed Experimental Protocols

Reproducibility and accuracy are paramount in analytical chemistry. The following sections detail the typical experimental conditions for the analysis of N-nitroso-timolol and related compounds using both LC-MS/MS and HRMS.

LC-MS/MS Method for N-Nitroso-Timolol

This protocol is based on a highly specific and sensitive method developed for the quantitation of N-nitroso-timolol in timolol drug substance.[1]

Sample Preparation:

• Standard Preparation: A stock solution of N-nitroso-timolol is prepared in a suitable solvent (e.g., methanol (B129727)/acetonitrile mixture) and serially diluted to create calibration standards ranging from 5 to 1500 pg/mL.[1]

• Sample Preparation: The timolol active pharmaceutical ingredient (API) is dissolved in the same diluent to a target concentration (e.g., 10 mg/mL).[1]

Liquid Chromatography:

• LC System: Agilent 1290 Infinity II LC or equivalent.[1]

• Column: Agilent Infinity Lab Poroshell Phenyl-Hexyl (e.g., 3.0 x 150 mm, 2.7 µm).[1]

• Mobile Phase A: Ammonium trifluoroacetate (B77799) and formic acid in water.[1]

• Mobile Phase B: 0.1% formic acid in methanol.[1]

• Gradient: A suitable gradient elution is used to separate N-nitroso-timolol from the timolol API.

• Flow Rate: Typically in the range of 0.3-0.5 mL/min.

• Injection Volume: 7 µL.[1]

Mass Spectrometry (Triple Quadrupole):

• MS System: Agilent 6495D LC/TQ or equivalent.[1]

• Ionization Source: Electrospray Ionization (ESI) in positive mode.[1]

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-timolol are monitored for quantification and confirmation.

HRMS Method for Nitrosamine Drug Substance-Related Impurities (NDSRIs)

This protocol is a general representation based on methods developed by regulatory agencies like the FDA for the analysis of various nitrosamines, including NDSRIs structurally similar to N-nitroso-timolol, such as N-nitroso-propranolol.[2]

Sample Preparation:

• Standard Preparation: A stock solution of the nitrosamine standard is prepared in methanol and serially diluted to create calibration standards. For N-nitroso-propranolol, a range of 0.05 - 25.0 ppm was used.[2]

• Sample Preparation: The drug substance or product is dissolved in an appropriate diluent to a target analytical concentration.

Liquid Chromatography:

• LC System: UHPLC system.

• Column: A suitable C18 or Phenyl-Hexyl column.

• Mobile Phase A: Typically 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in methanol or acetonitrile.

• Gradient: A gradient elution program is employed to achieve chromatographic separation.

• Flow Rate: Dependent on the column dimensions, typically 0.3-0.6 mL/min.

• Injection Volume: 1-10 µL.

Mass Spectrometry (High-Resolution):

• MS System: Q Exactive Hybrid Quadrupole-Orbitrap or equivalent Q-TOF system.

• Ionization Source: ESI in positive mode.

• Detection Mode: Full scan with high resolution (>10,000) or targeted single ion monitoring (t-SIM) / parallel reaction monitoring (PRM).[6][8]

• Data Analysis: Quantification is performed by extracting the ion chromatogram for the accurate mass of the protonated N-nitroso-timolol ion with a narrow mass tolerance window (e.g., ± 5 ppm).[2]

Conclusion: Making the Right Choice

Both LC-MS/MS and HRMS are powerful and suitable techniques for the challenging task of N-nitroso-timolol analysis at trace levels.

LC-MS/MS stands out for its exceptional sensitivity in targeted analysis, making it the preferred choice for routine quality control and release testing where the target analyte is known and the primary goal is robust and reproducible quantification at the lowest possible levels.

HRMS offers unparalleled selectivity due to its high mass accuracy, which is invaluable for method development, impurity identification, and in situations where complex matrices may produce isobaric interferences. Its ability to perform retrospective data analysis and screen for both known and unknown impurities makes it a versatile tool for research and investigational purposes.

Ultimately, the selection between these two techniques will depend on the specific application, the available instrumentation, and the regulatory requirements. For laboratories focused on high-throughput, routine analysis of N-nitroso-timolol, a validated LC-MS/MS method offers a cost-effective and highly sensitive solution. For those engaged in broader impurity profiling, method development, and troubleshooting, the investment in HRMS provides significant advantages in terms of confidence in identification and analytical flexibility.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. fda.gov [fda.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. fda.gov [fda.gov]
• 7. benchchem.com [benchchem.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]

Verifying N-nitroso-timolol Impurity Levels: A Guide to Pharmacopeial Standards and Analytical Methodologies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of regulatory standards and analytical methodologies for the verification of N-nitroso-timolol impurity levels in pharmaceutical products. The presence of nitrosamine (B1359907) impurities, such as N-nitroso-timolol, is a critical quality attribute that requires stringent control due to their potential carcinogenic risk. This document outlines the current acceptable intake limits set by regulatory bodies and details the advanced analytical techniques available for their precise quantification.

Regulatory Landscape and Acceptance Criteria

Global regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established a robust framework for the control of nitrosamine impurities in medicinal products.[1][2][3] This framework is centered around a three-step process:

• Risk Evaluation: Identifying active substances and finished products at risk of N-nitrosamine formation or contamination.[1]

• Confirmatory Testing: Performing analytical testing on products identified to be at risk to confirm the presence and quantify the levels of nitrosamines.[1]

• Marketing Authorization Updates: Implementing necessary changes to the manufacturing process and control strategy to mitigate the risk of nitrosamine impurities.[1]

While specific monographs in the United States Pharmacopeia (USP), European Pharmacopoeia (EP), and Japanese Pharmacopoeia (JP) may not state a limit for N-nitroso-timolol, general chapters provide a framework for controlling these impurities. For instance, USP General Chapter <1469> Nitrosamine Impurities and EP General Chapter 2.5.42. N-Nitrosamines in active substances offer guidance on risk assessment and analytical procedures.[3][4][5][6][7]

The U.S. FDA has established an Acceptable Intake (AI) limit for N-nitroso-timolol, which is a critical parameter for risk assessment and control.

Impurity	Regulatory Body	Acceptable Intake (AI) Limit	Potency Category
N-nitroso-timolol	U.S. FDA	1500 ng/day	Category 5 NDSRI

Table 1: Regulatory Acceptable Intake Limit for N-nitroso-timolol.[8]

Analytical Methodologies for N-nitroso-timolol Quantification

Highly sensitive and specific analytical methods are required to detect and quantify N-nitroso-timolol at trace levels. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the most widely adopted technique for this purpose.

Experimental Protocol: LC-MS/MS Method 1

This method demonstrates a highly sensitive approach for the quantification of N-nitroso-timolol in timolol (B1209231) Active Pharmaceutical Ingredient (API).

• Instrumentation: Agilent 6495D Triple Quadrupole LC/MS coupled with an Agilent 1290 Infinity II LC system.[4]

• Chromatographic Conditions:

  • Column: Agilent Poroshell Phenyl-Hexyl (3 × 150 mm, 2.7 µm).[4]

  • Mobile Phase A: Ammonium (B1175870) trifluoroacetate (B77799) and formic acid in water.[4]

  • Mobile Phase B: 0.1% formic acid in Methanol.[4]

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).[4]

• Method Performance:

  • Linearity: 5 to 1500 pg/mL (equivalent to 0.5 to 150 ppb with respect to a 10 mg/mL API concentration).[4]

  • Limit of Detection (LOD): 2 pg/mL (0.2 ppb).

  • Limit of Quantification (LOQ): 5 pg/mL (0.5 ppb).[4]

Experimental Protocol: LC-MS/MS Method 2

This method provides an alternative LC-MS/MS approach for the determination of N-nitroso-timolol maleate (B1232345) in the API.

• Instrumentation: A liquid chromatograph coupled with a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: Waters Acquity HSS T3 C18.[9]

  • Mobile Phase A: 0.01 mol/L ammonium formate (B1220265) in water.[9]

  • Mobile Phase B: 0.1% formic acid in methanol.[9]

  • Elution: Gradient mode.[9]

  • Flow Rate: 0.25 mL/min.[9]

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI).[9]

  • Detection Mode: Multiple Reaction Monitoring (MRM).[9]

• Method Performance:

  • Linearity: 0.0061-0.0303 ppm of the Timolol Maleate test concentration.[9]

  • LOQ: 0.02 ppm with respect to a 100 mg/mL Timolol Maleate concentration.[9]

Comparison of Analytical Method Capabilities

The described analytical methods demonstrate exceptional sensitivity, with Limits of Quantification well below the levels required to ensure compliance with the FDA's Acceptable Intake limit.

Parameter	LC-MS/MS Method 1	LC-MS/MS Method 2
Limit of Quantification (LOQ)	5 pg/mL (0.5 ppb)	0.02 ppm (20 ppb)
Reported Matrix	Timolol API	Timolol Maleate API
Instrumentation	Agilent 6495D LC/TQ	Not specified
Column Chemistry	Phenyl-Hexyl	C18

Table 2: Comparison of a key performance characteristic of the detailed analytical methods.

The sensitivity of these methods allows for the reliable detection and quantification of N-nitroso-timolol at levels significantly lower than the regulatory threshold, providing a high degree of confidence in the safety and quality of timolol-containing drug products.

Workflow for N-nitroso-timolol Impurity Verification

The following diagram illustrates a typical workflow for the verification of N-nitroso-timolol impurity levels against pharmacopeial standards and regulatory limits.

References

• 1. N-Nitroso Timolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. Timolol Impurities | SynZeal [synzeal.com]
• 3. arcbioassay.com [arcbioassay.com]
• 4. uni-onward.com.tw [uni-onward.com.tw]
• 5. gmp-publishing.com [gmp-publishing.com]
• 6. General Chapter Prospectus: Nitrosamine Impurities | USP-NF [uspnf.com]
• 7. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 8. veeprho.com [veeprho.com]
• 9. Analysis of nitrosamine impurities according to USP General Chapter < 1469 > - Related Information : Shimadzu (Asia Pacific) [shimadzu.com.sg]

Safety & Regulatory Compliance

Proper Disposal of N-nitroso-timolol: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of N-nitroso-timolol, a potent carcinogen, is of paramount importance. This document provides a comprehensive guide to the proper disposal procedures, ensuring laboratory safety and regulatory compliance.

N-nitroso-timolol and other N-nitroso compounds are classified as probable human carcinogens and require stringent handling and disposal protocols. Adherence to these procedures is critical to protect laboratory personnel and the environment from the significant health risks associated with these substances.

Waste Management and Disposal Plan

All materials contaminated with N-nitroso-timolol must be treated as hazardous waste. The primary and recommended method of disposal is high-temperature incineration conducted by a licensed hazardous waste management company. Under no circumstances should N-nitroso-timolol or its contaminated waste be disposed of down the drain or in regular trash.

Key Disposal Principles:

• Segregation: All N-nitroso-timolol waste must be segregated from other laboratory waste streams.

• Labeling: Waste containers must be clearly labeled with "Hazardous Waste," "Carcinogen," and "N-nitroso-timolol."

• Containment: Use robust, leak-proof containers for all waste. Solid and liquid waste should be collected in separate, appropriate containers.

Quantitative Data for Hazardous Waste Management

While specific regulatory limits for N-nitroso-timolol are not individually defined, the disposal of carcinogenic and N-nitroso compounds is governed by stringent regulations. The following table provides key quantitative data relevant to the management of this hazardous waste.

Parameter	Value/Guideline	Regulatory Context
EPA Hazardous Waste Code	U163 (for N-methyl-N'-nitro-N-nitrosoguanidine, a representative N-nitroso compound)	While N-nitroso-timolol does not have a specific code, it should be managed as a hazardous waste. The code for a similar N-nitroso compound provides guidance on its classification.[1][2][3][4][5]
Reportable Quantity (RQ)	1 pound (0.454 kg) for many carcinogens	For spills or releases exceeding this amount, immediate notification to the National Response Center is required under CERCLA.[6][7][8][9]
Toxicity Characteristic Leaching Procedure (TCLP) Limits	Varies by constituent (e.g., Arsenic: 5.0 mg/L, Chromium: 5.0 mg/L)	If the waste contains other toxic materials, it must be tested to ensure it does not exceed TCLP limits, which would classify it as a characteristic hazardous waste.[10][11]

Experimental Protocols for Decontamination

For laboratory-scale decontamination of surfaces and equipment, chemical degradation methods can be employed. These procedures should be performed within a certified chemical fume hood with appropriate personal protective equipment.

Method 1: Acidic Hydrolysis with Hydrobromic and Acetic Acid

This method utilizes a strong acid solution to hydrolyze the N-nitroso bond.

Materials:

• 33% Hydrobromic acid in glacial acetic acid

• Appropriate waste containers

Procedure:

• Prepare a 1:1 (v/v) solution of 33% hydrobromic acid in glacial acetic acid.

• Apply the solution to the contaminated surface or equipment.

• Allow a contact time of at least 15 minutes.

• Wipe the surface with an inert absorbent material.

• Rinse the surface thoroughly with water.

• Collect all used solutions and absorbent materials as hazardous waste.

Method 2: UV Photolytic Degradation

Ultraviolet (UV) light can be used to break the N-N bond in nitrosamines.[12][13][14][15][16]

Materials:

• Low-pressure mercury UV lamp (emitting at ~254 nm)

• Quartz or UV-transparent vessel

Procedure:

• Place the contaminated solution in a UV-transparent vessel.

• Irradiate the solution with the UV lamp for a sufficient duration. The time required for complete degradation will depend on the concentration of the nitrosamine, the intensity of the UV source, and the volume of the solution.

• Monitor the degradation process using a suitable analytical method (e.g., HPLC-UV).

• Dispose of the resulting solution in accordance with local regulations.

Spill Management and Emergency Procedures

In the event of a spill of N-nitroso-timolol, immediate and appropriate action is crucial to prevent exposure and contamination.

Personal Protective Equipment (PPE) for Spill Cleanup:

• Gloves: Double-gloving with nitrile gloves is recommended.[17][18][19][20] Nitrile gloves offer good resistance to a range of chemicals.[17][18][20][21]

• Respirator: A NIOSH-approved respirator with cartridges for organic vapors and particulates is essential. For large spills, a self-contained breathing apparatus (SCBA) may be necessary.[22]

• Eye Protection: Chemical splash goggles and a face shield are required.

• Protective Clothing: A disposable, chemical-resistant gown or coveralls should be worn.

Spill Cleanup Steps:

• Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to the spill area.

• Ventilation: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Containment: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.

• Neutralization/Decontamination (for residual amounts): After absorbing the bulk of the spill, the area can be decontaminated using one of the methods described in the "Experimental Protocols for Decontamination" section.

• Collection and Disposal: Carefully collect all contaminated materials (absorbents, PPE, etc.) in a labeled hazardous waste container.

• Final Cleaning: Clean the spill area with soap and water.

• Reporting: Report the spill to the laboratory supervisor and the institutional safety office.

Visualizing Disposal and Safety Workflows

To further clarify the procedural steps, the following diagrams illustrate the recommended workflows for the disposal of N-nitroso-timolol waste and the response to a spill.

Caption: A flowchart illustrating the step-by-step process for the safe collection, storage, and disposal of N-nitroso-timolol waste.

Caption: A flowchart outlining the immediate actions and procedures to follow in the event of an N-nitroso-timolol spill.

References

• 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 2. wku.edu [wku.edu]
• 3. media.suweb.site [media.suweb.site]
• 4. actenviro.com [actenviro.com]
• 5. epa.gov [epa.gov]
• 6. epa.gov [epa.gov]
• 7. epa.gov [epa.gov]
• 8. talonlpe.com [talonlpe.com]
• 9. Reportable Quantities Federal Register Notices | Emergency Planning and Community Right-to-Know Act (EPCRA) | US EPA [19january2017snapshot.epa.gov]
• 10. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 11. actenviro.com [actenviro.com]
• 12. Best practice to decontaminate work area of Nitrosamines - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 13. Efficient photolytic degradation of nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Reductive Degradation of N-Nitrosodimethylamine via UV/Sulfite Advanced Reduction Process: Efficiency, Influencing Factors and Mechanism | MDPI [mdpi.com]
• 15. pacewater.com [pacewater.com]
• 16. researchgate.net [researchgate.net]
• 17. gloves.com [gloves.com]
• 18. ehs.yale.edu [ehs.yale.edu]
• 19. kbs-coatings.com.au [kbs-coatings.com.au]
• 20. glovesbyweb.com [glovesbyweb.com]
• 21. Nitrile Gloves Chemical Resistance Guide - Bergamot [bergamot.com.my]
• 22. NIOSH Potential Occupational Carcinogens | NIOSH | CDC [cdc.gov]

Safeguarding Your Research: Personal Protective Equipment and Handling Protocols for N-nitroso-timolol

For Immediate Implementation: This document provides crucial safety and logistical guidance for researchers, scientists, and drug development professionals handling N-nitroso-timolol. Adherence to these protocols is essential for minimizing exposure risk and ensuring a safe laboratory environment.

N-nitroso compounds, as a class, are recognized for their potential carcinogenic properties, necessitating stringent safety measures.[1][2] While specific toxicological data for N-nitroso-timolol is limited, the following recommendations are based on established best practices for handling potent N-nitroso compounds.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling N-nitroso-timolol.

PPE Category	Item	Specification
Hand Protection	Gloves	Double-gloving is recommended. Use chemical-resistant gloves; consider Butyl rubber or Silver Shield®/4H® for primary contact.[3][4]
Body Protection	Lab Coat/Gown	A disposable, back-closure gown is preferred to prevent contamination of personal clothing.[3]
Coveralls ("Bunny Suit")	For procedures with a high risk of contamination, head-to-toe "bunny suit" coveralls should be considered.[5]
Eye/Face Protection	Safety Goggles/Shield	Wear tightly fitting safety goggles with side shields.[6] A face shield may be required for splash hazards.[5]
Respiratory Protection	Respirator	A NIOSH-approved N-95 or higher respirator should be used, especially when handling powders or creating aerosols.[3][7]

Operational Plan: Handling N-nitroso-timolol

All handling of N-nitroso-timolol, from weighing to solution preparation, must be conducted in a designated area with appropriate engineering controls to minimize exposure.

Engineering Controls:

• Fume Hood: All work with N-nitroso-timolol must be performed within a certified chemical fume hood to prevent inhalation of vapors or dust.[3]

• Ventilation: Ensure the laboratory is well-ventilated to avoid the accumulation of any potential vapors.[2]

Standard Operating Procedure:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the work area within the fume hood by lining it with absorbent, disposable bench paper.

• Weighing: If weighing solid N-nitroso-timolol, do so carefully within the fume hood to avoid generating dust.

• Solution Preparation: When preparing solutions, add the solvent to the N-nitroso-timolol slowly to prevent splashing.

• Post-Handling: After handling, wipe down the work surface in the fume hood with a suitable decontamination solution. All disposable materials used in the process should be treated as hazardous waste.

Below is a logical workflow for the safe handling of N-nitroso-timolol.

Safe Handling Workflow for N-nitroso-timolol.

Disposal Plan

Proper disposal of N-nitroso-timolol and associated contaminated materials is critical to prevent environmental contamination and accidental exposure.

Waste Segregation:

• All solid waste, including gloves, bench paper, and disposable labware, should be double-bagged in clear, sealable bags and labeled as "HAZARDOUS WASTE".[3]

• Liquid waste containing N-nitroso-timolol should be collected in a dedicated, labeled, and sealed waste container.

Decontamination and Destruction:

• Work Surfaces: Decontaminate work surfaces and equipment with a solution known to degrade N-nitroso compounds. One suggested method involves a 1:1 solution of hydrobromic acid and acetic acid.[8] Another option is the use of UV light, as N-nitroso compounds can be degraded by UV radiation.[8]

• Chemical Destruction: For bulk quantities of N-nitroso-timolol waste, chemical destruction methods should be considered. One documented procedure for N-nitroso compounds involves treatment with aluminum:nickel alloy powder in a basic medium.[9]

All waste must be disposed of in accordance with local, state, and federal regulations. Do not discharge N-nitroso-timolol waste into drains or the general trash.[3][6]

The following diagram outlines the key steps for the safe disposal of N-nitroso-timolol waste.

Disposal Workflow for N-nitroso-timolol Waste.

By implementing these safety and logistical protocols, you can significantly mitigate the risks associated with handling N-nitroso-timolol and ensure the well-being of all laboratory personnel. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and requirements.

References

• 1. OSHA Hazard Information Bulletins N-Nitroso Compounds in Industry | Occupational Safety and Health Administration [osha.gov]
• 2. N-nitroso Compounds: What You Need to Know About These Carcinogenic Chemicals - Amerigo Scientific [amerigoscientific.com]
• 3. lsuhsc.edu [lsuhsc.edu]
• 4. nj.gov [nj.gov]
• 5. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 6. cleanchemlab.com [cleanchemlab.com]
• 7. nationaldepressionhotline.org [nationaldepressionhotline.org]
• 8. Best practice to decontaminate work area of Nitrosamines - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. Decontamination and disposal of nitrosoureas and related N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]